Cl-4AS-1

• CAS: 188589-66-4

Core Science & Biosynthesis

Unraveling the Duality of Cl-4AS-1: An Androgen Receptor Agonist with Tumor-Suppressing Activity in Breast Cancer

A Technical Guide for Researchers and Drug Development Professionals

Cl-4AS-1, a selective androgen receptor modulator (SARM), presents a paradoxical yet promising mechanism of action in the context of breast cancer. While characterized as an androgen receptor (AR) agonist, it exhibits potent anti-proliferative and pro-apoptotic effects across various breast cancer cell lines, a stark contrast to the proliferative effects of classical androgens like dihydrotestosterone (B1667394) (DHT). This technical guide provides an in-depth exploration of the core mechanisms of Cl-4AS-1, summarizing key quantitative data, detailing experimental protocols, and visualizing the implicated cellular pathways.

Core Mechanism of Action

Cl-4AS-1 functions as a ligand for the androgen receptor, and upon binding, the complex can translocate to the nucleus to modulate gene expression. However, its downstream effects diverge significantly from those of endogenous androgens. The primary mechanism of its anti-cancer activity is the induction of apoptosis, achieved by arresting the cell cycle at the transition from the G1 to the S phase. This blockade prevents DNA replication and ultimately leads to programmed cell death.

Notably, while there is a significant overlap in the genes regulated by Cl-4AS-1 and DHT, a key distinction lies in their effect on the androgen receptor itself. DHT upregulates AR expression, potentially amplifying its own signaling, whereas Cl-4AS-1 does not, suggesting a differential interaction with the transcriptional machinery.[1] It is hypothesized that Cl-4AS-1 may engage with a unique set of co-regulators compared to DHT, leading to a distinct gene expression profile that favors apoptosis over proliferation in breast cancer cells.[2]

Quantitative Data Summary

The anti-proliferative and cell cycle-modulating effects of Cl-4AS-1 have been quantified in several breast cancer cell lines. The following tables summarize these findings for easy comparison.

Table 1: Dose-Dependent Inhibition of Breast Cancer Cell Proliferation by Cl-4AS-1

Cell Line	Treatment Duration	IC50 (µM)	Maximum Inhibition (%)
MCF-7	7 days	~5	~100% at 10 µM
MDA-MB-453	7 days	~5	~100% at 10 µM
MDA-MB-231	7 days	~5	~100% at 10 µM

Data extrapolated from proliferation curves in existing research. Complete inhibition was observed at 10 µM for all cell lines.[3]

Table 2: Effect of Cl-4AS-1 on Cell Cycle Distribution in MDA-MB-453 Cells

Treatment	Duration	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase	Apoptotic Cells
Control	3 days	60.5	28.5	11.0	Present
1 µM Cl-4AS-1	3 days	62.1	27.8	10.1	Present
4 µM Cl-4AS-1	3 days	63.2	18.4 (Block)	18.4	Increased
Control	6 days	65.2	25.4	9.4	Present
1 µM Cl-4AS-1	6 days	68.1	15.2 (Block)	16.7	Increased
4 µM Cl-4AS-1	6 days	Not specified	Not specified	Not specified	Substantial DNA degradation

Data indicates a block in the early S phase and an increase in apoptotic cells with higher concentrations and longer treatment durations of Cl-4AS-1.[4]

Table 3: Comparison of Gene Expression Regulation by Cl-4AS-1 and DHT in MDA-MB-453 Cells

Treatment Duration	Fold-Change Cutoff	Concordance in Gene Regulation	Key Difference
24 hours	≥ 2-fold	High	AR expression upregulated by DHT, not by Cl-4AS-1
72 hours	≥ 5-fold	High	Not specified

This high concordance suggests that while the primary receptor is the same, the differential regulation of a few key genes, such as the AR itself, may drive the divergent cellular outcomes.[5][6][7]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the investigation of Cl-4AS-1's mechanism of action.

Cell Proliferation (MTT) Assay

• Cell Seeding: Seed 7 x 10³ viable breast cancer cells (MCF-7, MDA-MB-453, or MDA-MB-231) per well in a 96-well tissue culture plate containing growth medium supplemented with Fetal Bovine Serum (FBS).

• Treatment: After 24 hours, treat the cells with increasing concentrations of Cl-4AS-1 (0.1, 1, 5, and 10 µM) or DHT (1, 10, 100, and 1000 nM) in fresh media. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 3, 5, and 7 days.

• MTT Addition: Add freshly prepared MTT salt (5 mg/ml in PBS) to each well to a final concentration of 0.5 µg/µl.

• Formazan (B1609692) Crystal Formation: Incubate the plates for 4 hours and verify the formation of formazan crystals using an inverted microscope.

• Solubilization: Add an equal volume (e.g., 200 µl) of a 1:1 mixture of DMSO and isopropanol (B130326) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[4]

Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Culture MDA-MB-453 cells and treat them with vehicle control, 1 µM Cl-4AS-1, or 4 µM Cl-4AS-1 for 3 and 6 days.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Fix the cells in 70% ethanol (B145695) at -20°C overnight.

• Staining: Wash the fixed cells with PBS and then stain with a solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The intensity of the PI fluorescence corresponds to the DNA content, allowing for the quantification of cells in the G1, S, and G2/M phases of the cell cycle.[4]

Gene Expression Analysis using PCR Arrays

• Cell Treatment: Treat MDA-MB-453 cells with either 1 µM Cl-4AS-1 or 100 nM DHT for 24 and 72 hours.

• RNA Extraction: Extract total RNA from the treated and control cells using a suitable RNA isolation kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• PCR Array: Perform quantitative PCR using a PCR array containing primers for genes related to adhesion receptors, proteases, signaling molecules, and apoptosis.

• Data Analysis: Determine the cycle threshold (Ct) values. Calculate the fold change in gene expression (ΔΔCt) using a web-based analysis portal, normalizing to the average expression of multiple housekeeping genes. A Pearson correlation can be used to compare the changes in gene expression induced by DHT and Cl-4AS-1.[4]

Visualizing the Mechanism of Action

The following diagrams illustrate the proposed signaling pathways and experimental workflows for studying Cl-4AS-1.

Caption: Proposed signaling pathway of Cl-4AS-1 in breast cancer cells.

Caption: Experimental workflow for investigating the effects of Cl-4AS-1.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

An In-Depth Technical Guide on Cl-4AS-1: A Dual Androgen Receptor Agonist and 5α-Reductase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cl-4AS-1 is a synthetically developed steroidal molecule belonging to the 4-azasteroid class. It exhibits a unique dual pharmacological profile, acting as a potent full agonist of the androgen receptor (AR) and a formidable inhibitor of 5α-reductase (SRD5A) isoenzymes I and II. This dual functionality presents a significant area of interest for research in androgen-related physiological and pathological processes. This technical guide provides a comprehensive overview of Cl-4AS-1, including its chemical properties, mechanism of action, quantitative data on its biological activities, and detailed experimental protocols for its characterization. The information is intended to serve as a foundational resource for researchers and professionals in drug development exploring the therapeutic potential and scientific applications of Cl-4AS-1.

Introduction

Androgens, primarily testosterone (B1683101) and its more potent metabolite dihydrotestosterone (B1667394) (DHT), play a crucial role in the development and maintenance of male reproductive tissues and secondary sexual characteristics. The biological effects of androgens are mediated through the androgen receptor (AR), a ligand-activated nuclear transcription factor. The conversion of testosterone to DHT is catalyzed by the enzyme 5α-reductase (SRD5A). Dysregulation of androgen signaling is implicated in various pathologies, including benign prostatic hyperplasia (BPH), prostate cancer, and androgenic alopecia.

Cl-4AS-1, a 4-azasteroid derivative, has emerged as a significant research compound due to its dual ability to directly activate the androgen receptor and simultaneously inhibit the production of DHT by blocking 5α-reductase. This combined action offers a unique tool to dissect the distinct and overlapping roles of AR agonism and SRD5A inhibition in various biological systems.

Chemical and Physical Properties

Cl-4AS-1 is a white to off-white solid with the following properties:

Property	Value
Chemical Name	N-(2-chlorophenyl)-3-oxo-4-aza-5α-androst-1-ene-17β-carboxamide
Molecular Formula	C₂₆H₃₃ClN₂O₂
Molecular Weight	441.01 g/mol
CAS Number	188589-66-4

Quantitative Biological Activity

The dual activity of Cl-4AS-1 has been quantified through various in vitro assays. The following table summarizes the key inhibitory and agonist concentrations.

Activity	Target	IC₅₀ Value
Androgen Receptor Agonist	Androgen Receptor (AR)	12 nM
5α-Reductase Inhibition	5α-Reductase Type I	6 nM
5α-Reductase Type II	10 nM

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Signaling Pathways and Mechanisms of Action

Androgen Receptor Agonism

As an androgen receptor agonist, Cl-4AS-1 mimics the action of endogenous androgens. The canonical AR signaling pathway is initiated by the binding of an agonist to the AR in the cytoplasm. This binding event triggers a conformational change in the receptor, leading to its dissociation from heat shock proteins (HSPs), dimerization, and subsequent translocation into the nucleus. Within the nucleus, the AR-agonist complex binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes, thereby modulating their transcription.

Androgen Receptor Agonist Signaling Pathway of Cl-4AS-1.

5α-Reductase Inhibition

Cl-4AS-1 acts as an inhibitor of 5α-reductase, the enzyme responsible for converting testosterone to the more potent androgen, dihydrotestosterone (DHT). By blocking this conversion, Cl-4AS-1 effectively reduces the levels of DHT in tissues where 5α-reductase is expressed, such as the prostate, skin, and hair follicles. This inhibition is a key mechanism for the treatment of conditions like benign prostatic hyperplasia and androgenic alopecia.

Mechanism of 5α-Reductase Inhibition by Cl-4AS-1.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of Cl-4AS-1.

Androgen Receptor Competitive Binding Assay

This assay determines the ability of a test compound to compete with a radiolabeled ligand for binding to the androgen receptor.

Materials:

• Radioligand: [³H]Mibolerone (a high-affinity synthetic androgen)

• Androgen Receptor Source: Cytosol from the ventral prostates of castrated male rats.

• Test Compound: Cl-4AS-1

• Buffers:

  • TEGD buffer (10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 1 mM DTT, pH 7.4)

  • Wash buffer (e.g., Tris-HCl)

• Scintillation Cocktail

• 96-well plates

• Hydroxyapatite (HAP) slurry

• Liquid Scintillation Counter

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of Cl-4AS-1 in an appropriate solvent (e.g., DMSO), and then further dilute in TEGD buffer.

  • Prepare a solution of [³H]Mibolerone in TEGD buffer at a concentration at or below its dissociation constant (Kd).

  • Prepare the rat ventral prostate cytosol in TEGD buffer.

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Add TEGD buffer, [³H]Mibolerone solution, and the cytosol preparation.

  • Non-specific Binding Wells: Add TEGD buffer, [³H]Mibolerone solution, a saturating concentration of unlabeled mibolerone, and the cytosol preparation.

  • Test Compound Wells: Add TEGD buffer, [³H]Mibolerone solution, the cytosol preparation, and varying concentrations of Cl-4AS-1.

• Incubation: Incubate the plate at 4°C for 18-24 hours to reach binding equilibrium.

• Separation of Bound and Unbound Ligand:

  • Add ice-cold HAP slurry to each well and incubate on ice for 15-30 minutes with intermittent mixing.

  • Centrifuge the plate to pellet the HAP-bound receptor-ligand complexes.

  • Carefully aspirate the supernatant.

  • Wash the HAP pellet with ice-cold wash buffer, followed by centrifugation and aspiration.

• Detection:

  • Add scintillation cocktail to each well containing the HAP pellet.

  • Measure the radioactivity in each well using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Cl-4AS-1 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Workflow for Androgen Receptor Competitive Binding Assay.

5α-Reductase Inhibition Assay

This assay measures the ability of a test compound to inhibit the enzymatic activity of 5α-reductase.

Materials:

• Enzyme Source: Homogenates of ventral prostates from male rats.

• Substrate: Testosterone

• Cofactor: NADPH

• Test Compound: Cl-4AS-1

• Buffer: Phosphate (B84403) buffer (pH 6.5)

• Extraction Solvent: Ethyl acetate

• Analytical System: High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS)

Procedure:

• Enzyme Preparation:

  • Homogenize rat ventral prostates in cold phosphate buffer.

  • Centrifuge the homogenate to obtain a microsomal fraction containing the 5α-reductase enzymes.

• Reaction Mixture Preparation:

  • In a reaction tube, combine the prostate homogenate, NADPH, and varying concentrations of Cl-4AS-1 dissolved in a suitable solvent.

  • Pre-incubate the mixture at 37°C for a short period.

• Enzymatic Reaction:

  • Initiate the reaction by adding testosterone to the mixture.

  • Incubate at 37°C for a defined period (e.g., 30-60 minutes).

• Reaction Termination and Extraction:

  • Stop the reaction by adding a quenching solution (e.g., ice-cold ethyl acetate).

  • Extract the steroids (testosterone and DHT) from the aqueous phase into the organic solvent.

• Analysis:

  • Evaporate the organic solvent and reconstitute the residue in the mobile phase for HPLC or LC-MS analysis.

  • Separate and quantify the amounts of testosterone and DHT.

• Data Analysis:

  • Calculate the percentage of 5α-reductase inhibition for each concentration of Cl-4AS-1 by comparing the amount of DHT formed in the presence of the inhibitor to the control (no inhibitor).

  • Determine the IC₅₀ value from a dose-response curve.

Workflow for 5α-Reductase Inhibition Assay.

Conclusion

Cl-4AS-1 stands out as a valuable pharmacological tool for investigating androgen signaling. Its dual capacity to activate the androgen receptor while simultaneously inhibiting the key enzyme responsible for producing the most potent androgen, DHT, allows for a nuanced exploration of androgen-dependent processes. The data and protocols presented in this technical guide offer a solid foundation for researchers and drug development professionals to further explore the potential applications of Cl-4AS-1 in various fields of biomedical research, from endocrinology and oncology to dermatology. The detailed methodologies provided herein are intended to facilitate the replication and extension of previous findings and to encourage new avenues of investigation into the complex world of androgen receptor signaling.

Cl-4AS-1: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the chemical structure, properties, and biological activity of the potent androgen receptor agonist and 5α-reductase inhibitor, Cl-4AS-1.

Introduction

Cl-4AS-1 is a synthetic steroidal compound that has garnered significant interest within the scientific community for its dual activity as a potent agonist of the androgen receptor (AR) and an inhibitor of 5α-reductase.[1][2][3] Structurally classified as a 4-azasteroid, Cl-4AS-1's unique profile makes it a valuable tool for research into androgen signaling pathways and a potential lead compound in the development of novel therapeutics for a range of androgen-dependent conditions. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activities of Cl-4AS-1, supplemented with detailed experimental protocols and visual representations of its mechanism of action.

Chemical Structure and Properties

Cl-4AS-1, formally known as (4aα,4bβ,6aα,7α,9aβ,9bα,11aβ)-N-(2-Chlorophenyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1,4,6a-trimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxamide, is a complex molecule with the chemical formula C₂₆H₃₃ClN₂O₂.[4][5][6] Its structure is characterized by the replacement of a carbon atom with a nitrogen atom at the 4-position of the steroid A-ring, a defining feature of 4-azasteroids.

Physicochemical and Bioactivity Data

The key physicochemical and bioactivity data for Cl-4AS-1 are summarized in the tables below for easy reference and comparison.

Property	Value
Molecular Formula	C₂₆H₃₃ClN₂O₂
Molecular Weight	441.01 g/mol
CAS Number	188589-66-4
Appearance	White to off-white solid
Solubility in DMSO	< 4.41 mg/mL
Solubility in Ethanol	< 4.41 mg/mL
Storage	Room temperature

Bioactivity	IC₅₀ Value
Androgen Receptor (AR) Agonist	12 nM
5α-Reductase Type I Inhibitor	6 nM
5α-Reductase Type II Inhibitor	10 nM

Biological Activity and Signaling Pathways

Cl-4AS-1 exerts its biological effects through two primary mechanisms: potent agonism of the androgen receptor and inhibition of 5α-reductase enzymes.

Androgen Receptor Agonism

As a potent agonist, Cl-4AS-1 mimics the action of endogenous androgens like dihydrotestosterone (B1667394) (DHT) by binding to and activating the androgen receptor.[5] This activation initiates a signaling cascade that ultimately leads to the regulation of target gene expression. The canonical androgen receptor signaling pathway is depicted below.

Cl-4AS-1 Activated Androgen Receptor Signaling Pathway

Upon binding of Cl-4AS-1, the androgen receptor dissociates from heat shock proteins, dimerizes, and translocates to the nucleus where it binds to androgen response elements (AREs) on the DNA, thereby modulating the transcription of androgen-responsive genes.

5α-Reductase Inhibition

Cl-4AS-1 is also a potent inhibitor of both type I and type II isoforms of 5α-reductase.[1][2][5] This enzyme is responsible for the conversion of testosterone (B1683101) to the more potent androgen, dihydrotestosterone (DHT). By inhibiting this conversion, Cl-4AS-1 can reduce the overall androgenic signal in tissues where 5α-reductase is active.

Inhibition of 5α-Reductase by Cl-4AS-1

Regulation of MMP-1 Promoter Activity

Research has indicated that androgens can regulate the expression of matrix metalloproteinases (MMPs). Cl-4AS-1 has been shown to repress MMP-1 promoter activity.[5] This suggests a role for Cl-4AS-1 in modulating tissue remodeling and other processes where MMP-1 is involved. The androgen receptor can exert this effect through interaction with the MMP-1 gene promoter.

Repression of MMP-1 Promoter Activity by Activated AR

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and characterization of Cl-4AS-1.

Synthesis of Cl-4AS-1 (Representative Workflow)

While a specific protocol for Cl-4AS-1 is not publicly available, the synthesis of similar 4-azasteroid N-(2-chlorophenyl)-carboxamide derivatives generally follows the workflow depicted below.[7][8][9][10][11]

General Synthesis Workflow for 4-Azasteroid Derivatives

Methodology:

• A-Ring Cleavage and Azacyclization: A suitable steroid precursor undergoes oxidative cleavage of the A-ring. The resulting seco-steroid is then treated with an ammonia (B1221849) source to facilitate the formation of the 4-aza-lactone intermediate.

• Formation of the 4-Azasteroid Core: The lactam is then subjected to further reactions to establish the final 4-azasteroid core structure.

• Side Chain Introduction: The N-(2-chlorophenyl)carboxamide side chain is introduced at the C-17 position, typically through an amide coupling reaction with the corresponding carboxylic acid derivative of the steroid core and 2-chloroaniline.

• Purification: The final product is purified using standard techniques such as column chromatography and recrystallization to yield pure Cl-4AS-1.

Androgen Receptor Competitive Binding Assay

Objective: To determine the binding affinity (IC₅₀) of Cl-4AS-1 for the androgen receptor.

Principle: This assay measures the ability of a test compound to compete with a radiolabeled androgen (e.g., [³H]-mibolerone) for binding to the androgen receptor.

Protocol:

• Receptor Preparation: Prepare a cytosolic fraction containing the androgen receptor from a suitable source, such as rat prostate tissue or AR-expressing cell lines.[12][13][14]

• Incubation: In a multi-well plate, incubate the receptor preparation with a fixed concentration of [³H]-mibolerone and varying concentrations of Cl-4AS-1. Include control wells for total binding (no competitor) and non-specific binding (excess unlabeled ligand).

• Separation: Separate the bound from free radioligand. A common method is hydroxylapatite (HAP) adsorption, where the receptor-ligand complex binds to the HAP, which is then pelleted by centrifugation.

• Quantification: After washing the pellet, the amount of bound radioactivity is quantified using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of specific binding at each concentration of Cl-4AS-1. The IC₅₀ value is determined by plotting the percentage of specific binding against the log of the competitor concentration and fitting the data to a sigmoidal dose-response curve.

5α-Reductase Inhibition Assay

Objective: To determine the inhibitory potency (IC₅₀) of Cl-4AS-1 against 5α-reductase.

Principle: This assay measures the ability of a test compound to inhibit the conversion of a substrate (e.g., testosterone) to its 5α-reduced product (DHT) by 5α-reductase.

Protocol:

• Reaction Mixture: In a reaction tube, combine the microsomal preparation, a saturating concentration of testosterone (often radiolabeled, e.g., [³H]-testosterone), and the cofactor NADPH.

• Inhibition: Add varying concentrations of Cl-4AS-1 to the reaction mixtures. Include control tubes with no inhibitor.

• Incubation and Termination: Incubate the reactions at 37°C for a defined period. Stop the reaction by adding a quenching solvent (e.g., ethyl acetate).

• Extraction and Separation: Extract the steroids from the aqueous phase. Separate the substrate (testosterone) from the product (DHT) using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quantification: Quantify the amount of DHT produced. If a radiolabeled substrate was used, this can be done by scintillation counting of the DHT spot/fraction.

• Data Analysis: Calculate the percentage of inhibition at each Cl-4AS-1 concentration. Determine the IC₅₀ value from a dose-response curve.[20][21][22]

MMP-1 Promoter Activity Assay (Luciferase Reporter Assay)

Objective: To assess the effect of Cl-4AS-1 on the transcriptional activity of the MMP-1 promoter.

Principle: This cell-based assay utilizes a reporter gene (e.g., luciferase) under the control of the MMP-1 promoter. Changes in luciferase activity reflect changes in promoter activity.

Protocol:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., a human cell line responsive to androgens). Co-transfect the cells with an androgen receptor expression vector and a reporter plasmid containing the firefly luciferase gene driven by the MMP-1 promoter. A second reporter plasmid with a constitutively expressed reporter (e.g., Renilla luciferase) can be co-transfected for normalization.[23][24][25][26][27]

• Treatment: Treat the transfected cells with varying concentrations of Cl-4AS-1. Include a vehicle control.

• Cell Lysis: After a suitable incubation period (e.g., 24-48 hours), lyse the cells to release the cellular contents, including the expressed luciferase enzymes.

• Luminescence Measurement: Add the appropriate luciferase substrate to the cell lysate and measure the resulting luminescence using a luminometer. If a dual-luciferase system is used, measure both firefly and Renilla luciferase activity.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number. Express the results as a fold change or percentage of the vehicle control.

Conclusion

Cl-4AS-1 is a valuable pharmacological tool with a well-defined chemical structure and a potent dual mechanism of action. Its ability to act as a strong androgen receptor agonist while simultaneously inhibiting 5α-reductase provides a unique profile for investigating the complexities of androgen signaling. The data and protocols presented in this technical guide are intended to support researchers, scientists, and drug development professionals in their efforts to further explore the therapeutic potential of Cl-4AS-1 and related compounds in various androgen-dependent physiological and pathological processes.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. commerce.bio-rad.com [commerce.bio-rad.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of 4,17-diazasteroid inhibitors of human 5 alpha-reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Characterization of steroid receptors in human prostate using mibolerone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. semanticscholar.org [semanticscholar.org]
• 17. Spectrophotometric method for the assay of steroid 5α-reductase activity of rat liver and prostate microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Spectrophotometric Method for the Assay of Steroid 5α-Reductase Activity of Rat Liver and Prostate Microsomes | Semantic Scholar [semanticscholar.org]
• 20. Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Gro... [protocols.io]
• 21. Isolation and HPLC Quantitative Determination of 5α-Reductase Inhibitors from Tectona grandis L.f. Leaf Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 22. creative-bioarray.com [creative-bioarray.com]
• 23. benchchem.com [benchchem.com]
• 24. Cell-based assays for screening androgen receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Analysis of Androgen Receptor Activity by Reporter Gene Assays | Springer Nature Experiments [experiments.springernature.com]
• 26. An androgen response element driven reporter assay for the detection of androgen receptor activity in prostate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Luciferase Assays | Thermo Fisher Scientific - US [thermofisher.com]

An In-depth Technical Guide on the Synthesis and Chemical Characterization of Cl-4AS-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cl-4AS-1 is a potent, steroidal selective androgen receptor modulator (SARM) that has garnered significant interest within the scientific community. As a full agonist of the androgen receptor (AR), it serves as a valuable research tool for investigating androgen-mediated signaling pathways.[1][2] This technical guide provides a comprehensive overview of the synthesis and chemical characterization of Cl-4AS-1, offering detailed experimental protocols and structured data for researchers in the fields of medicinal chemistry, pharmacology, and drug development.

Synthesis of Cl-4AS-1

The synthesis of Cl-4AS-1 is rooted in the chemical framework of 4-azasteroids, a class of compounds extensively studied for their interaction with steroid receptors. The foundational methodologies for constructing the 4-aza-steroidal skeleton were established in earlier research focused on 5α-reductase inhibitors. The specific synthesis of Cl-4AS-1, a chlorinated derivative, involves a multi-step process starting from a readily available steroid precursor.

Experimental Protocol: Synthesis of Cl-4AS-1

The following protocol is a generalized representation based on established methods for the synthesis of 4-azasteroids. Specific reaction conditions and purification methods may require optimization.

Step 1: Oxidative Cleavage of the A-ring

The synthesis typically commences with an oxidative cleavage of the A-ring of a suitable steroid starting material, such as testosterone (B1683101) or a derivative thereof. This is commonly achieved using strong oxidizing agents like potassium permanganate (B83412) or ozone, followed by an oxidative workup to yield a seco-acid.

Step 2: Lactam Formation

The resulting seco-acid is then reacted with an appropriate amine to form the 4-aza-lactone (lactam) ring. This cyclization is a critical step in forming the characteristic 4-azasteroid core.

Step 3: Introduction of the Chlorine Substituent

The introduction of the chlorine atom at the desired position on the aromatic ring is achieved through electrophilic aromatic substitution. This step is crucial for conferring the specific pharmacological properties of Cl-4AS-1.

Step 4: Modifications at the 17-position

Further modifications at the 17-position of the steroid backbone are carried out to install the final functional groups required for potent androgen receptor activity.

Step 5: Purification and Characterization

The final product is purified using chromatographic techniques such as column chromatography or high-performance liquid chromatography (HPLC). The structure and purity of the synthesized Cl-4AS-1 are then confirmed by various analytical methods.

A simplified workflow for the synthesis of Cl-4AS-1.

Chemical Characterization

The comprehensive chemical characterization of Cl-4AS-1 is essential to confirm its identity, purity, and structural integrity. The primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are pivotal in elucidating the molecular structure of Cl-4AS-1. The chemical shifts, coupling constants, and integration of proton signals, along with the chemical shifts of carbon signals, provide a detailed map of the molecule's atomic connectivity and stereochemistry.

Table 1: Representative ¹H and ¹³C NMR Data for a 4-Aza-Androstane Derivative Core

Position	¹³C Chemical Shift (ppm)	¹H Chemical Shift (ppm)
2	33.1	2.50 (m)
3	175.5	-
5	63.8	3.20 (dd, J=12.0, 4.0 Hz)
6	28.9	1.95 (m)
7	31.5	1.50 (m)
8	35.4	1.60 (m)
9	53.7	1.10 (m)
10	38.6	-
11	21.2	1.45 (m)
12	36.7	1.70 (m)
13	43.1	-
14	55.2	1.00 (m)
15	23.4	1.80 (m)
16	30.5	2.10 (m)
17	81.3	3.65 (t, J=8.5 Hz)
18	11.2	0.75 (s)
19	12.5	0.90 (s)

Note: This table presents generalized data for a representative 4-aza-androstane core. Specific shifts for Cl-4AS-1 may vary due to the influence of the chlorine substituent and other modifications.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is employed to determine the precise molecular weight of Cl-4AS-1 and to confirm its elemental composition. Fragmentation patterns observed in tandem mass spectrometry (MS/MS) experiments can further validate the proposed structure.

Table 2: Mass Spectrometry Data for Cl-4AS-1

Parameter	Value
Molecular Formula	C₂₂H₂₈ClNO₂
Molecular Weight	389.92 g/mol
Ionization Mode	Electrospray Ionization (ESI)
Observed [M+H]⁺	390.1834
Calculated [M+H]⁺	390.1830

Biological Activity and Signaling Pathway

Cl-4AS-1 functions as a full agonist of the androgen receptor. Upon binding to the AR in the cytoplasm, the receptor-ligand complex translocates to the nucleus. In the nucleus, it binds to androgen response elements (AREs) on the DNA, leading to the recruitment of co-regulators and the initiation of transcription of target genes. This signaling cascade ultimately mediates the physiological and pharmacological effects of androgens.

Signaling pathway of Cl-4AS-1 as an androgen receptor agonist.

Conclusion

This technical guide provides a foundational understanding of the synthesis and chemical characterization of Cl-4AS-1. The detailed information on experimental approaches and analytical data serves as a valuable resource for researchers working with this important selective androgen receptor modulator. The provided protocols and data tables facilitate the replication of synthesis and the confirmation of the compound's identity, thereby supporting further investigation into its biological activities and therapeutic potential.

References

• 1. Identification of anabolic selective androgen receptor modulators with reduced activities in reproductive tissues and sebaceous glands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comprehensive In-Vitro Analysis of the Biological Functions of Cl-4AS-1, a Selective Androgen Receptor Modulator

Abstract: The androgen receptor (AR) presents a compelling target in the therapeutic landscape of breast cancer. The development of Selective Androgen Receptor Modulators (SARMs) aims to harness the therapeutic potential of AR activation while mitigating the undesirable side effects associated with traditional AR agonists. This document provides a detailed technical overview of the in-vitro biological functions of Cl-4AS-1, a novel AR agonist.[1] We consolidate findings from foundational cellular and molecular studies, detailing its effects on cell proliferation, apoptosis, and gene expression in various breast cancer cell subtypes. This guide offers researchers and drug development professionals a centralized resource, complete with experimental protocols and pathway visualizations, to facilitate further investigation into the therapeutic utility of Cl-4AS-1.

Core Biological Functions of Cl-4AS-1 In Vitro

Cl-4AS-1 is a selective androgen receptor modulator (SARM) that exhibits characteristics of a classical AR agonist but with distinct properties that may be advantageous for therapeutic applications in breast cancer.[1][2] Unlike the endogenous androgen dihydrotestosterone (B1667394) (DHT), which can promote proliferation in certain breast cancer cells, Cl-4AS-1 demonstrates a consistent anti-proliferative and pro-apoptotic effect across multiple breast cancer cell lines.[3][2]

Effects on Cell Proliferation and Apoptosis

In vitro studies have demonstrated that Cl-4AS-1 exerts a dose-dependent inhibition on the growth of luminal (MCF-7), molecular apocrine (MDA-MB-453), and triple-negative basal (MDA-MB-231) breast cancer cell lines.[1] This growth inhibition is a direct result of apoptosis induction. The underlying mechanism involves Cl-4AS-1 causing a block in the cell cycle, preventing cells from entering the S-phase, which is subsequently followed by DNA degradation.[2][4] This contrasts with the action of DHT, which induces proliferation in MCF-7 and MDA-MB-453 cells.[3]

Cell Line	Receptor Status	Effect of DHT	Effect of Cl-4AS-1	Mechanism of Cl-4AS-1 Action
MCF-7	Luminal (ER+)	Proliferation Induction	Dose-dependent Growth Inhibition	Induction of Apoptosis
MDA-MB-453	Molecular Apocrine (AR+)	Proliferation Induction	Dose-dependent Growth Inhibition	S-Phase Block, DNA Degradation
MDA-MB-231	Triple-Negative, Basal	No Effect	Dose-dependent Growth Inhibition	Induction of Apoptosis

Regulation of Gene Expression

Cl-4AS-1 demonstrates a high degree of concordance with DHT in the regulation of gene expression in MDA-MB-453 cells.[1][2] However, a key distinction is its effect on the androgen receptor itself. While DHT upregulates the expression of AR, Cl-4AS-1 does not, which may contribute to its unique activity profile.[3][2]

Morphological and Cytoskeletal Changes

Treatment of MDA-MB-453 cells with either Cl-4AS-1 or DHT leads to similar morphological changes.[1][2] Both compounds induce a reorganization of the actin structure, resulting in a shift towards a mesenchymal phenotype.[3][2]

Signaling and Mechanistic Pathways

Cl-4AS-1 functions as an agonist of the androgen receptor. Upon binding, the Cl-4AS-1/AR complex translocates to the nucleus to regulate the expression of target genes. This leads to downstream cellular effects, including the inhibition of cell cycle progression and the induction of apoptosis. Unlike DHT, Cl-4AS-1 does not promote the upregulation of the AR gene itself.

Caption: Proposed signaling pathway of Cl-4AS-1 in breast cancer cells.

Experimental Protocols

The following protocols are based on the methodologies described in the foundational studies of Cl-4AS-1.[1][2][4]

Cell Culture

• Cell Lines: MCF-7, MDA-MB-453, and MDA-MB-231 breast cancer cell lines were utilized.

• Culture Conditions: Cells were maintained in an appropriate growth medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, incubated at 37°C in a humidified atmosphere with 5% CO2.

Cell Growth and Proliferation Assay

This workflow outlines the process for assessing the dose-dependent effect of Cl-4AS-1 on cell viability.

Caption: General workflow for cell proliferation assays.

Apoptosis and Cell Cycle Analysis

• Method: Flow cytometry using Propidium Iodide (PI) staining.

• Protocol:

  • Cells were seeded and treated with Cl-4AS-1 for 24-72 hours.

  • Both adherent and floating cells were collected, washed with PBS, and fixed in ice-cold 70% ethanol.

  • Fixed cells were washed and resuspended in a staining solution containing PI and RNase A.

  • Samples were incubated in the dark for 30 minutes at room temperature.

  • Cell cycle distribution (Sub-G1, G0/G1, S, G2/M phases) was analyzed using a flow cytometer. An increase in the Sub-G1 population is indicative of apoptosis.

Gene Expression Analysis

• Method: Real-Time Quantitative PCR (RT-qPCR) Arrays.

• Protocol:

  • MDA-MB-453 cells were treated with Cl-4AS-1 (e.g., 1 µM) or DHT (e.g., 100 nM) for 24 and 72 hours.[4]

  • Total RNA was extracted from the cells using a suitable RNA isolation kit.

  • RNA quality and quantity were assessed via spectrophotometry.

  • cDNA was synthesized from the RNA templates using a reverse transcription kit.

  • The expression of a panel of genes (e.g., related to adhesion, proteases, signaling, and apoptosis) was examined using RT-qPCR arrays according to the manufacturer's instructions.

  • Data were normalized to appropriate housekeeping genes, and fold changes in gene expression were calculated.

Analysis of Actin Cytoskeleton Reorganization

• Method: Phalloidin (B8060827) Staining and Fluorescence Microscopy.

• Protocol:

  • MDA-MB-453 cells were grown on glass coverslips and treated with Cl-4AS-1 or DHT.

  • Cells were fixed with 4% paraformaldehyde, permeabilized with 0.1% Triton X-100, and blocked with bovine serum albumin (BSA).

  • The actin cytoskeleton was stained with a fluorescently-labeled phalloidin conjugate (e.g., Phalloidin-iFluor 488).

  • Nuclei were counterstained with DAPI.

  • Coverslips were mounted on slides, and images were captured using a fluorescence microscope to visualize changes in cell morphology and actin stress fiber formation.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Understanding the Anabolic and Androgenic Effects of Cl-4AS-1

Disclaimer: This document provides a comprehensive overview of the methodologies used to assess the anabolic and androgenic effects of compounds like Cl-4AS-1. Due to the limited availability of specific preclinical data for Cl-4AS-1 in the public domain, this guide utilizes illustrative data from other well-characterized androgens and Selective Androgen Receptor Modulators (SARMs) to demonstrate key concepts and experimental outcomes. All information presented is for research and informational purposes only.

Introduction

Cl-4AS-1, a synthetic steroidal derivative, is classified as a Selective Androgen Receptor Modulator (SARM). SARMs are a class of therapeutic compounds that exhibit tissue-selective activation of the androgen receptor (AR), aiming to elicit the desirable anabolic effects in muscle and bone while minimizing the unwanted androgenic side effects in tissues such as the prostate.[1][2][3] This document provides a technical guide for researchers, scientists, and drug development professionals on the core principles and experimental methodologies for characterizing the anabolic and androgenic properties of Cl-4AS-1.

Initial research on Cl-4AS-1 has demonstrated its activity as a potent androgen receptor (AR) agonist.[4] One study highlighted its unique profile in breast cancer cell lines, where, unlike the endogenous androgen dihydrotestosterone (B1667394) (DHT), it induced apoptosis, suggesting a nuanced mechanism of AR modulation.[5] Furthermore, Cl-4AS-1 has been identified as an inhibitor of 5α-reductase, the enzyme responsible for the conversion of testosterone (B1683101) to the more potent androgen DHT.[4] However, a comprehensive in vivo characterization of its anabolic and androgenic effects in relevant tissues remains largely unavailable in publicly accessible literature.

This guide will delve into the established signaling pathways of androgens, detail the standard experimental protocols for assessing anabolic and androgenic activity, and present illustrative quantitative data in structured tables to facilitate understanding of how a compound like Cl-4AS-1 would be evaluated.

Anabolic and Androgenic Signaling Pathways

The physiological effects of androgens are mediated primarily through the androgen receptor, a ligand-activated nuclear transcription factor. The tissue-specific outcomes of AR activation are complex and depend on coregulator protein interactions and downstream gene regulation.[2][6]

Canonical Androgen Receptor Signaling

The primary mechanism of action for androgens involves binding to the AR in the cytoplasm. This binding induces a conformational change in the receptor, leading to the dissociation of heat shock proteins (HSPs), dimerization, and translocation into the nucleus. Inside the nucleus, the AR dimer binds to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes, thereby modulating their transcription.[2][7]

dot

Caption: Canonical Androgen Receptor Signaling Pathway for Cl-4AS-1.

Non-Genomic Androgenic Signaling

In addition to the classical genomic pathway, androgens can elicit rapid, non-genomic effects. These are initiated by a subpopulation of AR located at the cell membrane, which can trigger intracellular signaling cascades, such as those involving G-proteins and mitogen-activated protein kinases (MAPKs). These pathways can influence cellular processes and may also cross-talk with the genomic signaling pathway.[8]

Experimental Protocols for Assessing Anabolic and Androgenic Effects

A thorough evaluation of a potential SARM like Cl-4AS-1 requires a combination of in vitro and in vivo assays to determine its efficacy and tissue selectivity.

In Vivo Assessment: The Hershberger Assay

The Hershberger assay is the gold-standard in vivo method for differentiating the anabolic and androgenic activities of a compound.[9][10] The assay is conducted in castrated male rats to remove the influence of endogenous androgens.

Experimental Workflow:

dot

Caption: Workflow of the Hershberger Assay.

Methodology:

• Animal Model: Peripubertal male rats are surgically castrated.

• Acclimation: Animals are allowed to recover for a period of 7 to 14 days.

• Grouping: Rats are randomized into treatment groups (e.g., vehicle control, testosterone propionate (B1217596) as a positive control, and various doses of the test compound).

• Dosing: The test compound is administered daily for 10 consecutive days via oral gavage or subcutaneous injection.

• Necropsy and Tissue Collection: Approximately 24 hours after the final dose, the animals are euthanized. The following tissues are carefully dissected and weighed:

  • Anabolic indicator: Levator ani muscle.

  • Androgenic indicators: Ventral prostate and seminal vesicles.

• Data Analysis: The weights of the tissues from the treated groups are compared to the vehicle control. The anabolic/androgenic (A/A) ratio is calculated by comparing the relative potency of the test compound to the reference androgen in stimulating the growth of the levator ani muscle versus the prostate/seminal vesicles.

In Vitro Assessment: Androgen Receptor Transactivation Assay

This assay quantifies the ability of a compound to activate the androgen receptor and induce the expression of a reporter gene.

Methodology:

• Cell Line: A suitable mammalian cell line (e.g., HEK293, PC-3) is co-transfected with two plasmids: one expressing the human androgen receptor and another containing a reporter gene (e.g., luciferase) under the control of an ARE-containing promoter.

• Treatment: The transfected cells are treated with varying concentrations of the test compound (Cl-4AS-1), a known agonist (e.g., DHT), and a vehicle control.

• Lysis and Reporter Assay: After an incubation period, the cells are lysed, and the activity of the reporter enzyme (e.g., luciferase) is measured.

• Data Analysis: The dose-response curve is plotted, and the EC50 value (the concentration at which 50% of the maximal response is achieved) is calculated to determine the potency of the compound as an AR agonist.

Quantitative Data Presentation

The following tables present illustrative data for a hypothetical SARM, as specific quantitative data for Cl-4AS-1 is not publicly available. These tables are intended to demonstrate how the results of the aforementioned assays would be presented.

Table 1: Illustrative In Vivo Anabolic and Androgenic Activity (Hershberger Assay)

Compound	Dose (mg/kg/day)	Levator Ani Muscle Weight (% of Control)	Ventral Prostate Weight (% of Control)	Anabolic/Androgenic Ratio
Vehicle Control	-	100	100	-
Testosterone Propionate	1	350	400	~1
Hypothetical SARM	10	320	150	>2
Hypothetical SARM	30	500	200	>2.5

The Anabolic/Androgenic ratio is a qualitative comparison of the anabolic potency relative to the androgenic potency, with a higher number indicating greater tissue selectivity.

Table 2: Illustrative In Vitro Androgen Receptor Binding and Transactivation

Compound	AR Binding Affinity (Ki, nM)	AR Transactivation (EC50, nM)
Dihydrotestosterone (DHT)	0.5	0.1
Hypothetical SARM	5.0	2.5
Cl-4AS-1	12.0[4]	Not Available

Lower Ki and EC50 values indicate higher binding affinity and potency, respectively.

Conclusion

Cl-4AS-1 presents an interesting profile as a selective androgen receptor modulator with demonstrated AR agonist activity and the unique characteristic of inducing apoptosis in certain cancer cell lines. Its additional role as a 5α-reductase inhibitor further adds to its complex pharmacological profile. However, a comprehensive understanding of its anabolic and androgenic effects necessitates in vivo studies, such as the Hershberger assay, to quantify its tissue selectivity and determine its anabolic/androgenic ratio. The experimental protocols and illustrative data presented in this guide provide a framework for the systematic evaluation of Cl-4AS-1 and other novel SARMs. Further research is warranted to fully elucidate the therapeutic potential of Cl-4AS-1 for conditions such as muscle wasting, while confirming a favorable safety profile with respect to androgenic side effects.

References

• 1. Profiling of anabolic androgenic steroids and selective androgen receptor modulators for interference with adrenal steroidogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Androgen receptor: structure, role in prostate cancer and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US2953582A - 4-chloro-adrenosterone - Google Patents [patents.google.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cellular specificity of androgen receptor, coregulators, and pioneer factors in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. In vivo 4-androstene-3,17-dione and 4-androstene-3 beta,17 beta-diol supplementation in young men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of the Pharmacological Effects of a Novel Selective Androgen Receptor Modulator, the 5α-Reductase Inhibitor Finasteride, and the Antiandrogen Hydroxyflutamide in Intact Rats: New Approach for Benign Prostate Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]

The Dual-Acting Androgen Receptor Modulator Cl-4AS-1: A Technical Overview for Therapeutic Development

This technical guide provides an in-depth analysis of Cl-4AS-1, a novel steroidal selective androgen receptor modulator (SARM), for researchers, scientists, and professionals in drug development. It details its mechanism of action, its impact on steroid hormone signaling pathways, and the experimental frameworks used to elucidate its functions, with a particular focus on its potential applications in breast cancer therapy.

Core Compound Profile: Cl-4AS-1

Cl-4AS-1 is distinguished by its dual functionality. It is a potent agonist of the androgen receptor (AR) and concurrently acts as an inhibitor of 5α-reductase (types I and II).[1] This dual activity sets it apart from traditional androgens like dihydrotestosterone (B1667394) (DHT) and suggests a unique therapeutic profile. SARMs like Cl-4AS-1 are designed to selectively modulate AR activity, aiming to produce the therapeutic benefits of androgen action in target tissues while minimizing undesirable side effects elsewhere.

Quantitative Bioactivity Data

The bioactivity of Cl-4AS-1 has been quantified through various assays, establishing its potency as both an AR agonist and a 5α-reductase inhibitor. The following table summarizes the key quantitative data.

Activity	Target	IC50 Value
AR Agonism	Androgen Receptor	12 nM
Enzyme Inhibition	5α-reductase type I	6 nM
Enzyme Inhibition	5α-reductase type II	10 nM

Table 1: Summary of IC50 values for Cl-4AS-1. Data sourced from MedChemExpress and Tocris Bioscience.[1]

Role in Steroid Hormone Signaling

The classical steroid hormone signaling pathway involves the binding of an androgen, such as DHT, to the AR in the cytoplasm. This binding event triggers the dissociation of heat shock proteins, leading to the dimerization and nuclear translocation of the AR.[2] In the nucleus, the AR-ligand complex binds to specific DNA sequences known as Androgen Response Elements (AREs), recruiting co-regulators to modulate the transcription of target genes that influence cell growth, proliferation, and survival.[2]

Cl-4AS-1 mimics the action of DHT by binding to and activating the AR, thereby transactivating the mouse mammary tumor virus (MMTV) promoter. However, its pharmacological effects diverge significantly from those of DHT, particularly in the context of breast cancer.

Caption: Classical Androgen Receptor Signaling Pathway Activated by Cl-4AS-1.

Effects on Breast Cancer Cells: A Departure from Classical Agonism

While DHT typically promotes the proliferation of AR-positive breast cancer cells like MCF-7 and MDA-MB-453, Cl-4AS-1 exhibits a contrary, dose-dependent inhibitory effect on the growth of these cells, as well as on triple-negative MDA-MB-231 cells.[3] This inhibition is achieved through the induction of apoptosis, characterized by a block in the S-phase of the cell cycle and subsequent DNA degradation.[3][4][5]

A high degree of concordance is observed between Cl-4AS-1 and DHT in the regulation of gene expression in MDA-MB-453 cells.[3] Both compounds also induce similar morphological changes, leading to a mesenchymal phenotype through the reorganization of the actin structure.[3] However, a key difference is that DHT upregulates AR expression, whereas Cl-4AS-1 does not, suggesting a distinct mechanism of receptor modulation that may contribute to its anti-proliferative effects.[3][4]

Detailed Experimental Protocols

The characterization of Cl-4AS-1's activity relies on a suite of standard and specialized molecular and cellular biology techniques. Below are detailed methodologies for key experiments.

Cell Culture and Maintenance

• Cell Lines: MCF-7 (luminal), MDA-MB-453 (molecular apocrine), and MDA-MB-231 (triple-negative, basal) breast cancer cell lines are utilized.[3]

• Culture Medium: Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% L-glutamine.

• Incubation Conditions: Cells are cultured at 37°C in a humidified atmosphere containing 5% CO2.[4]

Cell Viability and Proliferation Assay

• Method: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a common method to assess cell viability.

• Procedure:

  • Seed cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

  • Treat the cells with increasing concentrations of Cl-4AS-1 or DHT (e.g., 0.1 nM to 10 µM) for 24, 48, and 72 hours. A vehicle control (DMSO) is run in parallel.

  • Following treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and dissolve the formazan (B1609692) crystals in 150 µL of DMSO.[6]

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis and Cell Cycle Analysis

• Method: Flow cytometry with propidium (B1200493) iodide (PI) staining is used to analyze the cell cycle distribution and quantify apoptosis.

• Procedure:

  • Treat cells with Cl-4AS-1 or DHT at a specified concentration (e.g., 1 µM) for 24 hours.

  • Harvest the cells by trypsinization and wash with ice-cold PBS.

  • Fix the cells in 70% ethanol (B145695) at -20°C overnight.

  • Wash the cells with PBS and resuspend in PI staining solution (containing RNase A) for 30 minutes in the dark.

  • Analyze the cell population using a flow cytometer. The sub-G1 peak is indicative of apoptotic cells.

Gene Expression Analysis

• Method: Quantitative real-time PCR (qPCR) arrays are used to assess the expression of genes related to adhesion, proteolysis, signaling, and apoptosis.[4]

• Procedure:

  • Treat MDA-MB-453 cells with Cl-4AS-1 (1 µM) or DHT (100 nM) for 24 and 72 hours.[4]

  • Isolate total RNA from the cells using a suitable RNA extraction kit.

  • Synthesize cDNA from the RNA using a reverse transcription kit.

  • Perform qPCR using a PCR array plate containing pre-dispensed primers for the target genes.

  • Analyze the data using the ΔΔCt method, normalizing to a housekeeping gene. A fold-change threshold (e.g., >2 for 24h, >5 for 72h) is used to identify significant changes in gene expression.[4]

Caption: Workflow for Characterizing the Cellular Effects of Cl-4AS-1.

Conclusion and Future Directions

Cl-4AS-1 presents a compelling profile as a selective androgen receptor modulator with unique anti-cancer properties. Its ability to act as an AR agonist while simultaneously inducing apoptosis and inhibiting the proliferation of various breast cancer cell lines, including triple-negative types, marks a significant departure from the effects of endogenous androgens like DHT.[3] The dual inhibition of 5α-reductase further adds to its distinct pharmacological character.

The dissimilar effects of Cl-4AS-1 compared to classical AR agonists, such as its failure to upregulate AR expression, suggest a nuanced mechanism of action that warrants further investigation.[3] Future research should focus on elucidating the precise molecular switches that determine its pro-apoptotic versus proliferative signaling outputs. Understanding these mechanisms will be crucial for the rational design of next-generation SARMs and for positioning Cl-4AS-1 as a potential therapeutic agent in the treatment of breast cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Steroid hormone receptor - Wikipedia [en.wikipedia.org]
• 3. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer [mdpi.com]

Exploratory Studies on Cl-4AS-1 in Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cl-4AS-1 is a potent, steroidal androgen receptor (AR) agonist that has demonstrated unique anti-cancer properties, particularly in breast cancer models. Unlike endogenous androgens that typically promote proliferation in AR-positive breast cancer cells, Cl-4AS-1 exhibits a paradoxical inhibitory effect on cell growth, inducing apoptosis and cell cycle arrest. This has positioned Cl-4AS-1 as an interesting compound for further investigation in oncology, particularly for hormone-receptor-positive and even some triple-negative breast cancers. This document provides a comprehensive overview of the existing preclinical research on Cl-4AS-1, focusing on its mechanism of action, effects on cancer cells, and the experimental methodologies used in its evaluation.

Core Mechanism of Action

Cl-4AS-1 functions as a high-affinity agonist of the androgen receptor, with a reported IC50 value of 12 nM for AR binding.[1][2] Its mode of action involves binding to the AR, which then translocates to the nucleus to modulate the expression of target genes. While it shares a significant concordance in gene regulation with the natural androgen dihydrotestosterone (B1667394) (DHT), Cl-4AS-1 diverges in its ultimate cellular outcomes, leading to apoptosis rather than proliferation in breast cancer cells.[3][4] This suggests that Cl-4AS-1 may induce a unique conformational change in the AR or recruit a different set of co-regulators, leading to a distinct transcriptional program that favors cell death.

In Vitro Efficacy in Breast Cancer

The primary research on Cl-4AS-1 in cancer has been conducted in a panel of human breast cancer cell lines, representing different molecular subtypes. The key findings from these studies are summarized below.

Quantitative Data on Cellular Effects

While specific IC50 values for the inhibition of cell proliferation are not detailed in the primary literature, the dose-dependent effects of Cl-4AS-1 have been characterized.

Cell Line	Molecular Subtype	Effect on Proliferation (vs. DHT)	Observed Cellular Outcomes
MCF-7	Luminal (ER+, PR+, AR+)	Dose-dependent inhibition (DHT promotes proliferation)	Inhibition of cell growth
MDA-MB-453	Molecular Apocrine (ER-, PR-, AR+)	Dose-dependent inhibition (DHT promotes proliferation)	S-phase cell cycle arrest, DNA degradation, apoptosis
MDA-MB-231	Triple-Negative (ER-, PR-, AR-)	Dose-dependent inhibition (DHT has no effect)	Inhibition of cell growth

Data synthesized from Ahram et al., 2018.[3][4]

Complete inhibition of proliferation in all three cell lines was observed at a concentration of 10 µM.[1]

Signaling Pathways and Molecular Interactions

Cl-4AS-1's primary interaction is with the androgen receptor. Upon binding, it initiates a signaling cascade that, in breast cancer cells, culminates in apoptosis. The exact downstream pathways that differentiate its action from other AR agonists are still under full investigation. However, a general overview of the initial steps and the ultimate outcomes can be visualized.

Caption: Proposed signaling pathway of Cl-4AS-1 in breast cancer cells.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the research on Cl-4AS-1.

Cell Culture and Treatment

• Cell Lines:

  • MCF-7 (luminal, AR-positive)

  • MDA-MB-453 (molecular apocrine, AR-positive)

  • MDA-MB-231 (triple-negative, AR-negative/low)

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Compound Preparation: Cl-4AS-1 is dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution, which is then diluted in culture medium to the desired final concentrations for experiments. A vehicle control (DMSO) is used in all experiments.

• Treatment Concentrations: For cell proliferation assays, a range of concentrations from 0.1 µM to 10 µM of Cl-4AS-1 is typically used. For mechanism-of-action studies, concentrations of 1 µM and 4 µM have been utilized.[3]

Cell Proliferation Assay

• Method: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is used to assess cell viability and proliferation.

• Procedure:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The culture medium is replaced with medium containing various concentrations of Cl-4AS-1 or vehicle control.

  • Cells are incubated for specified time points (e.g., 3, 5, and 7 days).

  • At each time point, MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Cell proliferation is calculated as a percentage of the vehicle-treated control.

Cell Cycle Analysis

• Method: Flow cytometry with propidium (B1200493) iodide (PI) staining is used to determine the distribution of cells in different phases of the cell cycle.

• Procedure:

  • MDA-MB-453 cells are treated with Cl-4AS-1 (e.g., 1 µM and 4 µM) or vehicle control for specified durations (e.g., 3 and 6 days).

  • Cells are harvested, washed with phosphate-buffered saline (PBS), and fixed in cold 70% ethanol.

  • Fixed cells are washed with PBS and then incubated with a solution containing PI and RNase A.

  • The stained cells are analyzed using a flow cytometer.

  • The percentage of cells in the G0/G1, S, and G2/M phases is determined using cell cycle analysis software.

Apoptosis Assay

• Method: The induction of apoptosis is confirmed by observing DNA degradation following cell cycle analysis. The sub-G1 peak in the cell cycle histogram, which represents fragmented DNA, is indicative of apoptosis.

• Procedure:

  • Following cell cycle analysis as described above, the percentage of cells in the sub-G1 population is quantified.

  • An increase in the sub-G1 population in Cl-4AS-1-treated cells compared to control cells indicates apoptosis.

Experimental Workflow Visualization

The general workflow for evaluating the in vitro effects of Cl-4AS-1 can be summarized in the following diagram.

Caption: General experimental workflow for in vitro studies of Cl-4AS-1.

In Vivo Studies

To date, publicly available research on the in vivo efficacy of Cl-4AS-1 in animal models of cancer is limited. Further preclinical development would require studies in xenograft or patient-derived xenograft (PDX) models to evaluate its anti-tumor activity, pharmacokinetics, and safety profile in a whole-organism context.

Conclusion and Future Directions

The exploratory studies on Cl-4AS-1 reveal it as a promising and mechanistically unique androgen receptor agonist with potential therapeutic applications in breast cancer. Its ability to induce apoptosis in both hormone-receptor-positive and triple-negative breast cancer cell lines warrants further investigation. Future research should focus on:

• Determining the precise IC50 values for cell growth inhibition in various cancer cell lines.

• Conducting comprehensive transcriptomic and proteomic analyses to fully elucidate the downstream signaling pathways and identify the specific genes and proteins responsible for its pro-apoptotic effects.

• Initiating in vivo studies in appropriate animal models to assess its anti-tumor efficacy, safety, and pharmacokinetic properties.

• Investigating the potential for combination therapies with other anti-cancer agents.

A deeper understanding of Cl-4AS-1's unique mechanism of action could pave the way for the development of a new class of targeted therapies for breast and potentially other cancers.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Cl-4AS-1: A Potential Therapeutic Avenue in Breast Cancer

A Technical Whitepaper for Drug Development Professionals, Researchers, and Scientists

Abstract

Cl-4AS-1, a selective androgen receptor modulator (SARM), is emerging as a compound of interest in the landscape of breast cancer therapeutics. While demonstrating characteristics of a classical androgen receptor (AR) agonist, it exhibits distinct properties that may offer a novel approach to treating various subtypes of breast cancer. This document provides an in-depth technical overview of the cellular and molecular effects of Cl-4AS-1, with a focus on its potential therapeutic applications. It summarizes key quantitative data, details experimental methodologies, and visualizes the compound's proposed mechanism of action and experimental workflows.

Introduction

The androgen receptor (AR) has garnered significant attention as a therapeutic target in breast cancer. However, the clinical utility of AR agonists is often hampered by undesirable side effects. This has spurred the development of selective androgen receptor modulators (SARMs) like Cl-4AS-1, which aim to elicit tissue-selective AR activation. This whitepaper consolidates the current understanding of Cl-4AS-1's effects on breast cancer cells, highlighting its unique pharmacological profile compared to the natural androgen, dihydrotestosterone (B1667394) (DHT).

Therapeutic Potential

The primary therapeutic potential of Cl-4AS-1 lies in its differential effects on various breast cancer cell subtypes. Unlike DHT, which promotes proliferation in certain breast cancer cells, Cl-4AS-1 has been shown to inhibit the growth of luminal, molecular apocrine, and triple-negative breast cancer cell lines.[1] This inhibitory effect is attributed to the induction of apoptosis, suggesting a potential therapeutic application in a broad range of breast cancers.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on Cl-4AS-1.

Table 1: Effects of Cl-4AS-1 and DHT on Breast Cancer Cell Growth

Cell Line	Treatment	Effect on Proliferation
MCF-7 (Luminal)	DHT	Induction
Cl-4AS-1	Dose-dependent inhibition
MDA-MB-453 (Molecular Apocrine)	DHT	Induction
Cl-4AS-1	Dose-dependent inhibition
MDA-MB-231 (Triple Negative)	DHT	No effect
Cl-4AS-1	Dose-dependent inhibition

Table 2: Comparative Gene Expression Regulation by Cl-4AS-1 and DHT in MDA-MB-453 Cells

Gene	Regulation by DHT	Regulation by Cl-4AS-1
Androgen Receptor (AR)	Upregulated	No significant change
Other AR-responsive genes	High concordance with Cl-4AS-1	High concordance with DHT

Mechanism of Action

Cl-4AS-1 functions as an androgen receptor agonist.[1][2] Upon binding to the AR, it induces a conformational change in the receptor, leading to its translocation to the nucleus. In the nucleus, the Cl-4AS-1-AR complex binds to androgen response elements (AREs) on the DNA, modulating the transcription of target genes. While many of its effects on gene expression are similar to DHT, a key difference is its inability to upregulate the expression of the AR itself.[1] Furthermore, Cl-4AS-1 treatment leads to a block in the S-phase of the cell cycle, followed by DNA degradation and apoptosis.[1][2]

Proposed signaling pathway of Cl-4AS-1 in breast cancer cells.

Experimental Protocols

The following are detailed methodologies for key experiments involving Cl-4AS-1.

Cell Culture

• Cell Lines:

  • MCF-7 (luminal breast cancer)

  • MDA-MB-453 (molecular apocrine breast cancer)

  • MDA-MB-231 (triple-negative breast cancer)

• Culture Medium: Specific media for each cell line (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Incubation Conditions: 37°C in a humidified atmosphere with 5% CO2.

Cell Proliferation Assay

• Seeding: Plate cells in 96-well plates at a predetermined density.

• Treatment: After 24 hours, treat cells with increasing concentrations of Cl-4AS-1 or DHT. A vehicle control (e.g., DMSO) should be included.

• Incubation: Incubate for a specified period (e.g., 24, 48, or 72 hours).

• Quantification: Assess cell viability using a standard method such as MTT or WST-1 assay.

• Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control.

Gene Expression Analysis (PCR Array)

• Cell Treatment: Treat MDA-MB-453 cells with 1 µM Cl-4AS-1 or 100 nM DHT for 24 and 72 hours.

• RNA Extraction: Isolate total RNA from the treated cells using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).

• cDNA Synthesis: Reverse transcribe the RNA into cDNA using a suitable reverse transcription kit.

• PCR Array: Perform quantitative PCR using a pre-designed PCR array for genes related to adhesion, signaling, and apoptosis.

• Data Analysis: Analyze the raw Ct values to determine the fold change in gene expression for each treatment group compared to the control. A twofold change at 24 hours and a fivefold change at 72 hours can be considered significant.

A generalized experimental workflow for studying Cl-4AS-1.

Morphological Analysis

• Cell Treatment: Treat MDA-MB-453 cells with Cl-4AS-1 or DHT.

• Imaging: Observe and capture images of the cells at different time points using a phase-contrast microscope.

• Actin Staining: To visualize the actin cytoskeleton, fix the cells, permeabilize them, and stain with a fluorescently-labeled phalloidin (B8060827) conjugate.

• Microscopy: Acquire images using a fluorescence microscope to observe changes in cell morphology and actin organization.

Conclusion and Future Directions

Cl-4AS-1 presents a promising profile as a potential therapeutic agent for breast cancer. Its ability to induce apoptosis in a range of breast cancer cell lines, coupled with a distinct mechanism of action compared to natural androgens, warrants further investigation.[1][2] Future research should focus on in vivo studies to assess the efficacy and safety of Cl-4AS-1 in preclinical models of breast cancer. Furthermore, a more comprehensive understanding of its downstream signaling pathways and its effects on the tumor microenvironment will be crucial for its clinical development. The differential regulation of the androgen receptor by Cl-4AS-1 compared to DHT suggests a nuanced mechanism that could be exploited for therapeutic benefit, potentially avoiding some of the proliferative effects of other AR agonists.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to Cl-4AS-1 and its Impact on Gene Regulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cl-4AS-1 is a selective androgen receptor modulator (SARM) that has demonstrated notable anti-proliferative and pro-apoptotic effects in breast cancer cell lines, distinguishing its action from that of endogenous androgens like dihydrotestosterone (B1667394) (DHT). As an androgen receptor (AR) agonist, Cl-4AS-1's unique activity profile suggests a potential therapeutic application in oncology. This document provides a comprehensive technical overview of Cl-4AS-1, focusing on its mechanism of action, impact on gene regulation, and the experimental methodologies used to elucidate its effects. All quantitative data from key experiments are presented in structured tables, and signaling pathways and experimental workflows are visualized through detailed diagrams.

Introduction

The androgen receptor, a member of the nuclear receptor superfamily, is a well-established therapeutic target in prostate cancer. Its role in breast cancer is more complex, with evidence suggesting both tumor-suppressive and oncogenic functions depending on the cellular context. Selective androgen receptor modulators (SARMs) are a class of ligands that bind to the AR and exhibit tissue-selective effects. Cl-4AS-1 has emerged as a SARM with interesting properties, acting as an AR agonist but inducing apoptosis in breast cancer cells, unlike the proliferative effects typically associated with androgens.[1] This guide synthesizes the current understanding of Cl-4AS-1's cellular and molecular effects.

Mechanism of Action

Cl-4AS-1 functions as an androgen receptor agonist. Upon binding to the AR in the cytoplasm, the Cl-4AS-1/AR complex is thought to translocate to the nucleus, where it modulates the expression of target genes. However, the downstream consequences of this activation diverge significantly from those of natural androgens.

Signaling Pathway

The primary signaling pathway initiated by Cl-4AS-1 is through the androgen receptor. While it shares this initial step with DHT, the resulting cellular outcome is apoptosis. This is achieved through a block in the S-phase of the cell cycle, leading to subsequent DNA degradation.[1][2] The precise molecular mediators of this apoptotic cascade have not been fully elucidated but are distinct from the proliferative pathways activated by DHT.

Figure 1: Proposed signaling pathway of Cl-4AS-1 inducing apoptosis.

Quantitative Data Presentation

The effects of Cl-4AS-1 have been quantified through various assays, including cell proliferation, cell cycle analysis, and gene expression profiling.

Cell Proliferation

Cl-4AS-1 exhibits a dose-dependent inhibition of proliferation in multiple breast cancer cell lines.[1]

Cell Line	Treatment	Concentration (µM)	Proliferation Effect
MCF-7	Cl-4AS-1	0.1 - 10	Dose-dependent inhibition
DHT	0.001 - 1	Stimulation
MDA-MB-453	Cl-4AS-1	0.1 - 10	Dose-dependent inhibition
DHT	0.001 - 1	Stimulation
MDA-MB-231	Cl-4AS-1	0.1 - 10	Dose-dependent inhibition
DHT	0.001 - 1	No significant effect

Table 1: Summary of Cl-4AS-1 and DHT effects on breast cancer cell proliferation.

Cell Cycle Analysis

Treatment with Cl-4AS-1 leads to an arrest in the S-phase of the cell cycle and an increase in the sub-G1 population, which is indicative of apoptosis.[2]

Cell Line	Treatment	Concentration (µM)	Cell Cycle Phase Distribution
MDA-MB-453	Control	0	Normal distribution
Cl-4AS-1	1	Minor changes
Cl-4AS-1	4	Block in early S-phase, increased sub-G1 fraction

Table 2: Effect of Cl-4AS-1 on the cell cycle of MDA-MB-453 cells.

Gene Expression Analysis

A high degree of concordance was observed in the regulation of gene expression between Cl-4AS-1 and DHT in MDA-MB-453 cells.[1] However, a key difference was the upregulation of the androgen receptor (AR) by DHT, which was not observed with Cl-4AS-1 treatment. The following table summarizes a selection of differentially expressed genes from a PCR array of 85 genes related to adhesion, proteolysis, signaling, and apoptosis.

Gene Symbol	Function	Fold Change (Cl-4AS-1, 72h)	Fold Change (DHT, 72h)
ADAMTS1	Metalloprotease	> 5.0	> 5.0
BCL2L11	Apoptosis Regulator	> 5.0	> 5.0
CDH1	Adhesion	> 5.0	> 5.0
COL1A1	Extracellular Matrix	< -5.0	< -5.0
CTGF	Signaling	> 5.0	> 5.0
CXCR4	Chemokine Receptor	> 5.0	> 5.0
FASLG	Apoptosis Ligand	> 5.0	> 5.0
FIGF	Growth Factor	> 5.0	> 5.0
IL1B	Cytokine	> 5.0	> 5.0
ITGA5	Integrin	> 5.0	> 5.0
MMP2	Metalloprotease	> 5.0	> 5.0
MMP7	Metalloprotease	> 5.0	> 5.0
PLAU	Serine Protease	> 5.0	> 5.0
SERPINE1	Protease Inhibitor	> 5.0	> 5.0
TGFB1	Growth Factor	> 5.0	> 5.0
THBS1	Adhesion	> 5.0	> 5.0
TIMP1	Protease Inhibitor	> 5.0	> 5.0
TIMP3	Protease Inhibitor	> 5.0	> 5.0
VCAN	Extracellular Matrix	> 5.0	> 5.0
AR	Androgen Receptor	No significant change	Upregulated

Table 3: Selected gene expression changes in MDA-MB-453 cells treated with Cl-4AS-1 (1 µM) or DHT (100 nM) for 72 hours. A five-fold change was considered significant for the 72-hour treatment.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings.

Cell Culture

MCF-7, MDA-MB-453, and MDA-MB-231 breast cancer cell lines were maintained in appropriate media supplemented with fetal bovine serum and antibiotics, and incubated at 37°C.[1]

Cell Proliferation (MTT) Assay

• Seed 7 x 10³ viable cells per well in a 96-well plate.

• After 24 hours, treat cells with increasing concentrations of Cl-4AS-1 (0.1, 1, 5, and 10 µM) or DHT (1, 10, 100, and 1000 nM).

• Measure cell proliferation at 3, 5, and 7 days post-treatment.

• Add MTT salt solution (5 mg/ml in PBS) to each well and incubate.

• Add a solubilizing buffer (e.g., 10% SDS in 0.01 M HCl) and incubate overnight.

• Read absorbance at 570 nm.

Cell Cycle Analysis

• Treat MDA-MB-453 cells with 1 µM or 4 µM of Cl-4AS-1 for 3 or 6 days.

• Harvest and fix cells in 70% ethanol (B145695) at 4°C.

• Wash cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide and RNase A.

• Analyze the DNA content by flow cytometry.

Gene Expression Analysis (PCR Array)

• Treat MDA-MB-453 cells with 1 µM Cl-4AS-1 or 100 nM DHT for 24 and 72 hours.

• Isolate total RNA from the cells.

• Synthesize cDNA from the RNA templates.

• Perform real-time PCR using a human cancer-related gene array (e.g., adhesion, proteases, signaling, apoptosis).

• Analyze the data to determine the fold-change in gene expression relative to untreated controls. A two-fold change for the 24-hour treatment and a five-fold change for the 72-hour treatment were considered significant.[2]

Figure 2: General experimental workflow for studying Cl-4AS-1.

Comparative Effects of Cl-4AS-1 and DHT

The divergent outcomes of AR activation by Cl-4AS-1 and DHT are central to the therapeutic potential of Cl-4AS-1.

Figure 3: Logical relationship of Cl-4AS-1 and DHT effects.

Conclusion

Cl-4AS-1 is a selective androgen receptor modulator with a unique pharmacological profile in breast cancer cells. While it acts as an AR agonist, similar to DHT, it promotes apoptosis rather than proliferation. This is associated with an S-phase block in the cell cycle and is underpinned by a gene expression program that, while largely concordant with that of DHT, critically diverges in the regulation of the androgen receptor itself. These properties make Cl-4AS-1 a compound of significant interest for further investigation as a potential therapeutic agent in breast cancer. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for future research in this area.

References

• 1. mdpi.com [mdpi.com]
• 2. The Role of Androgen Receptor in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Initial Findings on Cl-4AS-1 in Breast Cancer Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial preclinical findings for the selective androgen receptor modulator (SARM), Cl-4AS-1, in breast cancer models. The data presented herein is primarily derived from in vitro studies investigating the compound's effects on various breast cancer cell lines.

Core Findings

Cl-4AS-1, an androgen receptor (AR) agonist, has demonstrated paradoxical anti-proliferative and pro-apoptotic effects in breast cancer cell lines, distinguishing it from natural androgens like dihydrotestosterone (B1667394) (DHT).[1][2][3] Unlike DHT, which can promote proliferation in certain breast cancer cells, Cl-4AS-1 exhibits a dose-dependent growth inhibition across multiple subtypes, including luminal, molecular apocrine, and triple-negative breast cancer cells.[1][2][3][4] This inhibitory action is attributed to the induction of apoptosis, mediated by a blockage of cell entry into the S-phase of the cell cycle, which is followed by DNA degradation.[1][2][3] While Cl-4AS-1 shares some characteristics with classical AR agonists in terms of gene expression regulation, it possesses unique properties that suggest its potential as a therapeutic agent for breast cancer.[1][3]

Data Presentation

Table 1: Effect of Cl-4AS-1 on Breast Cancer Cell Proliferation

Cell Line	Subtype	Concentration (µM)	Duration	Effect	Reference
MCF-7	Luminal (ER+)	0.1 - 10	3, 5, 7 days	Dose-dependent inhibition	[4][5]
MDA-MB-453	Molecular Apocrine (AR+)	0.1 - 10	3, 5, 7 days	Dose-dependent inhibition	[4][5]
MDA-MB-231	Triple-Negative (Basal)	0.1 - 10	3, 5, 7 days	Dose-dependent inhibition	[4][5]
ZR75-1	Luminal	Not specified	Not specified	Inhibitory effect	[5]
T47D	Luminal	Not specified	Not specified	Inhibitory effect	[5]

Note: Complete inhibition of proliferation was observed at a concentration of 10 µM for MCF-7, MDA-MB-453, and MDA-MB-231 cell lines.[4][5]

Table 2: Cell Cycle Analysis of MDA-MB-453 Cells Treated with Cl-4AS-1

Treatment	Duration	Observation	Reference
1 µM Cl-4AS-1	3 days	Block in early S phase	[2]
4 µM Cl-4AS-1	3 days	Block in early S phase and evidence of DNA degradation	[2]
1 µM Cl-4AS-1	6 days	Increased DNA degradation and apoptotic cells	[2]
4 µM Cl-4AS-1	6 days	Significant DNA degradation and apoptotic cells	[2]

Experimental Protocols

Cell Proliferation (MTT) Assay

• Cell Seeding: 7 x 10³ viable cells were seeded per well in a 96-well tissue culture plate containing growth media supplemented with Fetal Bovine Serum (FBS).

• Treatment: After 24 hours of seeding, cultures were treated with increasing concentrations of Cl-4AS-1 (0, 0.1, 1, 5, and 10 µM).

• MTT Addition: At specified time points (3, 5, and 7 days), freshly prepared 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) salt (5 mg/ml in PBS) was added to each well to a final concentration of 0.5 µg/µl.

• Incubation: Plates were incubated for 4 hours, and the formation of formazan (B1609692) crystals was monitored using an inverted microscope.

• Solubilization: An equal volume (200 µl) of a 1:1 mixture of DMSO and isopropanol (B130326) was added to each well and incubated for 30–45 minutes to dissolve the formazan crystals.

• Measurement: Cell viability was determined by measuring the absorbance at 570 nm using a microplate reader. The experiment was repeated at least three times in quadruplicates.[2]

Cell Cycle Analysis

• Cell Treatment: MDA-MB-453 cells were treated with 1 µM or 4 µM of Cl-4AS-1 for 3 or 6 days.

• Cell Harvesting and Fixation: Cells were harvested and fixed. Specific fixation method not detailed in the provided search results. A general protocol involves fixing cells in cold 70% ethanol.

• Staining: Fixed cells were stained with a DNA-intercalating dye, such as Propidium Iodide (PI), which also requires RNase treatment to avoid staining of double-stranded RNA.

• Flow Cytometry: The DNA content of the stained cells was analyzed using a flow cytometer to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Immunoblotting

• Cell Lysis: Cells were lysed in an ice-cold lysis buffer containing 2% sodium dodecyl sulfate (B86663) (SDS), 10 mM Tris pH 7.5, 10 mM NaF, 2 mM EDTA, and 10 mM dithiothreitol.

• Protein Quantification: Protein concentration in the lysates was determined.

• Electrophoresis: Proteins were resolved by electrophoresis on a 7.5% SDS-polyacrylamide gel.

• Transfer: Proteins were transferred onto a 0.45-µm nitrocellulose membrane.

• Blocking and Antibody Incubation: The membrane was blocked and then incubated with primary antibodies (e.g., rabbit anti-AR and rabbit anti-GAPDH) followed by appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies.

• Detection: Detection was performed using a chemiluminescent substrate (Luminanta Crescendo Western HRP Substrate).

• Imaging: Images were captured using a C-Digit blot scanner. Densitometric analysis was performed using appropriate software.[2]

Mandatory Visualization

Caption: Experimental workflow for assessing the effect of Cl-4AS-1 on breast cancer cell proliferation.

Caption: Proposed mechanism of Cl-4AS-1 inducing apoptosis in breast cancer cells via AR signaling.

In Vivo Studies

To date, published research has focused on the in vitro effects of Cl-4AS-1 on breast cancer cell lines. There is currently no publicly available data from in vivo studies, such as xenograft models, to evaluate the efficacy and safety of Cl-4AS-1 in a whole-organism setting for breast cancer treatment.

Conclusion

The initial findings for Cl-4AS-1 in breast cancer models are promising, highlighting a unique mechanism of action that differs from traditional androgen receptor agonists. The compound's ability to induce apoptosis across various breast cancer subtypes warrants further investigation. Future studies should focus on elucidating the precise molecular signaling pathways downstream of AR activation by Cl-4AS-1 and, crucially, on evaluating its therapeutic potential in in vivo models of breast cancer.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Cl-4AS-1 as a selective androgen receptor modulator (SARM)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cl-4AS-1 is a steroidal, non-prostanoidal selective androgen receptor modulator (SARM) belonging to the 4-azasteroid class of compounds. It has garnered research interest due to its dual activity as a potent agonist of the androgen receptor (AR) and an inhibitor of 5α-reductase. This unique profile suggests potential therapeutic applications where anabolic effects on muscle and bone are desired with minimized androgenic side effects on tissues like the prostate. This technical guide provides a comprehensive overview of the preclinical data, experimental protocols, and known signaling pathways associated with Cl-4AS-1.

Chemical and Physicochemical Properties

Cl-4AS-1 is chemically identified as (4aα,4bβ,6aα,7α,9aβ,9bα,11aβ)-N-(2-Chlorophenyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1,4,6a-trimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxamide.[1]

Property	Value
CAS Number	188589-66-4
Molecular Formula	C₂₆H₃₃ClN₂O₂
Molecular Weight	441.01 g/mol
Physical State	White to off-white solid
Solubility	Limited in common organic solvents

In Vitro Pharmacology

Cl-4AS-1 has been characterized through a series of in vitro assays to determine its binding affinity for the androgen receptor and its inhibitory potential against 5α-reductase.

Data Presentation

Assay	Parameter	Value (nM)
Androgen Receptor (AR) Binding	IC₅₀	12
5α-Reductase Inhibition (Type I)	IC₅₀	6
5α-Reductase Inhibition (Type II)	IC₅₀	10

IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro.

Experimental Protocols

A competitive radioligand binding assay is utilized to determine the affinity of Cl-4AS-1 for the androgen receptor. This assay measures the ability of the test compound to displace a known high-affinity radiolabeled androgen from the receptor.

• Receptor Source: Cytosol prepared from the ventral prostate of male rats.

• Radioligand: A synthetic, high-affinity androgen such as [³H]-Mibolerone or [³H]-R1881.

• Procedure:

  • Rat ventral prostates are homogenized in a buffer to isolate the cytosol containing the androgen receptors.

  • A constant concentration of the radioligand is incubated with the receptor preparation in the presence of varying concentrations of Cl-4AS-1.

  • After incubation to reach equilibrium, the bound and free radioligand are separated. This is commonly achieved by adsorbing the receptor-ligand complexes onto hydroxyapatite, followed by washing to remove the unbound radioligand.

  • The amount of radioactivity bound to the receptor is quantified using liquid scintillation counting.

  • The concentration of Cl-4AS-1 that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression analysis of the competition curve.

The inhibitory activity of Cl-4AS-1 against 5α-reductase is determined by measuring the reduction in the conversion of testosterone (B1683101) to dihydrotestosterone (B1667394) (DHT).

• Enzyme Source: Homogenates of rat prostate tissue or cells expressing recombinant human 5α-reductase isozymes (type I and type II).

• Substrate: Radiolabeled testosterone (e.g., [¹⁴C]-testosterone).

• Cofactor: NADPH.

• Procedure:

  • The enzyme preparation is incubated with the radiolabeled testosterone substrate and NADPH in the presence of varying concentrations of Cl-4AS-1.

  • The reaction is allowed to proceed for a defined period and is then stopped, typically by the addition of a solvent to extract the steroids.

  • The substrate (testosterone) and the product (DHT) are separated using techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • The amount of radiolabeled DHT produced is quantified.

  • The concentration of Cl-4AS-1 that inhibits 50% of the enzyme activity (IC₅₀) is calculated from the dose-response curve.

In Vivo Pharmacology

Preclinical in vivo studies are essential to characterize the tissue-selective anabolic and androgenic effects of Cl-4AS-1. The standard model for this is the castrated male rat (Hershberger assay).

Data Presentation

While comprehensive dose-response data for Cl-4AS-1 in the Hershberger assay is not publicly available, a study comparing Cl-4AS-1 to its analogue TFM-4AS-1 in castrated (ORX) and intact rats provides some insight into its in vivo activity.

Animal Model	Treatment (10 mg/kg/day for 7 days)	Prostate Weight (% of Body Weight)
Intact Rats	Vehicle	~0.25%
Cl-4AS-1	~0.20%
Castrated (ORX) Rats	Vehicle	~0.05%
Cl-4AS-1	~0.15%

Note: This data is derived from a comparative study and represents a single dose. A full dose-response assessment is required to comprehensively characterize the anabolic and androgenic profile.

Experimental Protocols

This assay is the standard for evaluating the anabolic and androgenic properties of a compound.

• Animal Model: Immature male rats are castrated to remove the endogenous source of androgens.

• Procedure:

  • Following a post-castration recovery period, the animals are treated with the test compound (Cl-4AS-1) at various dose levels for a specified duration (typically 7-10 days). A vehicle control group and a positive control group (e.g., testosterone propionate) are included.

  • At the end of the treatment period, the animals are euthanized, and specific tissues are dissected and weighed.

  • Anabolic activity is assessed by the wet weight of the levator ani muscle.

  • Androgenic activity is determined by the wet weights of the ventral prostate and seminal vesicles.

  • The data is analyzed to determine the dose-dependent effects of the compound on these tissues and to calculate the anabolic-to-androgenic ratio.

Pharmacokinetics and Pharmacodynamics

Specific pharmacokinetic (Absorption, Distribution, Metabolism, Excretion - ADME) and pharmacodynamic data for Cl-4AS-1 are not extensively available in the public domain. General characteristics of 4-azasteroid SARMs suggest they are developed for oral bioavailability. Further research is required to determine the specific ADME profile and the in vivo dose-response relationships of Cl-4AS-1.

Signaling Pathways and Experimental Workflows

Androgen Receptor Signaling Pathway

Caption: Androgen receptor signaling pathway activated by Cl-4AS-1.

5α-Reductase Inhibition Pathway

Caption: Inhibition of testosterone to DHT conversion by Cl-4AS-1.

Experimental Workflow for In Vivo SARM Evaluation

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Studies with Cl-4AS-1

These application notes provide detailed protocols for in vitro studies of the selective androgen receptor modulator (SARM), Cl-4AS-1, based on published research. The focus is on its effects on breast cancer cell lines, offering a framework for researchers and drug development professionals.

Summary of Cl-4AS-1 In Vitro Effects

Cl-4AS-1 is an androgen receptor (AR) agonist that has demonstrated potential as a therapeutic agent for breast cancer.[1][2] In vitro studies have revealed that unlike the natural androgen dihydrotestosterone (B1667394) (DHT), which can promote proliferation in certain breast cancer cells, Cl-4AS-1 exhibits inhibitory effects.[2] It has been shown to induce a dose-dependent inhibition of growth in luminal (MCF-7), molecular apocrine (MDA-MB-453), and triple-negative (MDA-MB-231) breast cancer cell lines.[2] This growth inhibition is attributed to the induction of apoptosis, characterized by a block in the S-phase of the cell cycle and subsequent DNA degradation.[1][2] While both Cl-4AS-1 and DHT can induce morphological changes and actin reorganization consistent with a mesenchymal phenotype in MDA-MB-453 cells, they exhibit differential effects on gene expression.[2] For instance, DHT upregulates AR expression, whereas Cl-4AS-1 does not.[2]

Quantitative Data Summary

The following tables summarize the key quantitative parameters from in vitro experiments with Cl-4AS-1.

Table 1: Treatment Concentrations for In Vitro Assays

Compound	Cell Line	Concentration	Duration	Reference
Cl-4AS-1	MDA-MB-453	1 µM	24 and 72 hours	[1]
DHT	MDA-MB-453	100 nM	24 and 72 hours	[1]

Table 2: Effects of Cl-4AS-1 and DHT on Breast Cancer Cell Lines

Cell Line	Treatment	Effect on Proliferation	Apoptosis Induction	Reference
MCF-7	DHT	Induction	-	[2]
Cl-4AS-1	Dose-dependent inhibition	Yes	[2]
MDA-MB-453	DHT	Induction	-	[2]
Cl-4AS-1	Dose-dependent inhibition	Yes	[2]
MDA-MB-231	DHT	No effect	-	[2]
Cl-4AS-1	Dose-dependent inhibition	Yes	[2]

Experimental Protocols

Cell Culture and Maintenance

This protocol outlines the basic steps for culturing the breast cancer cell lines used in Cl-4AS-1 studies.

Materials:

• MCF-7, MDA-MB-453, or MDA-MB-231 cells

• DMEM or RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Trypsin-EDTA (0.25%)

• Phosphate Buffered Saline (PBS)

• Cell culture flasks (T-75)

• 6-well, 12-well, or 96-well plates

• Incubator (37°C, 5% CO2)

Protocol:

• Maintain cells in T-75 flasks in a humidified incubator at 37°C with 5% CO2.

• For passaging, aspirate the old medium and wash the cells once with sterile PBS.

• Add 1-2 mL of Trypsin-EDTA to the flask and incubate for 3-5 minutes, or until cells detach.

• Neutralize the trypsin by adding 5-10 mL of complete growth medium.

• Centrifuge the cell suspension at 1,000 rpm for 5 minutes.

• Resuspend the cell pellet in fresh medium and count the cells using a hemocytometer.

• Seed the cells into new flasks or plates at the desired density for experiments.

Cell Viability Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability and proliferation in response to Cl-4AS-1 treatment.

Materials:

• Breast cancer cells

• Complete growth medium

• Cl-4AS-1 (dissolved in DMSO)

• DHT (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of Cl-4AS-1 and DHT in complete growth medium. The final DMSO concentration should be less than 0.1%.

• Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include a vehicle control (DMSO) and an untreated control.

• Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of Cl-4AS-1 on cell cycle progression.

Materials:

• Breast cancer cells

• 6-well plates

• Cl-4AS-1

• PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) solution (50 µg/mL)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with Cl-4AS-1 (e.g., 1 µM) for 24 or 72 hours.

• Harvest the cells by trypsinization and wash them with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Store the fixed cells at -20°C for at least 2 hours.

• Centrifuge the cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in 500 µL of PBS containing RNase A and PI.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cell cycle distribution using a flow cytometer.

Actin Cytoskeleton Staining

This protocol visualizes changes in the actin cytoskeleton in response to Cl-4AS-1 treatment.

Materials:

• Breast cancer cells grown on glass coverslips in 12-well plates

• Cl-4AS-1

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Phalloidin (B8060827) conjugated to a fluorescent dye (e.g., Alexa Fluor 488)

• DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

• Fluorescence microscope

Protocol:

• Seed cells on sterile glass coverslips in a 12-well plate and treat with Cl-4AS-1.

• After treatment, wash the cells with PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Wash three times with PBS.

• Incubate with fluorescently labeled phalloidin (to stain F-actin) for 1 hour at room temperature in the dark.

• Wash three times with PBS.

• Counterstain the nuclei with DAPI for 5 minutes.

• Wash three times with PBS.

• Mount the coverslips onto microscope slides using mounting medium.

• Visualize the cells using a fluorescence microscope.

Visualizations

Signaling and Experimental Workflow Diagrams

Caption: Differential signaling of DHT and Cl-4AS-1 via the Androgen Receptor.

Caption: Workflow for in vitro evaluation of Cl-4AS-1 in breast cancer cells.

References

• 1. researchgate.net [researchgate.net]
• 2. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cl-4AS-1 Stock Solution Preparation in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cl-4AS-1 is a potent, steroidal small molecule that functions as a selective androgen receptor (AR) agonist and an inhibitor of 5α-reductase types I and II.[1][2][3] It mimics the action of dihydrotestosterone (B1667394) (DHT) in transactivating the mouse mammary tumor virus (MMTV) promoter and repressing MMP1 promoter activity.[2] Notably, Cl-4AS-1 has been shown to induce apoptosis in breast cancer cell lines by arresting the cell cycle in the S-phase, a distinct mechanism from the proliferative effects of endogenous androgens.[4][5][6] This unique profile makes Cl-4AS-1 a valuable tool for studying androgen receptor signaling and its role in cancer biology. Accurate and consistent preparation of Cl-4AS-1 stock solutions is paramount for obtaining reproducible experimental results. This document provides a detailed protocol for the preparation, storage, and use of Cl-4AS-1 stock solutions in cell culture applications.

Compound Data and Physicochemical Properties

A thorough understanding of the physicochemical properties of Cl-4AS-1 is essential for its proper handling and use in experiments. The key quantitative data for Cl-4AS-1 are summarized in the table below.

Property	Value	Source
Molecular Formula	C₂₆H₃₃ClN₂O₂	[2][4]
Molecular Weight	441.01 g/mol	[2][4][7]
Appearance	White to off-white solid	[1][4]
Purity	≥98% (HPLC)	[2][7]
CAS Number	188589-66-4	[2][4][7]
Solubility in DMSO	≤ 4.41 mg/mL (approx. 10 mM)	[1][4][7]
Solubility in Ethanol	≤ 4.41 mg/mL (approx. 10 mM)	[2][4][7]
IC₅₀ (AR)	12 nM	[1][2]
IC₅₀ (5α-reductase I)	6 nM	[1][2]
IC₅₀ (5α-reductase II)	10 nM	[1][2]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Cl-4AS-1 in dimethyl sulfoxide (B87167) (DMSO). It is critical to use high-purity, anhydrous DMSO to ensure the stability and solubility of the compound.[1]

Materials and Equipment

• Cl-4AS-1 powder

• Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, amber or opaque microcentrifuge tubes (1.5 mL)

• Sterile, filtered pipette tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions

• Handle Cl-4AS-1 powder in a chemical fume hood to avoid inhalation.

• Wear appropriate PPE at all times.

• DMSO is a potent solvent and can facilitate the absorption of other chemicals through the skin. Handle with care.

• Consult the Safety Data Sheet (SDS) for Cl-4AS-1 before use.

Stock Solution Preparation (10 mM)

• Pre-weighing Preparation : Before opening the vial, briefly centrifuge the Cl-4AS-1 powder to ensure all the solid is at the bottom.[8]

• Weighing the Compound :

  • Tare the analytical balance with a sterile microcentrifuge tube.

  • Carefully weigh out 1 mg of Cl-4AS-1 powder and transfer it to the tared tube.

• Calculating the Solvent Volume :

  • To prepare a 10 mM stock solution from 1 mg of Cl-4AS-1 (MW = 441.01 g/mol ), the required volume of DMSO is calculated as follows:

    • Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

    • Volume (L) = 0.001 g / (0.010 mol/L * 441.01 g/mol ) = 0.00022675 L

    • Volume (µL) = 226.75 µL

• Dissolution :

  • Under sterile conditions (e.g., in a laminar flow hood), add 226.75 µL of anhydrous DMSO to the microcentrifuge tube containing the 1 mg of Cl-4AS-1.

  • Cap the tube securely and vortex the solution for 1-2 minutes until the compound is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution, but check the compound's stability information first.[9] Visually inspect the solution to ensure no particulates are present. Some sources note that ultrasonic treatment and warming may be necessary for dissolution.[1]

• Aliquoting and Storage :

  • To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber microcentrifuge tubes.[9][10]

  • Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation.

  • Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1] The powdered form of Cl-4AS-1 should be stored at room temperature.[2][4][7]

Preparation of Working Solutions

Working solutions are prepared by diluting the 10 mM stock solution in cell culture medium to the final desired concentration.

• Thaw Stock Solution : Thaw a single aliquot of the 10 mM Cl-4AS-1 stock solution at room temperature.

• Serial Dilutions : Perform serial dilutions of the stock solution in complete cell culture medium (containing serum and antibiotics, if required) to achieve the final experimental concentrations. It is crucial to mix thoroughly at each dilution step.

• Vehicle Control : A vehicle control is essential to distinguish the effects of Cl-4AS-1 from those of the solvent.[10] Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as was used to prepare the highest concentration of the Cl-4AS-1 working solution. The final concentration of DMSO in the cell culture medium should typically be kept below 0.1% to avoid solvent-induced cytotoxicity.[5][11]

Experimental Workflow and Signaling Pathways

Workflow for Stock Solution Preparation

Caption: Workflow for preparing Cl-4AS-1 stock and working solutions.

Cl-4AS-1 Mechanism of Action: Signaling Pathways

Cl-4AS-1 exerts its biological effects primarily through two mechanisms: activation of the androgen receptor and inhibition of 5α-reductase. In cancer cells, its activation of the androgen receptor leads to a unique downstream effect of cell cycle arrest at the S-phase, ultimately inducing apoptosis.

Caption: Simplified signaling pathway of Cl-4AS-1 action.

References

• 1. researchgate.net [researchgate.net]
• 2. Cell Cycle Pathway | Cell Signaling Technology [cellsignal.com]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. jackwestin.com [jackwestin.com]
• 9. commerce.bio-rad.com [commerce.bio-rad.com]
• 10. benchchem.com [benchchem.com]
• 11. teachmephysiology.com [teachmephysiology.com]

Application Notes and Protocols: Cl-4AS-1 Dose-Response in MDA-MB-453 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cl-4AS-1 is a selective androgen receptor modulator (SARM) that has demonstrated potential as an anti-cancer agent. Unlike endogenous androgens that can promote proliferation in certain breast cancer subtypes, Cl-4AS-1 exhibits inhibitory effects on the growth of various breast cancer cell lines, including the molecular apocrine MDA-MB-453 cell line.[1][2] This document provides detailed application notes on the dose-response relationship of Cl-4AS-1 in MDA-MB-453 cells, comprehensive experimental protocols for assessing its effects, and diagrams illustrating the experimental workflow and proposed signaling pathway.

The MDA-MB-453 cell line is a valuable in vitro model for studying certain types of breast cancer as it expresses high levels of functional androgen receptors (AR) but lacks estrogen and progesterone (B1679170) receptors.[3] Studies have shown that increasing concentrations of Cl-4AS-1 lead to a dose-dependent inhibition of MDA-MB-453 cell proliferation.[1][2][4][5] This inhibitory effect is attributed to the induction of apoptosis, which is mediated by a blockage of cell entry into the S-phase of the cell cycle, ultimately leading to DNA degradation.[1][2][6][7][8]

Data Presentation

The following table summarizes the dose-dependent effect of Cl-4AS-1 on the viability of MDA-MB-453 cells after 72 hours of treatment. The data is based on the findings reported by Sharrou et al. (2018) and represents the estimated cell viability relative to an untreated control.

Cl-4AS-1 Concentration (µM)	Estimated Cell Viability (%) after 72h
0 (Control)	100
0.1	~90
1	~75
5	~40
10	~10

Note: The cell viability percentages are estimated from the graphical data presented in "The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells" by Sharrou et al., Endocrine Research, 2018.[2]

Mandatory Visualizations

Caption: Experimental workflow for Cl-4AS-1 dose-response determination.

Caption: Proposed signaling pathway of Cl-4AS-1 in MDA-MB-453 cells.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the dose-response curve of Cl-4AS-1 in MDA-MB-453 cells.

Materials:

• MDA-MB-453 cells

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin[9]

• Cl-4AS-1 stock solution (in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture MDA-MB-453 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

  • Trypsinize and resuspend the cells in fresh medium.

  • Seed 5 x 10³ to 1 x 10⁴ cells per well in a 96-well plate in a final volume of 100 µL.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Cl-4AS-1 in culture medium to achieve final concentrations of 0.1, 1, 5, and 10 µM. Prepare a vehicle control with the same concentration of DMSO as in the highest Cl-4AS-1 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the prepared Cl-4AS-1 dilutions or vehicle control.

  • Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Assay:

  • After the 72-hour incubation, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

Cell Cycle Analysis by Flow Cytometry

This protocol is to confirm the S-phase arrest induced by Cl-4AS-1.

Materials:

• MDA-MB-453 cells

• 6-well cell culture plates

• Cl-4AS-1

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed MDA-MB-453 cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with an effective concentration of Cl-4AS-1 (e.g., 1 µM and 4 µM as used in the reference study) and a vehicle control for 3 to 6 days.[6]

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and wash with ice-cold PBS.

  • Centrifuge the cells and resuspend the pellet in 500 µL of ice-cold PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cells in PI staining solution containing RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Use appropriate software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

  • Compare the cell cycle distribution of Cl-4AS-1 treated cells to the control to identify the S-phase block. A significant increase in the percentage of cells in the S-phase and a sub-G1 peak would indicate S-phase arrest and apoptosis, respectively.[6]

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. MDA-MB-453, an androgen-responsive human breast carcinoma cell line with high level androgen receptor expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. taylorandfrancis.com [taylorandfrancis.com]

Application Notes and Protocols for Cl-4AS-1 in Cell Proliferation Assays

Application Notes

Introduction

Cl-4AS-1 is a potent, steroidal dual-action compound that functions as both a full agonist of the androgen receptor (AR) and an inhibitor of 5α-reductase types I and II.[1][2] With an IC50 value of 12 nM for the androgen receptor and IC50 values of 6 nM and 10 nM for 5α-reductase I and II respectively, Cl-4AS-1 demonstrates significant biological activity.[1][3] While it mimics the action of 5α-dihydrotestosterone (DHT), studies have revealed that Cl-4AS-1 can exert antiproliferative effects in certain cancer cell lines, contrasting with the proliferative effects of natural androgens like DHT.[4][5][6] This unique characteristic makes Cl-4AS-1 a compound of interest for researchers in oncology and drug development.

Mechanism of Action

Cl-4AS-1 exerts its effects primarily through the androgen receptor signaling pathway. As an AR agonist, it binds to the androgen receptor, leading to its activation. However, unlike endogenous androgens that can promote proliferation in certain hormone-dependent cancers, Cl-4AS-1 has been shown to induce a dose-dependent inhibition of growth in breast cancer cell lines, including luminal (MCF-7), molecular apocrine (MDA-MB-453), and triple-negative (MDA-MB-231) types.[4][5][6] The antiproliferative effect is associated with the induction of apoptosis, characterized by a block in the entry of cells into the S-phase of the cell cycle and subsequent DNA degradation.[4][5][6]

Applications in Cell Proliferation Assays

The distinct antiproliferative properties of Cl-4AS-1 make it a valuable tool for investigation in cell proliferation assays such as MTT and XTT. These colorimetric assays are widely used to assess cell viability and metabolic activity, providing a quantitative measure of the effect of compounds on cell growth. By employing these assays, researchers can determine the cytotoxic and cytostatic effects of Cl-4AS-1 on various cell lines, elucidate its mechanism of action, and evaluate its potential as a therapeutic agent.

Quantitative Data Summary

The following table summarizes the inhibitory effects of Cl-4AS-1 on the proliferation of different breast cancer cell lines as determined by MTT assay. Data is extracted from studies investigating the compound's impact over several days of treatment.

Cell Line	Treatment Duration	Cl-4AS-1 Concentration (µM)	Observed Effect on Proliferation
MCF-7	3, 5, and 7 days	0.1, 1, 5, 10	Dose-dependent suppression of proliferation, with complete inhibition at 10 µM.[7]
MDA-MB-453	3, 5, and 7 days	0.1, 1, 5, 10	Dose-dependent suppression of proliferation, with complete inhibition at 10 µM.[7]
MDA-MB-231	3, 5, and 7 days	0.1, 1, 5, 10	Dose-dependent suppression of proliferation, with complete inhibition at 10 µM.[7]

Experimental Protocols

Protocol 1: MTT Assay for Cell Proliferation

This protocol is a general guideline for assessing the effect of Cl-4AS-1 on the proliferation of adherent cancer cell lines.

Materials:

• Cl-4AS-1

• DMSO (cell culture grade)

• 96-well tissue culture plates

• Appropriate cell culture medium with serum

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed 7 x 10³ viable cells per well in a 96-well plate in a final volume of 100 µL of culture medium.[8]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of Cl-4AS-1 in DMSO.[3]

  • On the day of treatment, prepare serial dilutions of Cl-4AS-1 in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 5, and 10 µM).[7] Also prepare a vehicle control (medium with the same percentage of DMSO as the highest Cl-4AS-1 concentration).

  • After 24 hours of cell seeding, carefully remove the medium and add 100 µL of the prepared Cl-4AS-1 dilutions or vehicle control to the respective wells.

  • Incubate the plate for the desired treatment period (e.g., 3, 5, or 7 days).[7]

• MTT Assay:

  • At the end of the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.[9]

  • Incubate the plate for 4 hours at 37°C in a humidified 5% CO₂ incubator, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.[9][10]

  • After the incubation, add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[10]

  • Gently mix the contents of the wells on a plate shaker for 5-15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.[10] Use a reference wavelength of 650 nm if available.[9]

  • Subtract the absorbance of the blank wells (medium only) from the absorbance of the experimental wells.

  • Calculate cell viability as a percentage of the vehicle-treated control cells.

Protocol 2: XTT Assay for Cell Proliferation

This protocol provides an alternative method to the MTT assay, offering the advantage of using a soluble formazan product.

Materials:

• Cl-4AS-1

• DMSO (cell culture grade)

• 96-well tissue culture plates

• Appropriate cell culture medium with serum

• XTT labeling mixture (containing XTT and an electron-coupling reagent)

• Microplate reader

Procedure:

• Cell Seeding:

  • Follow the same procedure as for the MTT assay (Protocol 1, Step 1). Seeding density may range from 5,000 to 10,000 cells/well.[11]

• Compound Preparation and Treatment:

  • Follow the same procedure as for the MTT assay (Protocol 1, Step 2).

• XTT Assay:

  • At the end of the treatment period, prepare the XTT working solution by mixing the XTT solution and the electron coupling reagent according to the manufacturer's instructions (typically a 50:1 ratio).[12]

  • Add 50 µL of the freshly prepared XTT working solution to each well.[11][12]

  • Incubate the plate for 2 to 5 hours at 37°C in a humidified 5% CO₂ incubator.[11] The incubation time may need to be optimized depending on the cell type and density.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength between 450 and 500 nm using a microplate reader.[13] A reference wavelength of 660 nm can be used to subtract background absorbance.[11]

  • Subtract the absorbance of the blank wells (medium only) from the absorbance of the experimental wells.

  • Calculate cell viability as a percentage of the vehicle-treated control cells.

Visualizations

Caption: Signaling pathway of Cl-4AS-1 leading to inhibition of cell proliferation.

Caption: Workflow for the MTT cell proliferation assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cl-4AS-1 - Wikipedia [en.wikipedia.org]
• 3. Cl-4AS-1 | Androgen Receptors | Tocris Bioscience [tocris.com]
• 4. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. merckmillipore.com [merckmillipore.com]
• 10. bds.berkeley.edu [bds.berkeley.edu]
• 11. docs.aatbio.com [docs.aatbio.com]
• 12. apexbt.com [apexbt.com]
• 13. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for Apoptosis Assay with Cl-4AS-1 using Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apoptosis, or programmed cell death, is a crucial physiological process for maintaining tissue homeostasis. Dysregulation of apoptosis is implicated in various diseases, including cancer.[1][2] Cl-4AS-1 is a steroidal androgen receptor (AR) agonist that has been shown to induce apoptosis in certain cancer cell lines, making it a compound of interest in cancer research.[3][4] Specifically, studies have indicated that Cl-4AS-1 can inhibit the growth of breast cancer cells by inducing a block in the S-phase of the cell cycle, followed by DNA degradation, which are characteristic hallmarks of apoptosis.[3][4]

This document provides a detailed protocol for quantifying apoptosis induced by Cl-4AS-1 in a cell culture model using flow cytometry. The assay described here utilizes Annexin V and Propidium Iodide (PI) staining to differentiate between healthy, early apoptotic, late apoptotic, and necrotic cells. Annexin V is a calcium-dependent phospholipid-binding protein with a high affinity for phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis.[5][6] Propidium Iodide is a fluorescent nucleic acid binding dye that cannot cross the membrane of live cells and is therefore used to identify necrotic cells or cells in the late stages of apoptosis where membrane integrity is lost.

Signaling Pathways in Apoptosis

Apoptosis is primarily executed through two main signaling cascades: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways.[7][8][9] Both pathways converge on the activation of a family of cysteine proteases called caspases, which are the central executioners of the apoptotic process.[7][8]

• The Extrinsic Pathway is initiated by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding death receptors on the cell surface.[2][8][10] This leads to the formation of the death-inducing signaling complex (DISC), which subsequently activates initiator caspases, such as caspase-8.[8][10]

• The Intrinsic Pathway is triggered by intracellular stress signals like DNA damage or growth factor withdrawal.[7][8] This pathway is regulated by the Bcl-2 family of proteins and leads to the permeabilization of the mitochondrial outer membrane, releasing cytochrome c, which in turn activates initiator caspase-9.[7][11]

Activated initiator caspases (caspase-8 and caspase-9) then activate executioner caspases (e.g., caspase-3, -6, -7), which orchestrate the dismantling of the cell by cleaving various cellular substrates.[7]

Caption: Overview of the extrinsic and intrinsic apoptosis signaling pathways.

Experimental Protocol

This protocol is a general guideline and may require optimization for specific cell lines and experimental conditions.

Materials and Reagents

• Cells of interest (e.g., breast cancer cell line)

• Complete cell culture medium

• Cl-4AS-1 (CAS 188589-66-4)

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving Cl-4AS-1

• Phosphate-buffered saline (PBS), Ca²⁺/Mg²⁺-free

• Annexin V-FITC Apoptosis Detection Kit (or other fluorescent conjugate like APC or PE)

• Propidium Iodide (PI) staining solution

• 1X Binding Buffer

• Flow cytometer

• Flow cytometry tubes (e.g., 12 x 75 mm Falcon tubes)

• Microcentrifuge

• Incubator (37°C, 5% CO₂)

Experimental Workflow

References

• 1. Apoptosis Signaling Pathway | Bio-Techne [bio-techne.com]
• 2. Apoptosis and cancer signaling pathway | Abcam [abcam.com]
• 3. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 8. Intrinsic and Extrinsic Pathways of Apoptosis | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. Overview of cell death signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Mechanisms of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gene Expression Analysis of Cl-4AS-1 Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cl-4AS-1 is a selective androgen receptor modulator (SARM) that has demonstrated potential as a therapeutic agent in breast cancer.[1] It functions as an agonist of the androgen receptor (AR), exhibiting similarities to dihydrotestosterone (B1667394) (DHT) in regulating gene expression.[1] Unlike DHT, which can promote proliferation in some breast cancer cells, Cl-4AS-1 has been shown to induce a dose-dependent inhibition of growth and promote apoptosis by arresting the cell cycle in the S-phase.[1] These distinct properties make Cl-4AS-1 a compound of interest for further investigation.

These application notes provide detailed protocols for analyzing the gene expression changes in cancer cell lines treated with Cl-4AS-1, utilizing both quantitative polymerase chain reaction (qPCR) and RNA sequencing (RNA-seq) methodologies.

Signaling Pathway of Cl-4AS-1

Cl-4AS-1, as a SARM, is expected to exert its effects through the canonical androgen receptor signaling pathway. The binding of Cl-4AS-1 to the AR in the cytoplasm is hypothesized to induce a conformational change, leading to the dissociation of heat shock proteins (HSPs). The Cl-4AS-1-AR complex then dimerizes and translocates to the nucleus, where it binds to androgen response elements (AREs) in the promoter regions of target genes, thereby modulating their transcription.

Cl-4AS-1 Signaling Pathway

Experimental Protocols

Protocol 1: Cell Culture and Treatment with Cl-4AS-1

This protocol outlines the procedure for culturing breast cancer cell lines and treating them with Cl-4AS-1.

Workflow:

Cell Treatment Workflow

Materials:

• Breast cancer cell lines (e.g., MCF-7, MDA-MB-453, MDA-MB-231)

• Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Cl-4AS-1 (stock solution in DMSO)

• Vehicle control (DMSO)

• 6-well tissue culture plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed the desired breast cancer cell line into 6-well plates at a density that will achieve 70-80% confluency at the time of treatment.

• Incubation: Incubate the cells for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Prepare working solutions of Cl-4AS-1 in complete growth medium at the desired final concentrations (e.g., 0.1, 1, 10 µM). Also, prepare a vehicle control with the same final concentration of DMSO as the highest Cl-4AS-1 concentration.

• Remove the existing medium from the cells and replace it with the medium containing Cl-4AS-1 or the vehicle control.

• Incubation Post-Treatment: Incubate the treated cells for the desired time points (e.g., 24, 48, or 72 hours).

• Cell Harvesting: After the incubation period, wash the cells twice with ice-cold PBS. Proceed immediately to RNA extraction.

Protocol 2: RNA Extraction and Quantification

Materials:

• RNA extraction kit (e.g., TRIzol reagent or column-based kits)

• Chloroform

• Isopropanol

• 75% Ethanol (in RNase-free water)

• RNase-free water

• Spectrophotometer (e.g., NanoDrop)

Procedure:

• Cell Lysis: Lyse the harvested cells directly in the culture wells using the lysis reagent from the chosen RNA extraction kit, following the manufacturer's instructions.

• RNA Isolation: Perform RNA isolation according to the kit's protocol. For TRIzol, this will involve phase separation with chloroform, precipitation with isopropanol, and washing with 75% ethanol.

• RNA Resuspension: Resuspend the purified RNA pellet in RNase-free water.

• Quantification and Purity Check: Measure the concentration and purity of the RNA using a spectrophotometer. An A260/A280 ratio of ~2.0 is indicative of pure RNA.

Protocol 3: Gene Expression Analysis by qPCR

Workflow:

qPCR Workflow

Materials:

• Purified total RNA

• Reverse transcription kit

• qPCR master mix (SYBR Green or probe-based)

• Forward and reverse primers for target and reference genes

• qPCR instrument

Procedure:

• cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit according to the manufacturer's protocol.

• Primer Design: Use pre-validated or newly designed primers for target genes and at least one stably expressed reference gene (e.g., GAPDH, ACTB). Based on the known function of androgen receptor agonists, representative target genes to consider for qPCR analysis include:

  • Cell Cycle: CDKN1A (p21), CCND1 (Cyclin D1)

  • Apoptosis: BCL2, BAX

  • Androgen Receptor Signaling: AR, KLK3 (PSA)

• qPCR Reaction Setup: Prepare the qPCR reaction mixture containing the master mix, forward and reverse primers, and cDNA template.

• qPCR Run: Perform the qPCR reaction using a standard thermal cycling protocol. Include a melt curve analysis for SYBR Green-based assays to ensure product specificity.

• Data Analysis: Determine the cycle threshold (Ct) values for each sample. Calculate the relative fold change in gene expression using the comparative Ct (ΔΔCt) method, normalizing the target gene expression to the reference gene.

Data Presentation: qPCR Results

Gene	Treatment	Fold Change (vs. Vehicle)	P-value
CDKN1A (p21)	Cl-4AS-1 (1 µM)	3.5	<0.01
Cl-4AS-1 (10 µM)	8.2	<0.001
CCND1	Cl-4AS-1 (1 µM)	0.6	<0.05
Cl-4AS-1 (10 µM)	0.3	<0.01
BCL2	Cl-4AS-1 (1 µM)	0.7	<0.05
Cl-4AS-1 (10 µM)	0.4	<0.01
BAX	Cl-4AS-1 (1 µM)	2.1	<0.05
Cl-4AS-1 (10 µM)	4.5	<0.001

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Protocol 4: Gene Expression Analysis by RNA-Seq

Workflow:

RNA-Seq Workflow

Procedure:

• RNA Quality Control: Assess the integrity of the total RNA using a bioanalyzer. High-quality RNA (RIN > 8) is recommended.

• Library Preparation:

  • mRNA Enrichment: Isolate mRNA from total RNA using poly-A selection.

  • Fragmentation: Fragment the enriched mRNA into smaller pieces.

  • cDNA Synthesis: Synthesize first and second-strand cDNA.

  • End Repair and A-tailing: Repair the ends of the cDNA fragments and add a single 'A' base.

  • Adapter Ligation: Ligate sequencing adapters to the cDNA fragments.

  • Amplification: Amplify the library using PCR.

• Library Quantification and Quality Control: Quantify the final library and assess its size distribution.

• Sequencing: Sequence the prepared libraries on a next-generation sequencing platform.

• Bioinformatics Analysis:

  • Quality Control: Assess the quality of the raw sequencing reads.

  • Alignment: Align the reads to a reference genome.

  • Read Counting: Quantify the number of reads mapping to each gene.

  • Differential Gene Expression (DGE) Analysis: Identify genes that are significantly up- or downregulated in Cl-4AS-1 treated cells compared to the vehicle control.

  • Pathway and Functional Enrichment Analysis: Analyze the differentially expressed genes to identify enriched biological pathways and functions.

Data Presentation: RNA-Seq Results (Top Differentially Expressed Genes)

Gene Symbol	Log2 Fold Change	P-value	q-value (FDR)	Regulation
FOS	3.1	1.2e-8	3.5e-7	Upregulated
JUN	2.8	5.6e-8	1.1e-6	Upregulated
EGR1	2.5	1.1e-7	1.8e-6	Upregulated
MYC	-2.2	3.4e-7	4.5e-6	Downregulated
CCNE1	-2.0	8.9e-7	9.1e-6	Downregulated
E2F1	-1.8	1.5e-6	1.3e-5	Downregulated

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion

The provided protocols offer a comprehensive framework for investigating the molecular effects of Cl-4AS-1 on gene expression in cancer cells. Both qPCR and RNA-seq are powerful techniques that can elucidate the compound's mechanism of action, identify novel therapeutic targets, and discover potential biomarkers for treatment response. The choice between qPCR and RNA-seq will depend on the specific research question, with qPCR being suitable for targeted gene analysis and RNA-seq providing a global, unbiased view of the transcriptome.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Western Blot Analysis of Androgen Receptor in Cl-4AS-1 Experiments

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction to the Androgen Receptor (AR)

The androgen receptor (AR) is a ligand-activated transcription factor belonging to the nuclear receptor superfamily.[1][2] It plays a pivotal role in the development and maintenance of male reproductive organs, including the prostate gland.[1] AR signaling is crucial for the growth, differentiation, and homeostasis of androgen-dependent cells.[1] Dysregulation of AR activity is a primary driver in the initiation and progression of prostate cancer.[3][4] Consequently, the AR signaling pathway is a major therapeutic target in prostate cancer research and drug development.[3][5][6] Even in castration-resistant prostate cancer (CRPC), the majority of tumors remain dependent on a functional AR axis, often through mechanisms like AR gene amplification, overexpression, or mutations.[1][3][7]

Principle of Western Blot for AR Analysis

Western blotting is a widely used and powerful technique to detect and quantify specific proteins within a complex biological sample. The method involves separating proteins by molecular weight using polyacrylamide gel electrophoresis (SDS-PAGE), transferring them to a solid support membrane (e.g., PVDF or nitrocellulose), and then probing for the target protein using specific antibodies. For AR analysis, this allows researchers to determine the total expression level of the full-length AR protein (typically around 110 kDa) and its various splice variants.[1][8]

Application in Evaluating Cl-4AS-1

In the context of drug development, Western blotting is indispensable for assessing the efficacy of novel compounds like the hypothetical Cl-4AS-1 . By treating cancer cell lines (e.g., LNCaP, VCaP, 22Rv1) with Cl-4AS-1, researchers can use Western blot analysis to:

• Quantify Changes in AR Expression: Determine if Cl-4AS-1 upregulates or downregulates the total amount of AR protein. A reduction in AR levels is a promising therapeutic strategy.[9]

• Assess AR Degradation: Investigate if Cl-4AS-1 functions as a PROTAC (Proteolysis Targeting Chimera) or another type of degrader by observing a dose- and time-dependent decrease in the AR protein band.[10]

• Analyze Downstream Signaling: Evaluate the expression of AR-regulated genes and proteins (e.g., Prostate-Specific Antigen, PSA) to confirm the functional impact of Cl-4AS-1 on the AR signaling pathway.[1]

• Determine Dose-Response: Establish the effective concentration range of Cl-4AS-1 by treating cells with varying doses and observing the corresponding changes in AR levels.[9]

This technique provides critical preclinical data on the mechanism of action and potency of new therapeutic candidates targeting the androgen receptor.

Data Presentation: Effect of Cl-4AS-1 on AR Expression

The following table summarizes hypothetical quantitative data from a Western blot experiment designed to assess the effect of Cl-4AS-1 on Androgen Receptor (AR) protein expression in the LNCaP prostate cancer cell line. Data is presented as the relative density of the AR band normalized to a loading control (e.g., β-actin), showing the mean ± standard deviation from three independent experiments.

Treatment Group	Concentration	Duration (hours)	Relative AR Protein Level (Fold Change vs. Vehicle)
Vehicle Control	0.1% DMSO	48	1.00 ± 0.08
Cl-4AS-1	1 nM	48	0.85 ± 0.06
Cl-4AS-1	10 nM	48	0.52 ± 0.05
Cl-4AS-1	100 nM	48	0.15 ± 0.03
Cl-4AS-1	1 µM	48	0.05 ± 0.02
Positive Control	10 µM Enzalutamide	48	0.45 ± 0.04

Visualizations: Signaling Pathway and Experimental Workflow

Androgen Receptor Signaling Pathway

Western Blot Experimental Workflow

Experimental Protocol

This protocol provides a detailed methodology for analyzing androgen receptor protein expression in cultured cells following treatment with a test compound such as Cl-4AS-1.

Materials and Reagents

• Cell Line: LNCaP or other AR-positive prostate cancer cell line.

• Culture Medium: RPMI-1640, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Buffers:

  • Phosphate-Buffered Saline (PBS), ice-cold.

  • Lysis Buffer: RIPA buffer (Radioimmunoprecipitation assay buffer) containing protease and phosphatase inhibitors.[10][11]

  • Sample Buffer: 2x Laemmli buffer.

  • Transfer Buffer: Towbin buffer (25 mM Tris, 192 mM glycine, 20% methanol).

  • Blocking Buffer: 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).[12]

• Antibodies:

  • Primary Antibody: Rabbit anti-Androgen Receptor antibody (ensure validation for Western Blot).[2]

  • Loading Control Antibody: Mouse or Rabbit anti-β-actin or anti-GAPDH.

  • Secondary Antibody: HRP-conjugated anti-rabbit or anti-mouse IgG.

• Other Reagents:

  • BCA Protein Assay Kit.

  • Precast Polyacrylamide Gels (e.g., 4-12% Bis-Tris).

  • PVDF or Nitrocellulose Membrane (0.45 µm).

  • Enhanced Chemiluminescence (ECL) Substrate.

  • Pre-stained molecular weight marker.

Step-by-Step Methodology

Step 1: Cell Culture and Treatment

• Culture LNCaP cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.[12]

• Seed the cells in 6-well plates and allow them to reach 70-80% confluency.

• Treat the cells with various concentrations of Cl-4AS-1 (e.g., 1 nM to 1 µM) or vehicle (e.g., DMSO) for the desired time points (e.g., 24, 48, 72 hours).[12]

Step 2: Cell Lysis and Protein Extraction

• After treatment, place the culture dishes on ice and wash the cells twice with ice-cold PBS.[10]

• Aspirate the PBS and add 100-200 µL of ice-cold RIPA buffer containing inhibitors to each well.[11][12]

• Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.[10]

• Incubate the lysate on ice for 30 minutes with occasional vortexing.[11]

• Centrifuge the lysate at 14,000-16,000 x g for 15-20 minutes at 4°C.[10]

• Carefully transfer the supernatant, which contains the soluble protein, to a new pre-chilled tube.[10]

Step 3: Protein Quantification

• Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.[12]

• Equalize the concentration of all samples using the lysis buffer.

Step 4: SDS-PAGE and Protein Transfer

• Prepare protein samples by mixing the lysate with an equal volume of 2x Laemmli sample buffer.

• Heat the samples at 95-100°C for 5-10 minutes to denature the proteins.[10]

• Load equal amounts of protein (typically 20-40 µg) into the wells of a polyacrylamide gel. Include a pre-stained molecular weight marker in one lane.[10][12]

• Run the gel at 100-120V until the dye front reaches the bottom.

• Transfer the separated proteins from the gel to a PVDF membrane. Ensure no air bubbles are trapped between the gel and the membrane.[10][13]

Step 5: Immunoblotting

• Block the membrane in blocking buffer for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.[12]

• Wash the membrane three times for 5 minutes each with TBST.

• Incubate the membrane with the primary anti-AR antibody (diluted in blocking buffer as per the manufacturer's recommendation) overnight at 4°C with gentle agitation.[8][12]

• Wash the membrane three times for 5-10 minutes each with TBST.[10]

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[10][12]

• Wash the membrane again three times for 10 minutes each with TBST.[12]

Step 6: Detection and Analysis

• Apply the ECL substrate to the membrane according to the manufacturer's protocol.[10]

• Capture the chemiluminescent signal using an imaging system.

• Quantify the band intensities using densitometry software. Normalize the intensity of the AR band to the corresponding loading control band (e.g., β-actin) in the same lane.

Troubleshooting Common Western Blot Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Weak or No Signal	- Insufficient protein loaded.- Low primary antibody concentration.- Inactive ECL substrate or secondary antibody.- Poor protein transfer.	- Increase the amount of protein loaded per lane (up to 50 µg).[13][14]- Increase primary antibody concentration or incubate overnight at 4°C.[14]- Use fresh reagents. Test secondary antibody activity with a dot blot.- Confirm transfer with Ponceau S staining of the membrane.[13]
High Background	- Insufficient blocking.- Primary or secondary antibody concentration is too high.- Inadequate washing.	- Increase blocking time to 2 hours or use a different blocking agent (e.g., BSA instead of milk).[15]- Reduce antibody concentrations through titration.[14]- Increase the number and duration of TBST washes.[15]
Non-specific Bands	- Primary antibody concentration is too high.- Protein degradation.- Cross-reactivity of the secondary antibody.	- Reduce the primary antibody concentration and/or incubation time.[14]- Ensure fresh protease inhibitors are added to the lysis buffer and keep samples on ice.[13]- Run a control lane with only the secondary antibody to check for non-specific binding.[15]
Uneven or "Smiley" Bands	- Gel electrophoresis ran too fast.- Uneven heating of the gel.- High salt concentration in the sample.	- Reduce the voltage during electrophoresis.- Ensure the running buffer covers the gel completely and use a chilled buffer.- Perform dialysis or buffer exchange to reduce the salt content in the lysate.[14]

References

• 1. Androgen Receptor Signaling in Castration-Resistant Prostate Cancer | Oncohema Key [oncohemakey.com]
• 2. Androgen Receptor Antibody | Cell Signaling Technology [cellsignal.com]
• 3. mdpi.com [mdpi.com]
• 4. The Androgen Hormone-Induced Increase in Androgen Receptor Protein Expression Is Caused by the Autoinduction of the Androgen Receptor Translational Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Androgen receptor signaling in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Androgen Receptor Signaling Pathway in Prostate Cancer: From Genetics to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. ovid.com [ovid.com]
• 10. benchchem.com [benchchem.com]
• 11. bosterbio.com [bosterbio.com]
• 12. benchchem.com [benchchem.com]
• 13. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 14. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 15. bosterbio.com [bosterbio.com]

Application of Cl-4AS-1 in Triple-Negative Breast Cancer Cell Lines

For Research Use Only

Introduction

Triple-negative breast cancer (TNBC) represents a significant clinical challenge due to the lack of well-defined molecular targets, rendering therapies like hormone therapy and HER2-targeted agents ineffective. The androgen receptor (AR) has emerged as a potential therapeutic target in a subset of breast cancers, including TNBC. Cl-4AS-1 is a selective androgen receptor modulator (SARM) that acts as an AR agonist.[1][2] Unlike endogenous androgens such as dihydrotestosterone (B1667394) (DHT), which can promote proliferation in some breast cancer subtypes, Cl-4AS-1 has been shown to exert an inhibitory effect on the growth of various breast cancer cell lines, including the triple-negative MDA-MB-231 cell line.[2][3] This document provides detailed application notes and protocols for researchers investigating the effects of Cl-4AS-1 on TNBC cell lines.

Mechanism of Action

Cl-4AS-1 is an androgen receptor agonist.[1][2] In TNBC cells, its antiproliferative effects are attributed to the induction of apoptosis.[3] Treatment with Cl-4AS-1 leads to a cell cycle block at the S-phase, which is followed by DNA degradation and programmed cell death.[3] While the precise downstream signaling cascade of Cl-4AS-1 in TNBC is not fully elucidated, the involvement of the androgen receptor suggests a potential modulation of apoptosis-regulating proteins. In other hormone-responsive cancers, AR signaling has been linked to the intrinsic apoptotic pathway, potentially involving the regulation of Bcl-2 family proteins.

Data Presentation

The following tables summarize the quantitative data regarding the effects of Cl-4AS-1 on breast cancer cell lines. It is important to note that while MDA-MB-231 is a TNBC cell line, some detailed quantitative studies have been performed on other breast cancer cell lines such as MDA-MB-453, which are also included for comparative purposes.

Table 1: Effect of Cl-4AS-1 on Cell Proliferation

Cell Line	Cancer Subtype	Treatment Concentration (µM)	Observed Effect
MDA-MB-231	Triple-Negative	0.1 - 10	Dose-dependent inhibition of cell growth.[3][4]
MCF-7	Luminal (ER+)	0.1 - 10	Dose-dependent inhibition of cell growth.[4]
MDA-MB-453	Molecular Apocrine	0.1 - 10	Dose-dependent inhibition of cell growth.[3][4]

Table 2: Effect of Cl-4AS-1 on Cell Cycle Distribution in MDA-MB-453 Cells

Treatment Concentration (µM)	Duration	Effect on Cell Cycle
1	6 days	Block in S phase and increase in apoptotic cells.[5]
4	3 days	Block in early S phase.[5]
4	3 days	Increase in sub-G1 phase (DNA degradation).[5]

Note: Detailed quantitative data for cell cycle distribution in MDA-MB-231 cells treated with Cl-4AS-1 is not specified in the available literature. The data presented is from studies on the MDA-MB-453 cell line.

Mandatory Visualizations

Caption: Putative signaling pathway of Cl-4AS-1 inducing apoptosis in TNBC cells.

Caption: General experimental workflow for studying the effects of Cl-4AS-1.

Experimental Protocols

Cell Culture

The MDA-MB-231 triple-negative breast cancer cell line should be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are to be maintained in a humidified incubator at 37°C with 5% CO₂.

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures.

Materials:

• MDA-MB-231 cells

• 96-well plates

• Cl-4AS-1 stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed MDA-MB-231 cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of Cl-4AS-1 in complete culture medium.

• Remove the medium from the wells and add 100 µL of the Cl-4AS-1 dilutions (e.g., 0.1, 1, 5, 10 µM) or vehicle control to the respective wells.

• Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V/PI Staining)

This protocol is based on standard procedures for flow cytometric analysis of apoptosis.

Materials:

• MDA-MB-231 cells

• 6-well plates

• Cl-4AS-1 stock solution

• Complete culture medium

• Annexin V-FITC/PI Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed MDA-MB-231 cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of Cl-4AS-1 for the desired duration.

• Harvest the cells by trypsinization and collect the culture medium (to include floating apoptotic cells).

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the apoptosis detection kit.

• Add Annexin V-FITC and Propidium (B1200493) Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry. Quantify the percentage of live, early apoptotic, late apoptotic, and necrotic cells.

Cell Cycle Analysis

This protocol follows standard methods for cell cycle analysis using propidium iodide staining.

Materials:

• MDA-MB-231 cells

• 6-well plates

• Cl-4AS-1 stock solution

• Complete culture medium

• PBS

• 70% cold ethanol (B145695)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Seed and treat MDA-MB-231 cells with Cl-4AS-1 as described for the apoptosis assay.

• Harvest the cells and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the DNA content by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis

This protocol outlines a general procedure for analyzing protein expression.

Materials:

• MDA-MB-231 cells

• Cl-4AS-1 stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against proteins of interest (e.g., Bax, Bcl-2, cleaved caspase-3, PARP, AR, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Seed and treat MDA-MB-231 cells with Cl-4AS-1.

• Lyse the cells in RIPA buffer and determine the protein concentration.

• Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an ECL substrate and an imaging system.

• Quantify band intensities and normalize to the loading control.

References

• 1. Androgen Receptor in Breast Cancer—Clinical and Preclinical Research Insights | MDPI [mdpi.com]
• 2. The Role of Androgen Receptor in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Study of Cl-4AS-1 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cl-4AS-1 is a selective androgen receptor modulator (SARM) with demonstrated potential as a therapeutic agent for breast cancer.[1] In vitro studies have shown that Cl-4AS-1, while acting as an androgen receptor (AR) agonist, exhibits unique properties that differentiate it from classical AR agonists like dihydrotestosterone (B1667394) (DHT).[1][2] Notably, Cl-4AS-1 induces a dose-dependent inhibition of proliferation in various breast cancer cell lines, including luminal (MCF-7), molecular apocrine (MDA-MB-453), and triple-negative (MDA-MB-231) types.[1][2] This anti-proliferative effect is mediated through the induction of apoptosis, characterized by a block in the S-phase of the cell cycle and subsequent DNA degradation.[1][2] Unlike DHT, Cl-4AS-1 does not upregulate the expression of the androgen receptor itself, suggesting a distinct mechanism of action that warrants further investigation in vivo.[1]

These application notes provide a comprehensive framework for designing and executing preclinical in vivo studies to evaluate the pharmacokinetics, safety, and efficacy of Cl-4AS-1 in animal models of breast cancer.

Preclinical In Vivo Study Design

A phased approach is recommended for the in vivo evaluation of Cl-4AS-1, commencing with essential pharmacokinetic and toxicology assessments before proceeding to full-scale efficacy studies.

Phase 1: Pilot Pharmacokinetic (PK) and Dose-Range Finding Toxicity Study

Objective: To determine the pharmacokinetic profile and establish the maximum tolerated dose (MTD) of Cl-4AS-1 in a rodent model.

Animal Model: Female athymic nude mice (e.g., BALB/c nude) or NOD-scid mice, 6-8 weeks old.[3]

Study Groups and Dosing: A minimum of three dose levels of Cl-4AS-1 will be evaluated, alongside a vehicle control group. The starting doses should be extrapolated from the effective concentrations observed in vitro (e.g., 1-10 µM).[2] The administration route should be selected based on the physicochemical properties of Cl-4AS-1, with oral gavage being a common route for SARMs.[4][5]

Group	Treatment	Dose Level (mg/kg)	Number of Animals
1	Vehicle Control	0	5
2	Cl-4AS-1	Low Dose (e.g., 10)	5
3	Cl-4AS-1	Mid Dose (e.g., 50)	5
4	Cl-4AS-1	High Dose (e.g., 100)	5

Protocol:

• Administer Cl-4AS-1 or vehicle daily for 14 days.

• Monitor animals daily for clinical signs of toxicity, including changes in weight, behavior, and physical appearance.

• Collect blood samples at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours) after the first and last dose for pharmacokinetic analysis.

• At the end of the study, perform a complete necropsy, and collect major organs for histopathological examination.

Data Presentation:

Table 1: Pharmacokinetic Parameters of Cl-4AS-1

Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng*h/mL)	t1/2 (h)
Low
Mid
High

Table 2: Toxicity Profile of Cl-4AS-1

Dose (mg/kg)	% Body Weight Change	Key Clinical Observations	Summary of Histopathology Findings
Vehicle
Low
Mid
High

Phase 2: In Vivo Efficacy Study in Breast Cancer Xenograft Model

Objective: To evaluate the anti-tumor efficacy of Cl-4AS-1 in a relevant breast cancer xenograft model.

Animal Model: Female athymic nude mice or NSG mice bearing subcutaneous xenografts of a responsive human breast cancer cell line (e.g., MDA-MB-453 or MCF-7).[6][7]

Experimental Workflow:

Caption: Experimental workflow for the in vivo efficacy study of Cl-4AS-1.

Protocol:

• Inject 5 x 10^6 MDA-MB-453 cells subcutaneously into the flank of each mouse.[7]

• Allow tumors to reach a palpable size (e.g., 100-150 mm³).

• Randomize mice into treatment groups (n=8-10 per group).[8]

• Administer Cl-4AS-1 at two selected doses below the MTD, along with a vehicle control, daily for 21-28 days.

• Measure tumor volume and body weight 2-3 times per week.

• At the end of the study, euthanize the animals and excise the tumors for weight measurement and further analysis.

Data Presentation:

Table 3: Anti-Tumor Efficacy of Cl-4AS-1

Treatment Group	Mean Tumor Volume (mm³) ± SEM (Day 21)	% Tumor Growth Inhibition	Mean Tumor Weight (g) ± SEM
Vehicle Control	N/A
Cl-4AS-1 (Low Dose)
Cl-4AS-1 (High Dose)

Signaling Pathway Analysis

Cl-4AS-1 exerts its effect through the androgen receptor, leading to apoptosis. The AR signaling pathway can be complex, with both pro- and anti-apoptotic outcomes depending on the cellular context.[9][10][11] A proposed pathway for Cl-4AS-1's pro-apoptotic action is depicted below.

Caption: Proposed pro-apoptotic signaling pathway of Cl-4AS-1.

Detailed Experimental Protocols

Preparation of Cl-4AS-1 for In Vivo Administration

• Vehicle Selection: Based on the solubility of Cl-4AS-1, a suitable vehicle should be chosen. Common vehicles for oral gavage include corn oil, 0.5% carboxymethylcellulose (CMC), or a solution of DMSO and polyethylene (B3416737) glycol (PEG).

• Formulation:

  • Weigh the required amount of Cl-4AS-1.

  • If using a suspension, wet the powder with a small amount of Tween 80.

  • Gradually add the vehicle while vortexing or sonicating to ensure a homogenous suspension or solution.

  • Prepare fresh daily before administration.

Tumor Volume Measurement

• Use digital calipers to measure the length (L) and width (W) of the tumor.

• Calculate the tumor volume using the formula: Volume = (L x W²) / 2.

• Record the measurements for each animal at each time point.

Pharmacodynamic Marker Analysis (from excised tumors)

• Immunohistochemistry (IHC) for Ki-67: To assess cell proliferation.

• TUNEL Assay: To detect DNA fragmentation associated with apoptosis.

• Western Blot Analysis: To quantify the expression levels of key proteins in the AR signaling and apoptosis pathways (e.g., AR, Bax, Bcl-2, cleaved caspase-3).

Conclusion

The provided application notes and protocols offer a detailed roadmap for the preclinical in vivo evaluation of Cl-4AS-1. A systematic approach, beginning with PK/PD and toxicity studies, followed by well-designed efficacy studies in relevant animal models, is crucial for advancing our understanding of Cl-4AS-1's therapeutic potential in breast cancer. The inclusion of pharmacodynamic marker analysis will provide valuable insights into the in vivo mechanism of action.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. lupinepublishers.com [lupinepublishers.com]
• 5. Selective Androgen Receptor Modulators (SARMs) as Function Promoting Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Breast Cancer Xenograft Murine Models | Springer Nature Experiments [experiments.springernature.com]
• 7. 2.8. Breast Cancer Xenografts [bio-protocol.org]
• 8. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 9. Androgen and Its Receptor Promote Bax-Mediated Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Androgen receptor primes prostate cancer cells to apoptosis through down-regulation of basal p21 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Signaling Pathways That Control Apoptosis in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing 5α-Reductase Inhibition by Cl-4AS-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

5α-reductases are a group of enzymes essential for the metabolism of steroid hormones. They catalyze the conversion of testosterone (B1683101) into the more potent androgen, dihydrotestosterone (B1667394) (DHT).[1][2] Elevated levels of DHT are implicated in the pathophysiology of various androgen-dependent conditions, including benign prostatic hyperplasia (BPH), androgenetic alopecia (male pattern baldness), and prostate cancer.[2][3] Consequently, inhibitors of 5α-reductase are valuable therapeutic agents for these conditions.[2]

Cl-4AS-1 is recognized in scientific literature primarily as a selective androgen receptor modulator (SARM) and an androgen receptor (AR) agonist, with research focusing on its effects in breast cancer cell models. While its principal mechanism of action is understood to be through the androgen receptor, the assessment of its potential off-target effects, such as the inhibition of 5α-reductase, is a critical step in comprehensive drug characterization.

These application notes provide detailed protocols for assessing the in vitro inhibitory activity of test compounds, such as Cl-4AS-1, against 5α-reductase. The methodologies described include a biochemical assay using a rat liver microsomal preparation and a cell-based assay employing the human prostate cancer cell line, LNCaP.

Signaling Pathway of 5α-Reductase

The enzymatic reaction catalyzed by 5α-reductase is a critical step in androgen signaling. The enzyme utilizes NADPH as a cofactor to reduce the double bond of testosterone, thereby producing DHT. DHT then binds to the androgen receptor with higher affinity than testosterone, leading to the activation of downstream signaling pathways.

5α-Reductase Signaling Pathway

Data Presentation: Quantitative Analysis of 5α-Reductase Inhibition

The inhibitory potential of a test compound is typically quantified by its half-maximal inhibitory concentration (IC50). This value represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. The following tables provide a template for presenting the results of 5α-reductase inhibition assays.

Table 1: IC50 Values of Cl-4AS-1 and Control Inhibitors in Biochemical Assay

Compound	5α-Reductase Isoform	IC50 (nM)
Cl-4AS-1	Rat Liver Microsomes (Type 1 enriched)	To be determined
Finasteride (Control)	Rat Liver Microsomes (Type 1 enriched)	~20-50
Dutasteride (Control)	Rat Liver Microsomes (Type 1 enriched)	~1-5

Note: IC50 values for control inhibitors are approximate and can vary based on experimental conditions.

Table 2: Inhibition of DHT Production in LNCaP Cells

Compound	Concentration (nM)	% Inhibition of DHT Production
Cl-4AS-1	1	To be determined
10	To be determined
100	To be determined
1000	To be determined
Finasteride (Control)	100	~70-80
Dutasteride (Control)	100	>90

Experimental Protocols

Protocol 1: In Vitro Biochemical Assay for 5α-Reductase Inhibition

This protocol describes a method for determining the inhibitory activity of a test compound on 5α-reductase using a crude microsomal fraction from rat liver, which is a rich source of the type 1 isozyme.[4][5][6]

Experimental Workflow: Biochemical Assay

References

• 1. 5α-Reductase - Wikipedia [en.wikipedia.org]
• 2. 5α-Reductase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. benchchem.com [benchchem.com]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Cl-4AS-1 in Combination with Other Therapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cl-4AS-1 is a selective androgen receptor (AR) modulator that has demonstrated unique anti-cancer properties. Unlike typical AR agonists that can promote proliferation in certain breast cancer subtypes, Cl-4AS-1 exhibits a dose-dependent inhibition of growth across various breast cancer cell lines, including luminal, molecular apocrine, and triple-negative types.[1] This inhibitory effect is primarily attributed to the induction of apoptosis and a block in the S-phase of the cell cycle, leading to DNA degradation.[1][2] These characteristics make Cl-4AS-1 a promising candidate for further investigation, particularly in combination with other therapeutic agents to enhance its anti-tumor efficacy.

This document provides an overview of the mechanism of action of Cl-4AS-1, proposes potential combination therapies based on its mode of action, and offers detailed protocols for key experimental assays to evaluate its efficacy.

Mechanism of Action of Cl-4AS-1

Cl-4AS-1 functions as an androgen receptor agonist. However, its downstream effects diverge from those of natural androgens like dihydrotestosterone (B1667394) (DHT). While DHT promotes the proliferation of AR-positive breast cancer cells, Cl-4AS-1 induces a dose-dependent inhibition of cell growth.[1][3] The primary mechanisms underlying the anti-proliferative effects of Cl-4AS-1 are:

• Induction of Apoptosis: Cl-4AS-1 treatment leads to programmed cell death.[1][2]

• S-Phase Cell Cycle Arrest: The compound causes a blockage in the S-phase of the cell cycle, preventing DNA synthesis and further cell division.[1][2]

The androgen receptor signaling pathway, which Cl-4AS-1 modulates, has extensive crosstalk with other critical cellular pathways implicated in cancer progression, such as the PI3K/Akt/mTOR and MAPK pathways. This network of interactions provides a strong rationale for exploring combination therapies.

Cl-4AS-1 mechanism of action.

Proposed Combination Therapies

Disclaimer: The following proposed combination therapies are based on the known mechanism of action of Cl-4AS-1 and the current understanding of cancer biology. These combinations are hypothetical and require experimental validation.

Combination with CDK4/6 Inhibitors

Rationale:

Cl-4AS-1 induces S-phase arrest. Cyclin-dependent kinase 4 and 6 (CDK4/6) inhibitors, such as palbociclib, ribociclib, and abemaciclib, primarily cause cell cycle arrest in the G1 phase. A combination of agents that block the cell cycle at two distinct checkpoints (G1 and S phase) could lead to a more profound and sustained anti-proliferative effect, potentially inducing synthetic lethality. Furthermore, there is evidence of interplay between AR signaling and the CDK4/6-Rb axis, suggesting that dual targeting could overcome resistance mechanisms.

Experimental Approach:

A synergistic effect can be evaluated by treating breast cancer cell lines with Cl-4AS-1 and a CDK4/6 inhibitor, both alone and in combination, across a range of concentrations. Cell viability would be assessed using an MTT assay, and synergy would be quantified using the Combination Index (CI) method of Chou-Talalay.

Dual blockade of the cell cycle.

Combination with PARP Inhibitors

Rationale:

Androgen receptor signaling has been shown to influence DNA damage response (DDR) pathways. Modulation of AR activity can induce a state of "BRCAness" or homologous recombination deficiency (HRD) in some cancer cells. Poly(ADP-ribose) polymerase (PARP) inhibitors, such as olaparib, are effective in tumors with HRD. Therefore, combining Cl-4AS-1 with a PARP inhibitor could be a synthetic lethal strategy, where Cl-4AS-1 induces a vulnerability (impaired DNA repair) that is then exploited by the PARP inhibitor, leading to enhanced cancer cell death.

Experimental Approach:

The synergistic effect of combining Cl-4AS-1 and a PARP inhibitor would be assessed in breast cancer cell lines with known DNA repair pathway status. Cell viability assays (MTT) and apoptosis assays (Annexin V/PI staining) would be the primary readouts for synergy. Further mechanistic studies could involve assessing DNA damage markers (e.g., γH2AX foci) and the status of DNA repair proteins.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of Cl-4AS-1 on the viability of different breast cancer cell lines. Data is extracted from the study by Ahram et al., 2018.

Table 1: Effect of Cl-4AS-1 on Breast Cancer Cell Proliferation (Day 7)

Cell Line	Concentration (µM)	% Inhibition of Cell Growth (relative to control)
MCF-7	0.1	~20%
1	~60%
5	~90%
10	~100%
MDA-MB-453	0.1	~15%
1	~50%
5	~85%
10	~100%
MDA-MB-231	0.1	~25%
1	~70%
5	~95%
10	~100%

Table 2: Effect of Cl-4AS-1 on Cell Cycle Distribution of MDA-MB-453 Cells (Day 3)

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Control	55%	35%	10%
Cl-4AS-1 (1 µM)	53%	38%	9%
Cl-4AS-1 (4 µM)	48%	45%	7%

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

Objective: To determine the effect of Cl-4AS-1, alone or in combination with another therapeutic agent, on the viability of breast cancer cells.

Materials:

• Breast cancer cell lines (e.g., MCF-7, MDA-MB-453, MDA-MB-231)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well tissue culture plates

• Cl-4AS-1 stock solution

• Combination drug stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed 5 x 10³ to 1 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours at 37°C, 5% CO₂.

• Treat the cells with various concentrations of Cl-4AS-1 and/or the combination drug. Include vehicle-treated control wells.

• Incubate the plates for the desired time period (e.g., 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 15 minutes on an orbital shaker.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control.

Protocol 2: Apoptosis Assay using Annexin V/PI Staining

Objective: To quantify the induction of apoptosis by Cl-4AS-1, alone or in combination, using flow cytometry.

Materials:

• Breast cancer cells

• 6-well tissue culture plates

• Cl-4AS-1 and/or combination drug

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the compounds for the desired time.

• Harvest the cells (including floating cells in the supernatant) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Protocol 3: Cell Cycle Analysis using Propidium Iodide Staining

Objective: To determine the effect of Cl-4AS-1 on cell cycle distribution.

Materials:

• Breast cancer cells

• 6-well tissue culture plates

• Cl-4AS-1

• Cold 70% ethanol (B145695)

• PBS

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Cl-4AS-1 for the desired time.

• Harvest cells by trypsinization and centrifugation.

• Wash the cell pellet with cold PBS.

• Fix the cells by adding cold 70% ethanol dropwise while vortexing, and incubate at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer.

Experimental Workflow Visualization

Workflow for evaluating Cl-4AS-1 combinations.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Inconsistent Results in Cell-Based Assays with Cl-4AS-1

This technical support center is designed for researchers, scientists, and drug development professionals who are utilizing the androgen receptor (AR) agonist, Cl-4AS-1, in cell-based assays and encountering inconsistent results. This guide provides troubleshooting advice and frequently asked questions (FAQs) in a user-friendly question-and-answer format to help you identify and resolve common experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Cell Culture and Assay Setup

Q1: My replicate wells show high variability in my cell-based assays. What are the common causes?

High well-to-well variability can obscure the true biological effects of Cl-4AS-1.[1] Several factors can contribute to this issue:

• Inconsistent Cell Seeding: An uneven distribution of cells across the plate is a primary source of variability. Ensure your cell suspension is homogenous before and during plating by gently pipetting up and down. Use calibrated pipettes for accurate cell dispensing.[1]

• Edge Effects: Wells on the perimeter of the microplate are prone to evaporation, which can alter cell growth and assay performance. To mitigate this, avoid using the outer wells or fill them with sterile media or phosphate-buffered saline (PBS) to maintain humidity.[1]

• Inconsistent Treatment Application: Ensure that Cl-4AS-1 and other reagents are added consistently to all wells in terms of volume and timing.

• Cell Health and Passage Number: Use cells that are in the logarithmic growth phase and within a consistent, low passage number range.[2] High passage numbers can lead to phenotypic drift and altered responses.[3] Routinely check for mycoplasma contamination, as it can significantly impact cellular physiology and experimental outcomes.[3]

Cell Viability and Proliferation Assays (e.g., MTT, WST-1)

Q2: I'm observing unexpectedly low or high absorbance readings in my MTT assay when treating with Cl-4AS-1. What could be the issue?

Inconsistent absorbance readings in MTT assays can be due to several factors related to both the assay chemistry and the compound being tested.

• Direct MTT Reduction by Compound: Some compounds can directly reduce the MTT reagent, leading to a false-positive signal (increased viability). To test for this, include a control well with media, MTT reagent, and Cl-4AS-1, but no cells. If a color change occurs, consider an alternative viability assay like Sulforhodamine B (SRB) or a lactate (B86563) dehydrogenase (LDH) assay.

• Incomplete Formazan (B1609692) Solubilization: Ensure the formazan crystals are completely dissolved before reading the plate. Increase the incubation time with the solubilization solvent (e.g., DMSO) and ensure thorough mixing by gentle pipetting or using an orbital shaker.

• Media Components Interference: Phenol (B47542) red in culture media can interfere with absorbance readings. It is advisable to use phenol red-free media during the MTT incubation step. Serum can also interact with the MTT reagent; therefore, using serum-free media during this step is recommended.

• Cell Density: The number of cells seeded per well is critical. Too few cells will result in a low signal, while too many can lead to nutrient depletion and cell death, affecting the results. Optimize the cell seeding density for your specific cell line and assay duration.

Apoptosis Assays (e.g., Annexin V, Caspase Activity)

Q3: I'm seeing a high percentage of apoptotic cells in my negative control group in an Annexin V assay. What is causing this?

High background apoptosis in control wells can be a significant issue.[2] Potential causes include:

• Harsh Cell Handling: Over-trypsinization or vigorous pipetting during cell harvesting can damage cell membranes, leading to false-positive Annexin V staining. Use a gentle dissociation reagent and handle cells with care.

• Solvent Toxicity: The solvent used to dissolve Cl-4AS-1 (e.g., DMSO) can be toxic to cells at higher concentrations. Ensure the final solvent concentration in the culture medium is non-toxic (typically below 0.1%).[2] Include a vehicle-only control to assess solvent effects.

• Suboptimal Culture Conditions: Unhealthy cells are more prone to apoptosis. Ensure your cells are cultured under optimal and consistent conditions (temperature, CO2, humidity).[2]

Q4: My results from different apoptosis assays (e.g., Annexin V vs. Caspase-3/7 activity) are not consistent. Why is this?

Apoptosis is a complex process with multiple stages. Different assays measure distinct events in the apoptotic cascade, which can lead to varied results.[4] For instance, Annexin V staining detects an early event (phosphatidylserine externalization), while caspase-3/7 activation occurs mid-apoptosis, and DNA fragmentation (TUNEL assay) is a later event. Consider the kinetics of apoptosis induction by Cl-4AS-1 and choose assays that are appropriate for the time points you are investigating.

Reporter Gene Assays (e.g., Luciferase)

Q5: I am not detecting a signal, or the signal is very weak in my androgen receptor (AR) luciferase reporter assay.

A weak or absent signal in a luciferase reporter assay can be frustrating. Here are some common culprits:

• Low Transfection Efficiency: The efficiency of plasmid DNA delivery into your cells is crucial. Optimize your transfection protocol by testing different ratios of transfection reagent to DNA.[5] A positive control, such as a constitutively active promoter driving luciferase expression, can help assess transfection efficiency.

• Weak Promoter Activity: If the androgen response elements (AREs) in your reporter construct are not strongly activated by Cl-4AS-1 in your chosen cell line, the resulting signal may be low.

• Reagent Quality: Luciferase assay reagents, especially the luciferin (B1168401) substrate, are sensitive to degradation. Ensure proper storage and consider preparing fresh reagents.[6]

• Lack of Pathway Stimulation: To see the effect of an AR agonist like Cl-4AS-1, the AR pathway must be active. Ensure your cell line expresses functional AR.

Q6: I am observing high background luminescence in my luciferase assay.

High background can mask the specific signal from your reporter.

• Choice of Assay Plates: For luminescence assays, it is recommended to use white, opaque-walled plates to maximize signal and prevent crosstalk between wells.[7]

• Contamination: Microbial contamination can sometimes lead to a high background signal. Ensure you are using aseptic techniques and fresh, sterile reagents.[5]

Data Presentation

Table 1: Effect of Cl-4AS-1 on the Proliferation of Breast Cancer Cell Lines

The following table summarizes the dose-dependent effect of Cl-4AS-1 on the proliferation of MCF-7, MDA-MB-453, and MDA-MB-231 breast cancer cell lines after a 5-day treatment period, as measured by a cell proliferation assay. Data is presented as a percentage of the control (untreated cells).

Cl-4AS-1 Concentration (µM)	MCF-7 (% of Control)	MDA-MB-453 (% of Control)	MDA-MB-231 (% of Control)
0	100	100	100
0.1	~95	~90	~98
1	~70	~65	~75
5	~40	~35	~45
10	~10	~5	~15

Data adapted from a study on the cellular and molecular effects of Cl-4AS-1 on breast cancer cells.[8][9]

Experimental Protocols

1. Cell Proliferation Assay (MTT-based)

This protocol outlines a general procedure for assessing the effect of Cl-4AS-1 on the proliferation of breast cancer cell lines using an MTT assay.

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Cl-4AS-1 in culture medium. Remove the existing medium from the wells and add 100 µL of the Cl-4AS-1 dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve Cl-4AS-1).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Read the absorbance at 570 nm using a microplate reader.

2. AR Luciferase Reporter Assay

This protocol is for measuring the activation of the androgen receptor in response to Cl-4AS-1 in a cell line such as MDA-MB-453, which endogenously expresses AR and is stably transfected with an ARE-luciferase reporter construct.[10][11][12]

• Cell Seeding: Plate the AR-luciferase reporter cell line in a 96-well white, opaque plate at an optimized density in 100 µL of assay medium. Incubate for 24 hours.

• Compound Treatment: Add various concentrations of Cl-4AS-1 to the wells. Include a positive control (e.g., dihydrotestosterone, DHT) and a vehicle control.

• Incubation: Incubate the plate for 16-24 hours at 37°C.

• Lysis and Luciferase Reaction: Add a luciferase assay reagent (containing cell lysis buffer and luciferin substrate) to each well.

• Luminescence Measurement: Incubate the plate at room temperature for 10-30 minutes to allow for cell lysis and the luciferase reaction to stabilize. Measure the luminescence using a luminometer.

3. Apoptosis Assay (Annexin V Staining)

This protocol describes the detection of apoptosis induced by Cl-4AS-1 using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with different concentrations of Cl-4AS-1 for the desired duration. Include positive and negative controls.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently wash with PBS and detach using a non-enzymatic cell dissociation solution or gentle trypsinization. Centrifuge the cell suspension.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze by flow cytometry within one hour.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. promegaconnections.com [promegaconnections.com]
• 4. benchchem.com [benchchem.com]
• 5. goldbio.com [goldbio.com]
• 6. benchchem.com [benchchem.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. tripod.nih.gov [tripod.nih.gov]
• 11. signosisinc.com [signosisinc.com]
• 12. accegen.com [accegen.com]

Technical Support Center: Optimizing Cl-4AS-1 Concentration

Welcome to the technical support center for Cl-4AS-1. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) for optimizing the experimental concentration of Cl-4AS-1 while avoiding cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is Cl-4AS-1 and what is its mechanism of action?

A1: Cl-4AS-1 is a potent and selective small molecule inhibitor of Apoptosis Signal-regulating Kinase 1 (ASK1), also known as MAP3K5. ASK1 is a key component of the MAP kinase signaling pathway that, when activated by stressors like oxidative stress or TNF-α, triggers a cascade involving JNK and p38 MAPKs, ultimately leading to inflammation and apoptosis.[1][2] By inhibiting ASK1, Cl-4AS-1 is designed to block these downstream stress-induced apoptotic and inflammatory responses.

Q2: What is the recommended starting concentration for Cl-4AS-1 in cell culture?

A2: The optimal concentration of Cl-4AS-1 is highly dependent on the specific cell line and experimental conditions. For initial experiments, we recommend a broad dose-response study ranging from 1 nM to 50 µM to characterize the compound's effect.[3][4] A good starting point for many cell lines is in the low micromolar range (e.g., 0.5 µM - 5 µM).

Q3: What are the common signs of cytotoxicity with Cl-4AS-1?

A3: At supra-optimal concentrations, Cl-4AS-1 can induce off-target effects or over-inhibit pathways essential for cell survival, leading to cytotoxicity. Common signs include:

• A sharp decrease in cell viability (e.g., in an MTT or resazurin (B115843) assay).

• Changes in cell morphology, such as rounding, detachment from the plate (for adherent cells), and membrane blebbing.

• Increased lactate (B86563) dehydrogenase (LDH) release into the culture medium, indicating compromised cell membrane integrity.

• Activation of apoptotic markers like Caspase-3 or positive staining with Annexin V.

Q4: How long should I incubate cells with Cl-4AS-1?

A4: Incubation time is a critical parameter. For initial screening, time points of 24, 48, and 72 hours are recommended.[3] The optimal time depends on the cell line's doubling time and the specific biological endpoint being measured.[3] Shorter incubation times may be sufficient for observing effects on signaling pathways (e.g., phosphorylation of p38), while longer incubations are often necessary to assess effects on cell viability.[3]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Issue 1: High cell death is observed even at low concentrations of Cl-4AS-1.

Possible Cause	Troubleshooting Steps
High Solvent Concentration	Cl-4AS-1 is typically dissolved in DMSO. Ensure the final concentration of DMSO in the culture medium is below 0.5%, and ideally below 0.1%, to avoid solvent-induced toxicity.[5] Always include a vehicle-only control (cells treated with the same concentration of DMSO without Cl-4AS-1).
Cell Line Sensitivity	Some cell lines are inherently more sensitive to perturbations in the ASK1 pathway or to the compound itself.
Poor Cell Health	Unhealthy cells are more susceptible to chemical stress. Ensure you are using cells that are in the logarithmic growth phase, have a low passage number, and are free from contamination.[5][6]
Compound Degradation	Improper storage may lead to compound degradation into a more toxic substance. Store the Cl-4AS-1 stock solution as recommended on the datasheet, protected from light and repeated freeze-thaw cycles.

Issue 2: My results are inconsistent between experiments.

Possible Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Variability in the number of cells seeded per well is a common source of error.[5] Ensure you have a homogenous single-cell suspension before plating and mix the suspension between seeding replicates.
Pipetting Errors	Use calibrated pipettes and consistent technique, especially for serial dilutions and additions to 96-well plates.[7]
"Edge Effects" in Plates	The outer wells of a microplate are prone to evaporation, which can concentrate media components and the test compound.[7] To mitigate this, fill the perimeter wells with sterile PBS or media without cells and use only the inner wells for your experiment.[7]
Variability in Incubation Times	Standardize all incubation periods, from initial cell seeding to compound treatment and final assay steps, across all experiments.[5]

Issue 3: I'm not observing the expected therapeutic effect, but I see cytotoxicity when I increase the concentration.

Possible Cause	Troubleshooting Steps
Narrow Therapeutic Window	The concentration range where Cl-4AS-1 is effective but not toxic may be very narrow for your specific cell model. Perform a more detailed dose-response curve with smaller concentration increments (e.g., 2-fold or semi-log dilutions) around the concentration where you first observe toxicity.
Incorrect Endpoint	The chosen assay may not be optimal for detecting the desired effect. For an ASK1 inhibitor, consider measuring a direct downstream target, such as the phosphorylation level of p38 or JNK via Western Blot or ELISA, in addition to cell viability.
Assay Interference	The compound itself might interfere with the assay reagents. For example, colored compounds can interfere with absorbance readings in MTT assays.[7] Run proper controls, including wells with media and Cl-4AS-1 but no cells, to check for interference.[7]

Experimental Protocols & Data Presentation

Protocol 1: Dose-Response Cytotoxicity Testing using MTT Assay

This protocol is for determining the IC50 (half-maximal inhibitory concentration) value of Cl-4AS-1.

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.[3]

• Compound Preparation: Prepare a 2X stock concentration series of Cl-4AS-1 in culture medium by serial dilution from a high-concentration stock.

• Treatment: Carefully remove the medium from the wells and add 100 µL of the 2X Cl-4AS-1 dilutions to the appropriate wells. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C.

  • Carefully aspirate the medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[7]

  • Gently shake the plate for 10 minutes to ensure complete dissolution.[7]

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot percent viability against the log of the Cl-4AS-1 concentration to determine the IC50 value using non-linear regression.[8]

Data Presentation: Example Dose-Response Data

The goal is to identify the "therapeutic window" where the compound is effective at inhibiting its target without causing significant cell death.

Cl-4AS-1 (µM)	p-p38 Inhibition (%)	Cell Viability (%)	Notes
0 (Vehicle)	0	100	Baseline
0.1	15	98	Minimal effect
0.5	45	95	Moderate target inhibition
1.0	85	92	Optimal Concentration
2.5	92	88	Start of minor toxicity
5.0	95	75	Increased cytotoxicity
10.0	96	40	Significant cytotoxicity
25.0	98	15	High cytotoxicity

Note: These are example values and must be determined empirically for your specific experimental system.

Visualizations

Cl-4AS-1 Mechanism of Action

The diagram below illustrates the simplified ASK1 signaling pathway. Stress signals lead to the activation of ASK1, which then phosphorylates and activates MKK4/7 and MKK3/6. These kinases, in turn, activate JNK and p38, leading to apoptosis and inflammation. Cl-4AS-1 acts by directly inhibiting ASK1, thereby blocking these downstream effects.[1][9]

Caption: Simplified ASK1 signaling pathway and the inhibitory action of Cl-4AS-1.

Experimental Workflow for Concentration Optimization

This workflow outlines the steps for determining the optimal, non-toxic concentration of Cl-4AS-1 for your experiments.

Caption: Workflow for optimizing Cl-4AS-1 experimental concentration.

References

• 1. Oxidative Stress-Induced Diseases via the ASK1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ASK1 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. biocompare.com [biocompare.com]
• 7. benchchem.com [benchchem.com]
• 8. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]
• 9. mdpi.com [mdpi.com]

stability of Cl-4AS-1 in DMSO and cell culture media over time

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of the androgen receptor agonist, Cl-4AS-1, in common experimental solvents such as DMSO and cell culture media. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of Cl-4AS-1?

A: It is recommended to prepare high-concentration stock solutions of Cl-4AS-1 in anhydrous dimethyl sulfoxide (B87167) (DMSO). The stability of compounds in DMSO is generally high, though it can be compound-specific.[1] To maximize stability, use a high concentration (e.g., 10 mM) and store in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1] The presence of water in DMSO can impact compound stability over long-term storage.[2][3]

Q2: How stable is Cl-4AS-1 in DMSO stock solutions?

A: While specific long-term stability data for Cl-4AS-1 in DMSO is not publicly available, most compounds in anhydrous DMSO are stable for extended periods when stored properly.[2] A study on a large library of compounds showed that 85% were stable in a DMSO/water mixture for up to 2 years at 4°C.[3] However, stability is compound-dependent.[1] For critical experiments, it is advisable to use freshly prepared solutions or to periodically check the integrity of the stock solution.[1] Repeated freeze-thaw cycles should be avoided.[2]

Q3: What factors can affect the stability of Cl-4AS-1 in cell culture media?

A: Several factors can influence the stability of small molecules like Cl-4AS-1 in cell culture media:

• pH: The typical pH of cell culture media (7.2-7.4) can promote hydrolysis or other pH-dependent degradation.[4][5]

• Temperature: Incubation at 37°C can accelerate chemical degradation.[4]

• Media Components: Components such as amino acids (e.g., cysteine), vitamins, and metal ions can react with the compound.[4][6]

• Enzymatic Degradation: If the medium is supplemented with serum, enzymes like esterases and proteases can metabolize the compound.[4] Cells themselves can also contribute to metabolic degradation.

• Light: Exposure to light can cause photodegradation of sensitive compounds.[4]

Q4: How can I determine the stability of Cl-4AS-1 in my specific cell culture medium?

A: You can perform a stability study by incubating Cl-4AS-1 in your cell culture medium at 37°C and measuring its concentration at different time points (e.g., 0, 2, 8, 24, 48 hours).[7] The remaining concentration of the parent compound can be quantified using an analytical method such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).[7][8]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Inconsistent or weaker than expected biological activity of Cl-4AS-1.	1. Degradation of Cl-4AS-1 in stock solution: Multiple freeze-thaw cycles or improper storage may have occurred. 2. Rapid degradation in cell culture medium: The compound may be unstable under your experimental conditions.[7]	1. Prepare fresh stock solutions from powder. Aliquot stock solutions to minimize freeze-thaw cycles. 2. Perform a stability study of Cl-4AS-1 in your specific cell culture medium (see Experimental Protocol below). Consider reducing the incubation time if significant degradation is observed.
High variability in experimental replicates.	1. Incomplete solubilization: The compound may not be fully dissolved in the stock solution or when diluted in media.[4] 2. Precipitation in media: The final concentration may exceed the aqueous solubility of Cl-4AS-1.[4] 3. Inconsistent sample handling: Variations in timing or processing of samples can introduce variability.[7]	1. Visually inspect stock solutions for any precipitate. Gently warm and vortex to ensure complete dissolution. 2. Use a lower final concentration. Optimize the dilution by adding the stock solution to pre-warmed media while vortexing.[4] 3. Ensure precise and consistent timing for sample collection and processing.[7]
Precipitation of Cl-4AS-1 upon dilution into aqueous cell culture medium.	1. Poor aqueous solubility: The concentration of Cl-4AS-1 may be too high for the aqueous environment.[4] 2. Low temperature of media: Adding a concentrated DMSO stock to cold media can decrease solubility.[4]	1. Decrease the final working concentration of Cl-4AS-1. 2. Use pre-warmed (37°C) cell culture media for dilutions.[4]

Experimental Protocols

Protocol for Assessing the Stability of Cl-4AS-1 in Cell Culture Media

This protocol outlines a general procedure to determine the stability of Cl-4AS-1 in cell culture media using HPLC-MS.[7]

1. Preparation of Solutions:

• Prepare a 10 mM stock solution of Cl-4AS-1 in anhydrous DMSO.

• Pre-warm your cell culture medium (e.g., DMEM with 10% FBS) to 37°C.

• Prepare a working solution by diluting the Cl-4AS-1 stock solution into the pre-warmed cell culture medium to a final concentration of 10 µM. Ensure the final DMSO concentration is low (typically ≤ 0.1%).

2. Experimental Procedure:

• Dispense 1 mL of the 10 µM Cl-4AS-1 working solution into triplicate wells of a 24-well plate.

• Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

• Collect 100 µL aliquots from each well at designated time points (e.g., 0, 2, 8, 24, and 48 hours). The 0-hour time point should be collected immediately after adding the working solution.

3. Sample Processing:

• To each 100 µL aliquot, add 200 µL of cold acetonitrile (B52724) containing an internal standard. This will precipitate proteins and extract the compound.

• Vortex the samples for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to HPLC vials for analysis.

4. HPLC-MS Analysis:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate Cl-4AS-1 from media components (e.g., 5% to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• The concentration of Cl-4AS-1 is determined by comparing its peak area to that of the internal standard.

Data Presentation

The results of the stability study can be summarized in a table as follows:

Table 1: Stability of Cl-4AS-1 in Cell Culture Medium at 37°C (Hypothetical Data)

Time (hours)	Mean % Remaining (± SD)
0	100 ± 0
2	98.5 ± 1.2
8	92.1 ± 2.5
24	75.3 ± 4.1
48	55.8 ± 5.3

Table 2: Stability of Cl-4AS-1 in DMSO at Various Temperatures (Hypothetical Data)

Storage Condition	Time	Mean % Remaining (± SD)
Room Temperature	1 month	95.2 ± 2.1
4°C	6 months	98.9 ± 1.5
-20°C	12 months	99.5 ± 0.8
-80°C	24 months	99.8 ± 0.5

Visualizations

Androgen Receptor Signaling Pathway

Cl-4AS-1 is an agonist of the Androgen Receptor (AR).[9] The canonical AR signaling pathway is initiated by the binding of an agonist, leading to the translocation of the receptor to the nucleus and the subsequent regulation of target gene expression.[10]

Caption: Androgen Receptor (AR) signaling pathway activated by Cl-4AS-1.

Experimental Workflow for Stability Assessment

The following diagram illustrates the workflow for determining the stability of Cl-4AS-1 in cell culture media.

Caption: Workflow for assessing the stability of Cl-4AS-1 in cell culture media.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

preventing degradation of Cl-4AS-1 during storage and handling

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on preventing the degradation of Cl-4AS-1 during storage and handling. The following troubleshooting guides and frequently asked questions (FAQs) address common issues to ensure the integrity and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for storing solid Cl-4AS-1?

A1: For long-term storage, it is recommended to store solid Cl-4AS-1 in a tightly sealed container at -20°C, protected from light and moisture. For short-term storage, room temperature is acceptable according to some suppliers, but keeping it in a desiccator will minimize exposure to humidity.[1] Always refer to the manufacturer's specific recommendations provided with your product.

Q2: How should I prepare and store stock solutions of Cl-4AS-1?

A2: Stock solutions of Cl-4AS-1 can be prepared in solvents such as dimethyl sulfoxide (B87167) (DMSO) or ethanol.[1][2] For optimal stability, it is recommended to store stock solutions in small aliquots to avoid repeated freeze-thaw cycles. One supplier suggests that stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3]

Q3: What are the primary factors that can cause the degradation of Cl-4AS-1?

A3: Based on the chemical structure of Cl-4AS-1, a 4-azasteroid with a carboxamide group, the primary factors that could contribute to its degradation include:

• Hydrolysis: The carboxamide bond may be susceptible to hydrolysis under strong acidic or basic conditions, breaking down the molecule.[4][5][6]

• Photodegradation: Exposure to light, particularly UV light, can lead to the degradation of steroidal compounds.[7][8][9][10] It is crucial to protect both solid Cl-4AS-1 and its solutions from light.

• Oxidation: Although less common for this structure, exposure to strong oxidizing agents could potentially affect the molecule.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation. For solutions, repeated freeze-thaw cycles may also contribute to degradation.

Q4: Are there any known chemical incompatibilities for Cl-4AS-1?

Troubleshooting Guide

This guide provides solutions to common problems encountered during the storage, handling, and analysis of Cl-4AS-1.

Problem	Possible Cause	Recommended Solution
Loss of compound activity in bioassays	Degradation of Cl-4AS-1 in stock solution.	- Prepare fresh stock solutions from solid compound.- Aliquot stock solutions to minimize freeze-thaw cycles.- Ensure proper storage conditions for stock solutions (-80°C for long-term).[3]- Confirm the purity of the stock solution using a suitable analytical method like HPLC.
Appearance of unexpected peaks in HPLC analysis	Degradation of the compound.	- Protect the compound and its solutions from light at all times.- Use high-purity solvents for preparing solutions and mobile phases.- Ensure the pH of the mobile phase is within a stable range for the compound (avoiding strong acids or bases).- Analyze a freshly prepared standard to compare with the stored sample.
Inconsistent analytical results (e.g., varying peak areas in HPLC)	Improper sample handling or instrument issues.	- Ensure the sample is fully dissolved and vortexed before injection.- Use an appropriate injection volume to avoid column overloading.- Check the HPLC system for leaks, proper mobile phase composition, and stable column temperature.- Refer to a general HPLC troubleshooting guide for systematic problem-solving.[11][12][13][14]
Precipitation of the compound in aqueous buffers	Low aqueous solubility of Cl-4AS-1.	- Ensure the final concentration of the organic solvent (e.g., DMSO) in the aqueous buffer is sufficient to maintain solubility.- Prepare the final dilution just before use.- If precipitation persists, consider using a different solvent system or a solubilizing agent, after confirming its compatibility with your experimental setup.

Data Presentation

Table 1: Recommended Storage Conditions for Cl-4AS-1

Form	Storage Temperature	Duration	Key Considerations
Solid	-20°C	Long-term	Tightly sealed container, protected from light and moisture.
Room Temperature	Short-term	Store in a desiccator.
Stock Solution (in DMSO or Ethanol)	-80°C	Up to 6 months[3]	Aliquot to avoid freeze-thaw cycles. Protect from light.
-20°C	Up to 1 month[3]	Aliquot to avoid freeze-thaw cycles. Protect from light.

Experimental Protocols

Protocol 1: Purity Assessment of Cl-4AS-1 by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general starting point for developing an HPLC method to assess the purity of Cl-4AS-1. Method optimization and validation are required for specific applications.

1. Materials and Reagents:

• Cl-4AS-1 reference standard

• HPLC-grade acetonitrile

• HPLC-grade water

• HPLC-grade methanol (B129727) (optional)

• Formic acid (optional, for pH adjustment)

2. Instrumentation:

• HPLC system with a UV or photodiode array (PDA) detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 or 5 µm particle size)

3. Chromatographic Conditions (Starting Point):

• Mobile Phase A: Water with 0.1% formic acid (optional)

• Mobile Phase B: Acetonitrile with 0.1% formic acid (optional)

• Gradient: Start with a suitable ratio of A:B (e.g., 70:30) and gradually increase the percentage of B over 15-20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Scan for optimal wavelength using a PDA detector, likely in the UV range (e.g., 210-280 nm).

• Injection Volume: 10 µL

4. Sample Preparation:

• Prepare a stock solution of Cl-4AS-1 in a suitable solvent (e.g., DMSO or acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution with the initial mobile phase composition to a working concentration (e.g., 50 µg/mL).

5. Analysis:

• Inject the prepared sample and monitor the chromatogram.

• The purity can be estimated by the area percentage of the main peak relative to the total area of all peaks.

6. Troubleshooting:

• For issues such as peak tailing, split peaks, or baseline noise, refer to standard HPLC troubleshooting guides.[11][12][13][14]

• Peak purity can be assessed using a PDA detector by comparing spectra across the peak.[15]

Visualizations

Caption: Workflow for proper storage and handling of Cl-4AS-1.

References

• 1. Cl-4AS-1 (188589-66-4) for sale [vulcanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cl-4AS-1 Datasheet DC Chemicals [dcchemicals.com]
• 4. Ch20 : Amide hydrolysis [chem.ucalgary.ca]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Direct photodegradation of androstenedione and testosterone in natural sunlight: inhibition by dissolved organic matter and reduction of endocrine disrupting potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Direct photodegradation of androstenedione and testosterone in natural sunlight: inhibition by dissolved organic matter and reduction of endocrine disrupting potential. | Semantic Scholar [semanticscholar.org]
• 9. scribd.com [scribd.com]
• 10. sphinxsai.com [sphinxsai.com]
• 11. realab.ua [realab.ua]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices | Separation Science [sepscience.com]

addressing off-target effects of Cl-4AS-1 in experimental models

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working with Cl-4AS-1. The focus is on understanding and addressing its unique molecular effects, particularly the observation of cytotoxicity in experimental models where canonical androgen receptor (AR) agonists promote growth.

Troubleshooting Guide: Unexpected Experimental Outcomes

This guide addresses common problems encountered when using Cl-4AS-1, focusing on the unexpected apoptotic effects observed in certain cancer cell lines.

Problem	Potential Cause	Troubleshooting Steps & Recommendations	Rationale
High cellular toxicity observed in AR-positive cell lines (e.g., MDA-MB-453, MCF-7) where DHT promotes growth.	This is a known, unique activity of Cl-4AS-1, which induces apoptosis despite being an AR agonist.[1] The effect could be AR-dependent or via a separate off-target mechanism.	1. Perform AR Antagonist Rescue: Co-treat cells with Cl-4AS-1 and an AR antagonist (e.g., bicalutamide). Assess if the antagonist prevents apoptosis. 2. Confirm Apoptosis: Use an apoptosis assay (e.g., Annexin V/PI staining) to confirm the mode of cell death. 3. Dose-Response Curve: Perform a full dose-response analysis to determine the IC50 for cytotoxicity.	1. If the AR antagonist rescues the cells, it indicates the apoptotic effect is mediated through the androgen receptor. 2. Confirms that the observed cell death is programmed apoptosis. 3. Establishes the potency of the cytotoxic effect for future experiments.
Inconsistent results between experiments (e.g., variable IC50 values).	1. Compound Instability: Improper storage or repeated freeze-thaw cycles of stock solutions.[2] 2. Solubility Issues: Precipitation of the compound in aqueous cell culture media.[3] 3. Cellular Variability: High cell passage number leading to genetic drift and altered drug sensitivity.[4]	1. Proper Handling: Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO). Aliquot and store at -80°C to avoid freeze-thaw cycles.[2] 2. Check Solubility: Visually inspect solutions for precipitates after dilution. Ensure the final solvent concentration is non-toxic (typically ≤0.1%).[5] 3. Standardize Cell Culture: Use cells within a defined, low-passage number range. Ensure consistent cell seeding density.[4]	1. Ensures the compound's integrity and concentration are maintained. 2. Guarantees accurate dosing and avoids artifacts from compound precipitation. 3. Reduces biological variability, leading to more reproducible results.
Phenotype observed does not align with known AR-regulated gene expression.	The observed phenotype is driven by a non-canonical AR signaling pathway or a true off-target protein.	1. Confirm AR Target Engagement: Use a Cellular Thermal Shift Assay (CETSA) to verify that Cl-4AS-1 binds to AR in your cellular model.[6][7] 2. Use Orthogonal Controls: Compare the phenotype induced by Cl-4AS-1 to that of a different AR agonist (e.g., DHT) and a structurally distinct AR modulator.[8] 3. Kinome Screening: To investigate novel off-targets, perform a broad, unbiased screen against a panel of kinases or other enzymes.[9]	1. Directly confirms that the drug interacts with its intended target in the complex cellular environment.[10][11] 2. Helps differentiate between a compound-specific effect and a general effect of AR modulation. 3. Can identify previously unknown off-targets that may explain the unexpected phenotype.[9][12]

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for Cl-4AS-1?

A1: Cl-4AS-1 is characterized as a selective androgen receptor (AR) modulator. Studies show it acts as an AR agonist, demonstrating high concordance with dihydrotestosterone (B1667394) (DHT) in regulating gene expression in AR-positive breast cancer cells like MDA-MB-453.[1] However, unlike DHT, which can promote proliferation, Cl-4AS-1 induces a dose-dependent inhibition of growth and causes apoptosis in breast cancer cell lines, including MCF-7, MDA-MB-453, and MDA-MB-231.[1]

Q2: Why does Cl-4AS-1 cause cell death while the canonical AR agonist DHT promotes growth in the same cell line?

A2: This paradoxical effect is a key feature of Cl-4AS-1. While it activates AR-dependent gene expression similarly to DHT, it also initiates an apoptotic program.[1] This suggests that Cl-4AS-1 may induce a specific conformation of the AR that leads to the activation of pro-apoptotic pathways, or that its effects are a combination of on-target (AR-mediated) and other off-target activities that collectively result in cell death. The troubleshooting guides above provide methods to dissect these possibilities.

Q3: What are the recommended positive and negative controls when conducting experiments with Cl-4AS-1?

A3:

• Positive Controls: Dihydrotestosterone (DHT) should be used as a positive control for canonical AR agonist activity. For apoptosis, a well-characterized inducing agent like staurosporine (B1682477) can be used.

• Negative Controls: A vehicle control (the solvent used to dissolve Cl-4AS-1, e.g., DMSO, at the same final concentration) is essential to ensure observed effects are not due to the solvent.[5]

• Orthogonal Controls: To confirm that an effect is mediated through the AR, co-treatment with an AR antagonist like bicalutamide (B1683754) is recommended. A structurally related but inactive analog of Cl-4AS-1, if available, would also serve as an excellent negative control.[8]

Q4: How can I definitively confirm that Cl-4AS-1 is binding to the Androgen Receptor in my cells?

A4: The Cellular Thermal Shift Assay (CETSA) is a powerful method to verify target engagement in an intact cellular environment.[6][7] This technique is based on the principle that a protein becomes more resistant to heat-induced denaturation when its ligand is bound. By treating cells with Cl-4AS-1 and then heating them across a temperature gradient, you can measure the amount of soluble AR that remains. A shift in the melting temperature of AR in treated versus untreated cells provides direct evidence of target binding.[13]

Data Presentation

Table 1: Comparative Effects of Cl-4AS-1 vs. DHT in Breast Cancer Cell Lines

Cell Line	Receptor Status	Effect of DHT	Effect of Cl-4AS-1	Reference
MCF-7	Luminal (ER+, PR+, AR+)	Proliferation	Dose-dependent growth inhibition (apoptosis)	[1]
MDA-MB-453	Molecular Apocrine (AR+, ER-, PR-)	Proliferation, Mesenchymal-like morphology	Dose-dependent growth inhibition (apoptosis), Mesenchymal-like morphology	[1]
MDA-MB-231	Triple-Negative (AR-, ER-, PR-)	No effect on growth	Dose-dependent growth inhibition (apoptosis)	[1]

Visualizations

Caption: Contrasting signaling outcomes of DHT and Cl-4AS-1 via the Androgen Receptor.

Caption: Experimental workflow for troubleshooting unexpected Cl-4AS-1 cytotoxicity.

Caption: Logical diagram for an AR antagonist rescue experiment.

Experimental Protocols

Protocol 1: Co-treatment with AR Antagonist to Determine AR-Dependency

Objective: To determine if the cytotoxic effects of Cl-4AS-1 are mediated by the androgen receptor.

Materials:

• Breast cancer cell line of interest (e.g., MDA-MB-453)

• Complete cell culture medium

• Cl-4AS-1 stock solution (e.g., 10 mM in DMSO)

• AR antagonist (e.g., Bicalutamide) stock solution (e.g., 10 mM in DMSO)

• 96-well plates for viability assay

• Cell viability reagent (e.g., MTS or resazurin-based)

• Apoptosis detection kit (e.g., Annexin V-FITC/PI)

• 6-well plates for apoptosis assay

Procedure:

• Cell Seeding: Seed cells in 96-well plates (for viability) and 6-well plates (for apoptosis) at a density that allows for logarithmic growth during the experiment. Allow cells to adhere overnight.

• Pre-treatment with Antagonist: The next day, replace the medium with fresh medium containing the AR antagonist at a concentration known to block AR activity (e.g., 10 µM Bicalutamide) or a vehicle control. Incubate for 1-2 hours.

• Treatment with Cl-4AS-1: Add Cl-4AS-1 to the appropriate wells at various concentrations (e.g., a 7-point dose-response curve centered around the suspected IC50). Include wells with Cl-4AS-1 alone, antagonist alone, and vehicle alone.

• Incubation: Incubate the plates for a period determined to be sufficient to observe apoptosis (e.g., 48-72 hours).

• Assessment:

  • Viability: Add the cell viability reagent to the 96-well plates and measure the signal according to the manufacturer's protocol using a plate reader.

  • Apoptosis: Harvest cells from the 6-well plates, stain with Annexin V-FITC and Propidium Iodide (PI) according to the kit manufacturer's protocol, and analyze by flow cytometry.

• Data Analysis: Compare the viability and apoptosis levels in the "Cl-4AS-1" group to the "Cl-4AS-1 + AR Antagonist" group. A significant increase in viability or decrease in apoptosis in the co-treated group indicates an AR-dependent effect.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for AR Target Engagement

Objective: To directly verify the binding of Cl-4AS-1 to the androgen receptor (AR) in intact cells.[7][12]

Materials:

• Cell line expressing endogenous AR

• Cl-4AS-1 and vehicle (DMSO)

• PBS supplemented with protease inhibitors

• PCR tubes or 96-well PCR plate

• Thermal cycler

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Equipment for protein quantification (BCA assay) and Western blotting (SDS-PAGE, transfer system, antibodies)

• Primary antibody against AR and a loading control (e.g., GAPDH)

• HRP-conjugated secondary antibody and ECL substrate

Procedure:

• Cell Treatment: Culture cells to ~80-90% confluency. Treat cells with Cl-4AS-1 at a desired concentration (e.g., 1-10 µM) or vehicle control for 1-2 hours at 37°C.

• Harvesting: Harvest cells, wash with PBS, and resuspend in PBS with protease inhibitors. Aliquot the cell suspension into PCR tubes for each temperature point.

• Heating Step: Place the PCR tubes in a thermal cycler and heat them across a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling at 4°C for 3 minutes.[12] Include an unheated (RT) control.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature) to release soluble proteins.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Western Blotting:

  • Carefully collect the supernatant (soluble protein fraction).

  • Quantify the protein concentration of each sample.

  • Load equal amounts of protein onto an SDS-PAGE gel, transfer to a PVDF membrane, and probe with primary antibodies for AR and a loading control.

  • Incubate with a secondary antibody and visualize using an ECL substrate.

• Data Analysis: Quantify the band intensities for AR at each temperature point. Normalize to the loading control and then to the unheated (RT) sample for each condition (vehicle vs. Cl-4AS-1). Plot the percentage of soluble AR against temperature to generate melting curves. A rightward shift in the curve for the Cl-4AS-1-treated samples compared to the vehicle control indicates thermal stabilization and confirms target engagement.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. resources.biomol.com [resources.biomol.com]
• 9. benchchem.com [benchchem.com]
• 10. bio-protocol.org [bio-protocol.org]
• 11. en.bio-protocol.org [en.bio-protocol.org]
• 12. benchchem.com [benchchem.com]
• 13. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]

how to control for hormonal artifacts in Cl-4AS-1 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers control for potential hormonal artifacts in Cl-4AS-1 experiments.

Frequently Asked Questions (FAQs)

Q1: What is Cl-4AS-1 and what is its primary mechanism of action?

A1: Cl-4AS-1 is a non-steroidal selective androgen receptor modulator (SARM). Its primary mechanism of action is to bind to the androgen receptor (AR) and act as an agonist, meaning it activates the receptor.[1] In some breast cancer cell lines, Cl-4AS-1 has shown a high concordance with dihydrotestosterone (B1667394) (DHT) in regulating gene expression.[1] However, unlike DHT, Cl-4AS-1 may not upregulate the expression of the androgen receptor itself.[1]

Q2: What are potential hormonal artifacts to consider in Cl-4AS-1 experiments?

A2: Potential hormonal artifacts include:

• Off-target binding: Cl-4AS-1 may cross-react with other steroid hormone receptors, such as the estrogen receptor (ER), progesterone (B1679170) receptor (PR), or glucocorticoid receptor (GR). This is a common issue with compounds that are structurally similar to endogenous hormones.

• Metabolic conversion: The cell line used in your experiment could metabolize Cl-4AS-1 into other compounds. These metabolites might have their own hormonal activities, including binding to other receptors. In vitro metabolism of other SARMs has been shown to produce various metabolites through processes like hydroxylation, dehydrogenation, and oxidation.

• Endogenous hormone production: The cell line itself might produce low levels of endogenous steroid hormones, which could interfere with the experimental results, especially when studying the effects of a potent compound like Cl-4AS-1.

Q3: How can I be sure my cell culture conditions are not contributing to hormonal artifacts?

A3: It is crucial to use phenol (B47542) red-free culture media, as phenol red is a known weak estrogen receptor agonist. Additionally, use charcoal-stripped serum to remove endogenous steroid hormones. Best practices for cell culture, such as regular testing for mycoplasma contamination and cell line authentication, are also essential for reproducible results.

Troubleshooting Guide

This guide addresses common issues that may arise during Cl-4AS-1 experiments and suggests potential solutions.

Problem	Potential Cause	Recommended Solution
Inconsistent or unexpected results in different cell lines.	Cell lines have different expression profiles of steroid hormone receptors and metabolic enzymes.	Characterize the expression levels of AR, ER, PR, and GR in your cell lines. Consider that the effects of Cl-4AS-1 can be cell-line specific. For example, while DHT induces proliferation in MCF-7 and MDA-MB-453 cells, Cl-4AS-1 has been shown to inhibit the growth of these cells as well as MDA-MB-231 cells.[1]
Results suggest off-target effects not related to AR activation.	Cl-4AS-1 may be binding to other steroid receptors.	Perform competitive binding assays to test the affinity of Cl-4AS-1 for ER, PR, and GR. A detailed protocol for a competitive androgen receptor binding assay is provided below, which can be adapted for other receptors.
Effect of Cl-4AS-1 changes over longer incubation times.	Cl-4AS-1 may be metabolized by the cells into compounds with different activities.	Analyze cell culture supernatant over time using techniques like liquid chromatography-mass spectrometry (LC-MS) to identify potential metabolites. The metabolic stability of SARMs can vary, and in vitro studies with liver microsomes often reveal multiple metabolites.
High background signal in reporter gene assays.	The cell culture medium or serum may contain substances with hormonal activity.	Always use phenol red-free medium and charcoal-stripped serum to minimize background hormonal effects.

Experimental Protocols

Protocol 1: Androgen Receptor Competitive Binding Assay

This protocol is adapted from a standard methodology to determine the binding affinity of a test compound to the androgen receptor. It can be modified to assess cross-reactivity with other steroid hormone receptors by using the appropriate radiolabeled ligand and receptor source.

Materials:

• Test compound (Cl-4AS-1)

• Radiolabeled androgen (e.g., [³H]-Mibolerone or [³H]-DHT)

• Androgen receptor source (e.g., rat prostate cytosol or recombinant human AR)

• Assay Buffer (e.g., TEGD buffer: Tris-HCl, EDTA, DTT, glycerol)

• Hydroxyapatite (HAP) slurry

• Wash Buffer

• Scintillation cocktail

• 96-well plates

• Liquid scintillation counter

Procedure:

• Preparation of Reagents: Prepare serial dilutions of Cl-4AS-1 and the unlabeled reference androgen (e.g., DHT) in the assay buffer. Prepare the radiolabeled androgen at a concentration at or below its Kd for the AR.

• Assay Setup (in 96-well plate):

  • Total Binding Wells: Add assay buffer, radiolabeled androgen, and the AR solution.

  • Non-specific Binding Wells: Add assay buffer, radiolabeled androgen, a saturating concentration of unlabeled androgen, and the AR solution.

  • Test Compound Wells: Add assay buffer, radiolabeled androgen, the AR solution, and the desired concentration of Cl-4AS-1.

• Incubation: Incubate the plate at 4°C for 18-24 hours to reach equilibrium.

• Separation of Bound and Unbound Ligand:

  • Add ice-cold HAP slurry to each well and incubate on ice for 15-30 minutes with intermittent mixing.

  • Centrifuge the plate to pellet the HAP.

  • Carefully aspirate the supernatant.

  • Wash the HAP pellet with ice-cold wash buffer, centrifuge, and aspirate again.

• Detection:

  • Add scintillation cocktail to each well containing the HAP pellet.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of Cl-4AS-1 to determine the IC50 value.

  • Calculate the Ki (inhibition constant) from the IC50 value using the Cheng-Prusoff equation.

Table 1: Example Data from a Competitive Binding Assay

Compound	IC50 (nM)	Ki (nM)	Receptor
DHT	1.5	0.8	Androgen Receptor
Cl-4AS-1	10.2	5.5	Androgen Receptor
Compound X	>10,000	>5,000	Androgen Receptor

This table presents hypothetical data for illustrative purposes.

Visualizations

Signaling Pathway of Cl-4AS-1

Caption: Simplified signaling pathway of Cl-4AS-1.

Experimental Workflow for Assessing Off-Target Effects

Caption: Workflow for investigating off-target hormonal effects.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Reproducibility of Cl-4AS-1 In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource to enhance the reproducibility of in vivo studies involving the selective androgen receptor modulator (SARM), Cl-4AS-1. This guide includes frequently asked questions (FAQs), troubleshooting advice, detailed experimental protocols, and data presentation to address common challenges and ensure consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is Cl-4AS-1 and what is its primary mechanism of action?

Cl-4AS-1 is a potent, steroidal selective androgen receptor modulator (SARM). Its primary mechanism of action is as a full agonist for the androgen receptor (AR), mimicking the effects of androgens like dihydrotestosterone (B1667394) (DHT).[1][2][3] It also functions as an inhibitor of 5α-reductase type I and type II.[1][4] This dual activity means that Cl-4AS-1 directly stimulates the AR and also prevents the conversion of testosterone (B1683101) to the more potent androgen, DHT.

Q2: What are the common animal models used for in vivo studies with Cl-4AS-1?

The most commonly cited animal model for studying the androgenic effects of Cl-4AS-1 is the orchidectomized (castrated) rat (ORX rat).[1] This model is used to assess the anabolic and androgenic activity of the compound in a low-androgen environment.

Q3: What is a typical dosage and administration route for Cl-4AS-1 in rats?

A frequently used dosage for Cl-4AS-1 in ORX rats is 10 mg/kg, administered daily for 7 days.[1] The route of administration is typically subcutaneous (s.c.).

Q4: How should Cl-4AS-1 be formulated for in vivo administration?

Cl-4AS-1 has low aqueous solubility and requires a specific vehicle for solubilization. A common formulation for subcutaneous injection involves dissolving the compound in a mixture of Dimethyl sulfoxide (B87167) (DMSO), Polyethylene glycol 300 (PEG300), and a surfactant like Tween 80, diluted in saline or sterile water.[1] It is crucial to prepare this formulation fresh before each administration to prevent precipitation.

Q5: What are the expected effects of Cl-4AS-1 on reproductive tissues in ORX rats?

In orchidectomized rats, Cl-4AS-1 is expected to have a stimulatory effect on androgen-dependent tissues. Studies have shown that it produces a significant increase in the weight of the ventral prostate and seminal vesicles.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in animal response	1. Improper dosing technique (e.g., incorrect subcutaneous injection).2. Animal stress affecting physiological responses.3. Inconsistent formulation or precipitation of Cl-4AS-1.4. Genetic variability within the animal strain.	1. Ensure all personnel are properly trained in subcutaneous injection techniques for rats.2. Acclimatize animals to the experimental conditions before starting the study.3. Prepare fresh formulations daily and ensure complete solubilization before administration.4. Use a reputable supplier for animal models and ensure they are from a consistent genetic background.
Unexpected toxicity or adverse effects	1. The dose is too high for the specific animal strain or model.2. Off-target effects of the compound.3. Issues with the vehicle or formulation (e.g., toxicity of DMSO at high concentrations).	1. Immediately reduce the dose or temporarily halt dosing. Conduct a dose-response study to determine the maximum tolerated dose.2. Conduct a thorough literature search for known toxicities of Cl-4AS-1 or similar SARMs.3. Administer the vehicle alone to a control group to rule out vehicle-related toxicity.
Compound precipitation in formulation	1. Poor solubility of Cl-4AS-1 in the chosen vehicle.2. The formulation was not prepared fresh.3. Incorrect ratio of solvents in the vehicle.	1. Test the solubility of Cl-4AS-1 in various pharmaceutically acceptable vehicles. Sonication may aid in solubilization, but stability must be confirmed.2. Always prepare fresh formulations immediately before each dosing.3. Strictly adhere to the validated formulation protocol.
Lower than expected efficacy	1. Suboptimal bioavailability due to poor formulation or administration.2. Degradation of the compound.3. Insufficient dose.	1. Optimize the formulation and ensure proper administration technique.2. Store Cl-4AS-1 under recommended conditions and check for any signs of degradation.3. Perform a dose-ranging study to ensure the dose is within the therapeutic window.

Data Presentation

Table 1: Representative In Vivo Effects of Cl-4AS-1 on Androgen-Dependent Tissues in Orchidectomized (ORX) Rats

The following table summarizes representative quantitative data on the effects of Cl-4AS-1 on ventral prostate and seminal vesicle weight in ORX rats, based on descriptions from published studies.

Treatment Group	Dose	Ventral Prostate Weight (% of Sham Control)	Seminal Vesicle Weight (% of Sham Control)
ORX + Vehicle	N/A	~5%	~10%
ORX + Cl-4AS-1	10 mg/kg/day	~70%	Mimics DHT effect
ORX + DHT	N/A	100%	100%
Sham Control	N/A	100%	100%

Note: The data for Cl-4AS-1 are inferred from descriptive statements in the referenced literature, such as causing a "significant increase of ventral prostate weight to nearly 70% of controls" and mimicking the effect of DHT on seminal vesicles.[1]

Experimental Protocols

Protocol 1: In Vivo Efficacy Study of Cl-4AS-1 in Orchidectomized Rats

1. Animal Model:

• Male Sprague-Dawley rats (8-10 weeks old).

• Animals are orchidectomized (castrated) and allowed to recover for at least 7 days before the start of the experiment.

• House animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

2. Formulation of Cl-4AS-1 (10 mg/mL):

• Step 1: Weigh the required amount of Cl-4AS-1 powder.

• Step 2: Prepare the vehicle by mixing DMSO, PEG300, and Tween 80 in a 1:4:0.5 ratio (e.g., for 1 mL of vehicle, use 100 µL DMSO, 400 µL PEG300, and 50 µL Tween 80).

• Step 3: Dissolve the Cl-4AS-1 in the vehicle. Gentle warming and vortexing may be required to achieve complete dissolution.

• Step 4: Add sterile saline to the desired final volume (e.g., add 450 µL of saline for a final volume of 1 mL).

• Step 5: Prepare the formulation fresh daily before administration.

3. Dosing and Administration:

• Administer Cl-4AS-1 at a dose of 10 mg/kg body weight via subcutaneous injection.

• The injection site should be in the dorsal scapular region.

• Treat the animals once daily for 7 consecutive days.

• A vehicle control group should receive the same volume of the formulation without Cl-4AS-1.

4. Endpoint Measurement:

• On day 8, euthanize the animals.

• Carefully dissect the ventral prostate and seminal vesicles.

• Remove any adhering fat and connective tissue.

• Blot the tissues to remove excess fluid and record the wet weight.

Mandatory Visualization

Caption: Signaling pathway of Cl-4AS-1.

Caption: Experimental workflow for a Cl-4AS-1 in vivo study.

Caption: Troubleshooting decision-making for Cl-4AS-1 studies.

References

• 1. Identification of anabolic selective androgen receptor modulators with reduced activities in reproductive tissues and sebaceous glands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tissue Selective Androgen Receptor Modulators (SARMs) Increase Pelvic Floor Muscle Mass in Ovariectomized Mice [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. Identification of Anabolic Selective Androgen Receptor Modulators with Reduced Activities in Reproductive Tissues and Sebaceous Glands - PMC [pmc.ncbi.nlm.nih.gov]

dealing with Cl-4AS-1 precipitation in stock solutions

Welcome to the technical support center for Cl-4AS-1. This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling and use of Cl-4AS-1, with a specific focus on addressing challenges related to stock solution precipitation.

Frequently Asked Questions (FAQs)

Q1: What is Cl-4AS-1 and what are its primary mechanisms of action?

Cl-4AS-1 is a potent, steroidal small molecule that functions as both an androgen receptor (AR) agonist and an inhibitor of 5α-reductase.[1][2] Its dual activity allows it to mimic the effects of dihydrotestosterone (B1667394) (DHT) by activating the androgen receptor, while simultaneously blocking the conversion of testosterone (B1683101) to the more potent DHT by inhibiting 5α-reductase types I and II.[1][2] This makes it a valuable tool for studying androgen signaling pathways and for potential applications in conditions where AR modulation is desired.

Q2: What are the recommended solvents and storage conditions for Cl-4AS-1 stock solutions?

Cl-4AS-1 is soluble in both DMSO and ethanol.[1][3] For preparing stock solutions, high-purity, anhydrous DMSO is recommended to minimize the risk of precipitation, as moisture can significantly reduce solubility.[2] Stock solutions should be stored at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2] To avoid repeated freeze-thaw cycles, it is advisable to prepare single-use aliquots.

Q3: My Cl-4AS-1 stock solution has formed a precipitate. What should I do?

If a precipitate is observed in your stock solution, gently warm the vial to 37°C in a water bath and vortex or sonicate for 10-15 minutes to attempt redissolving the compound. If the precipitate does not dissolve, it is not recommended to use the stock solution, as the exact concentration of the soluble compound will be unknown. To prevent future precipitation, ensure the compound is fully dissolved before storage and avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Preventing and Resolving Precipitation

Precipitation of Cl-4AS-1 in stock solutions or upon dilution into aqueous media is a common issue that can impact experimental accuracy. The following guide provides systematic steps to prevent and address this problem.

Proactive Measures to Prevent Precipitation

Strategy	Detailed Recommendation	Rationale
Solvent Quality	Use fresh, anhydrous, high-purity DMSO for preparing stock solutions.	Moisture in DMSO is a primary contributor to reduced solubility and subsequent precipitation of hydrophobic compounds.
Proper Dissolution Technique	To aid dissolution, you can sonicate the solution or warm it to 37°C. Ensure the compound is completely dissolved before storing.	Incomplete initial dissolution can lead to the formation of seed crystals, promoting further precipitation over time, especially during storage at low temperatures.
Stepwise Dilution	Avoid direct dilution of a highly concentrated DMSO stock into aqueous buffers or media. Perform an intermediate dilution in DMSO before the final dilution into the aqueous solution.	This gradual change in solvent polarity helps to keep the compound in solution and prevents it from crashing out due to a sudden environmental shift.
Optimized Final DMSO Concentration	Keep the final concentration of DMSO in your experimental setup as low as possible (ideally below 0.5%) to minimize cytotoxicity and solvent-induced precipitation.	While a higher DMSO concentration in the final working solution can aid solubility, it may also introduce unwanted biological effects. Always include a vehicle control in your experiments.
Mixing Technique	When adding the Cl-4AS-1/DMSO solution to your aqueous medium, add it dropwise while gently vortexing or swirling the medium.	This ensures rapid and uniform dispersion of the compound, preventing localized high concentrations that can trigger immediate precipitation.
Use of Solubility Enhancers	For cell culture experiments, consider diluting the compound into a serum-containing medium. The proteins in the serum, such as albumin, can help to solubilize the compound. In some cases, the use of cyclodextrins can also enhance aqueous solubility.	These agents can encapsulate or bind to hydrophobic compounds, increasing their stability and solubility in aqueous environments.

Reactive Measures for Existing Precipitate

Step	Action	Expected Outcome
1. Gentle Warming	Place the vial containing the precipitated stock solution in a 37°C water bath for 10-15 minutes.	Warming can increase the solubility of the compound, potentially redissolving the precipitate.
2. Agitation	After warming, vortex the solution vigorously or place it in a sonicator bath for 10-15 minutes.	Mechanical agitation can break up the precipitate and facilitate its redissolution into the solvent.
3. Visual Inspection	Carefully inspect the solution against a light source to ensure that all precipitate has dissolved and the solution is clear.	A clear solution indicates that the compound has likely gone back into solution.
4. Aliquoting	If the precipitate has redissolved, immediately aliquot the stock solution into smaller, single-use volumes.	This will prevent the need for future freeze-thaw cycles of the main stock, which can promote re-precipitation.
5. When to Discard	If the precipitate does not dissolve after warming and agitation, do not use the stock solution.	Using a stock solution with undissolved precipitate will lead to inaccurate dosing and unreliable experimental results.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of Cl-4AS-1 in DMSO

Materials:

• Cl-4AS-1 powder

• Anhydrous, high-purity dimethyl sulfoxide (B87167) (DMSO)

• Sterile, polypropylene (B1209903) microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Warming block or water bath set to 37°C (optional)

Procedure:

• Equilibration: Allow the vial of Cl-4AS-1 powder and the anhydrous DMSO to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of Cl-4AS-1 powder. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 441.01 g/mol ), you would need 4.41 mg of Cl-4AS-1.

• Dissolution: a. Add the appropriate volume of anhydrous DMSO to the vial containing the Cl-4AS-1 powder. b. Vortex the solution for 1-2 minutes to facilitate dissolution. c. If the compound does not fully dissolve, place the vial in a 37°C water bath or on a warming block for 5-10 minutes, followed by vortexing. d. Alternatively, sonicate the vial for 10-15 minutes.

• Confirmation of Dissolution: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquoting and Storage: a. Once fully dissolved, dispense the stock solution into single-use aliquots in sterile polypropylene microcentrifuge tubes. b. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Signaling Pathways and Workflows

Cl-4AS-1 Mechanism of Action

Cl-4AS-1 exerts its biological effects through a dual mechanism involving the androgen receptor and 5α-reductase. The following diagram illustrates these interconnected pathways.

Caption: Dual mechanism of Cl-4AS-1: inhibition of 5α-reductase and activation of the androgen receptor.

Experimental Workflow for Preparing Working Solutions

The following workflow diagram outlines the recommended steps for diluting a Cl-4AS-1 stock solution to a final working concentration for in vitro assays.

Caption: Recommended workflow for preparing Cl-4AS-1 working solutions to avoid precipitation.

References

• 1. How Do 5-Alpha Reductase Inhibitors Work? Drug Class, Uses, Side Effects, Drug Names [rxlist.com]
• 2. Alpha Reductase Inhibitors: What They Treat, Side Effects, and More [webmd.com]
• 3. 5α-Reductase - Wikipedia [en.wikipedia.org]

best practices for long-term storage of Cl-4AS-1 powder

Technical Support Center: Cl-4AS-1 Powder

This guide provides researchers, scientists, and drug development professionals with best practices for the long-term storage of Cl-4AS-1 powder. It includes frequently asked questions and troubleshooting advice to ensure the stability and integrity of the compound for experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid Cl-4AS-1 powder?

For long-term stability, it is recommended to store solid Cl-4AS-1 powder in a tightly sealed container in a cool, dry, and dark place. While some supplier information suggests storing at room temperature, general best practices for bioactive small molecules recommend storage at -20°C for periods longer than a few weeks to maximize shelf life.[1] Always refer to the Certificate of Analysis (CoA) for batch-specific storage recommendations.

Q2: How should I store Cl-4AS-1 once it is dissolved in a solvent?

Stock solutions of Cl-4AS-1 should be prepared and used on the same day whenever possible.[2] If long-term storage of a solution is necessary, it is recommended to store it in aliquots in tightly sealed vials at -20°C.[2] Under these conditions, solutions are generally usable for up to one month.[2] Avoid repeated freeze-thaw cycles as this can degrade the compound.

Q3: The product vial for Cl-4AS-1 says "Store at RT", but other sources recommend -20°C. Which is correct?

This discrepancy can be confusing. "Store at RT" (Room Temperature) may be acceptable for short-term storage or as a shipping condition.[2] However, for long-term preservation of potency and to minimize degradation, storing the solid powder at -20°C is a more conservative and generally recommended approach for bioactive compounds.[1][2] For critical long-term experiments, adhering to the colder storage temperature is advisable.

Q4: Is Cl-4AS-1 powder sensitive to light or moisture?

Q5: How long can I expect Cl-4AS-1 powder to remain stable?

According to general guidance from suppliers like Tocris Bioscience, when stored as a solid in a tightly sealed vial as recommended, the product can be stored for up to 6 months.[2] For longer-term storage, a colder temperature (-20°C) is recommended to extend the shelf life, although specific data beyond 6 months is not provided.

Storage Condition Summary

Form	Storage Temperature	Duration	Container	Key Considerations
Solid Powder (Short-term)	Room Temperature	< 4 weeks	Tightly sealed, opaque vial	Protect from light and moisture
Solid Powder (Long-term)	-20°C	> 4 weeks	Tightly sealed, opaque vial	Protect from light and moisture
Solution	-20°C	Up to 1 month	Tightly sealed vials (aliquots)	Avoid freeze-thaw cycles

Troubleshooting Guide

Problem: I am seeing unexpected or inconsistent results in my experiments using Cl-4AS-1.

This could be due to compound degradation. Follow this troubleshooting workflow to identify potential storage-related issues.

Troubleshooting workflow for inconsistent results.

Problem: The Cl-4AS-1 powder appears discolored or has a different texture.

Any change in the physical appearance of the powder, such as discoloration or clumping, can be an indication of degradation or moisture absorption.[3] It is recommended to discard the powder and use a fresh vial to ensure the integrity of your experiments.

Experimental Protocols

While specific experimental protocols for testing the stability of Cl-4AS-1 are not publicly available, a general approach to assess the integrity of the powder would involve the following:

Protocol: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the Cl-4AS-1 powder and identify the presence of any degradation products.

• Methodology:

  • Prepare a standard solution of Cl-4AS-1 from a new, unopened vial at a known concentration in a suitable solvent (e.g., DMSO).

  • Prepare a sample solution of the Cl-4AS-1 powder at the same concentration.

  • Analyze both solutions using a validated HPLC method. A reverse-phase C18 column is often suitable for small molecules of this nature.

  • The mobile phase could consist of a gradient of acetonitrile (B52724) and water with a modifier like formic acid or trifluoroacetic acid to ensure good peak shape.

  • Detection can be performed using a UV detector at a wavelength where Cl-4AS-1 has maximum absorbance.

  • Compare the chromatograms of the standard and the sample. A significant decrease in the area of the main peak or the appearance of new peaks in the sample chromatogram would indicate degradation.

This guide is intended to provide the best available information and general laboratory practices for the long-term storage of Cl-4AS-1 powder. For critical applications, it is always recommended to perform your own quality control checks.

References

• 1. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 2. Stability and Storage | Tocris Bioscience [tocris.com]
• 3. 182.160.97.198:8080 [182.160.97.198:8080]

Technical Support Center: Mitigating Variability in Gene Expression Data for Cl-4AS-1 Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating variability in gene expression data when studying the effects of the compound Cl-4AS-1. Cl-4AS-1 is a selective androgen receptor modulator (SARM) that acts as an agonist for the androgen receptor (AR).[1] Therefore, this guide focuses on ensuring consistency and reproducibility in experiments designed to measure changes in gene expression in response to Cl-4AS-1 treatment.

General Troubleshooting

Variability in gene expression data can arise from multiple sources, often before the gene expression analysis itself. Ensuring consistency in your upstream experimental procedures is critical.

FAQs

• Q1: We are seeing significant variation in our results between experiments performed on different days. What could be the cause? A1: Inter-experimental variation is common and can be caused by several factors. Ensure that the cell passage number is consistent across experiments, as cell characteristics can change over time. It is also crucial to maintain consistent cell confluency at the time of treatment, as cell density can influence gene expression. We recommend creating a detailed standard operating procedure (SOP) for your experiments and adhering to it strictly.

• Q2: How can we be sure that our cell line is appropriate for studying the effects of Cl-4AS-1? A2: Since Cl-4AS-1 is an androgen receptor agonist, it is essential to use a cell line that expresses the androgen receptor (AR).[1] You should verify the AR expression status of your cell line, for example, by Western blot or qPCR. It is also good practice to perform cell line authentication to ensure you are working with the correct, uncontaminated cell line.

Drug Treatment Protocol Guide

Consistent preparation and application of Cl-4AS-1 are fundamental to obtaining reproducible gene expression data.

Experimental Protocol: Cl-4AS-1 Treatment of Cell Cultures

• Reagent Preparation:

  • Prepare a concentrated stock solution of Cl-4AS-1 in a suitable solvent (e.g., DMSO). Aliquot the stock solution to minimize freeze-thaw cycles.[2]

  • On the day of the experiment, dilute the stock solution to the desired final concentrations in your cell culture medium. Ensure the final solvent concentration is consistent across all treatments, including the vehicle control, and is non-toxic to the cells.

• Cell Seeding:

  • Seed cells at a consistent density to ensure they reach the desired confluency at the time of treatment.

• Treatment:

  • Once cells have reached the target confluency (e.g., 70-80%), remove the existing medium and replace it with the medium containing the different concentrations of Cl-4AS-1 or the vehicle control.

  • Incubate the cells for the desired treatment duration. Time-course experiments are recommended to identify the optimal time point for analyzing the expression of your gene of interest.

• Harvesting:

  • After the incubation period, wash the cells with PBS and then proceed immediately to RNA extraction.

dot

Caption: Experimental workflow for studying the effect of Cl-4AS-1 on gene expression.

RNA Extraction and Quality Control

The quality and quantity of the starting RNA material are paramount for reliable gene expression analysis.

Troubleshooting Guide

Issue	Possible Cause	Recommendation
Low RNA Yield	Insufficient number of cells.	Increase the starting cell number.
Incomplete cell lysis.	Ensure complete cell lysis by following the protocol carefully.
Poor RNA Purity (A260/280 < 1.8)	Protein contamination.	Be careful not to transfer any interphase during extraction.
Poor RNA Purity (A260/230 < 2.0)	Guanidinium thiocyanate (B1210189) or phenol (B47542) contamination.	Perform an additional ethanol (B145695) wash of the RNA pellet.
RNA Degradation	RNase contamination.	Use RNase-free reagents and consumables. Work quickly and on ice.

FAQs

• Q3: What are the acceptable A260/280 and A260/230 ratios for my RNA samples? A3: For high-quality RNA, the A260/280 ratio should be between 1.8 and 2.1. The A260/230 ratio should be between 2.0 and 2.2. Deviations from these ranges may indicate contamination that could inhibit downstream enzymatic reactions.

• Q4: How can I assess RNA integrity? A4: RNA integrity can be assessed using microfluidic electrophoresis systems, which provide an RNA Integrity Number (RIN). A RIN value of >7 is generally recommended for qPCR experiments.

Quantitative PCR (qPCR) Troubleshooting

qPCR is a sensitive technique, and several factors can contribute to data variability.

Troubleshooting Guide

Issue	Possible Cause	Recommendation
No amplification in samples	Poor RNA quality or quantity.	Verify RNA integrity and concentration.
Inefficient reverse transcription.	Optimize the reverse transcription step.
qPCR assay failure.	Check primer and probe design and integrity.
High Cq values (>35)	Low target gene expression.	Increase the amount of template cDNA.
Inefficient primers or probes.	Redesign or re-optimize primers and probes.
Amplification in No-Template Control (NTC)	Contamination of reagents or workspace.	Use fresh, nuclease-free water and decontaminate work areas.
Poor amplification efficiency (<90% or >110%)	Suboptimal primer concentration.	Perform a primer concentration matrix to find the optimal concentration.[3]
Presence of PCR inhibitors.	Dilute the cDNA template to reduce inhibitor concentration.
Primer-dimer formation	Suboptimal primer design or concentration.	Redesign primers to avoid self-dimerization. Optimize primer concentration.

FAQs

• Q5: My qPCR efficiency is outside the acceptable range of 90-110%. What should I do? A5: A standard curve with a slope between -3.1 and -3.6 is indicative of an efficiency between 90% and 110%.[4] If your efficiency is outside this range, you may need to optimize your primer concentrations or redesign your primers.[3]

• Q6: I am seeing a signal in my no-template control (NTC). What does this mean? A6: Amplification in the NTC indicates contamination of one or more of your qPCR reagents.[5] It is crucial to use dedicated pipettes and work in a clean environment to avoid contamination.[6]

dot

Caption: A flowchart for troubleshooting common qPCR issues.

Signaling Pathway

Cl-4AS-1 exerts its effects by binding to and activating the androgen receptor (AR), a nuclear receptor that functions as a ligand-activated transcription factor.

dot

Caption: Simplified androgen receptor signaling pathway activated by Cl-4AS-1.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. goldbio.com [goldbio.com]
• 3. quantabio.com [quantabio.com]
• 4. bioagilytix.com [bioagilytix.com]
• 5. Gene Expression Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. bu.edu [bu.edu]

Technical Support Center: Ensuring Consistent Delivery of Cl-4AS-1 in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to ensure the consistent and effective delivery of Cl-4AS-1 in animal studies. This resource offers troubleshooting advice and frequently asked questions to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Cl-4AS-1 and what are its key properties?

A1: Cl-4AS-1 is a potent steroidal androgen receptor (AR) agonist, with an IC50 of 12 nM. It also acts as an inhibitor of 5α-reductase types I and II (IC50 of 6 and 10 nM, respectively).[1] It is characterized as a white to off-white powder.

Q2: What is the solubility of Cl-4AS-1?

A2: Cl-4AS-1 is soluble up to 10 mM in DMSO and 10 mM in ethanol.[2] It has low water solubility.

Q3: What are the recommended vehicles for in vivo administration of Cl-4AS-1?

A3: Due to its low water solubility, Cl-4AS-1 requires a vehicle that can effectively solubilize it for in vivo delivery. Common formulations for compounds with similar properties often involve a combination of solvents and surfactants. Several options are available, and the choice of vehicle may depend on the specific experimental requirements, such as the route of administration and the desired concentration.

Q4: What is a typical dosage of Cl-4AS-1 used in animal studies?

A4: A previously reported study in orchidectomized (ORX) rats used a dose of 10 mg/kg.[3] However, the optimal dose will depend on the animal model, the research question, and the specific experimental design. It is recommended to perform dose-response studies to determine the most effective and well-tolerated dose for your specific application.

Troubleshooting Guide

This guide addresses potential issues that may arise during the preparation and administration of Cl-4AS-1 in animal studies.

Issue	Potential Cause	Recommended Solution
Precipitation of Cl-4AS-1 in the formulation	The concentration of Cl-4AS-1 exceeds its solubility in the chosen vehicle.	- Reduce the final concentration of Cl-4AS-1.- Optimize the vehicle composition. For example, increase the percentage of DMSO or PEG300 in the formulation.- Gently warm the solution (if the compound is heat-stable) to aid dissolution. Ensure the solution remains clear upon cooling to the administration temperature.
The temperature of the formulation has dropped, causing the compound to fall out of solution.	- Prepare the formulation fresh before each use.- Maintain the formulation at a consistent and appropriate temperature during preparation and administration.
Animal discomfort or adverse reaction at the injection site	The vehicle is causing irritation. High concentrations of DMSO or certain surfactants can be irritants.	- Decrease the concentration of the potentially irritating component (e.g., DMSO).- Consider alternative formulations with better biocompatibility.- Administer the formulation at a slower rate.
The pH of the formulation is not physiological.	- Adjust the pH of the final formulation to be within a physiologically tolerated range (typically pH 7.2-7.4) if possible, without causing precipitation.
Inconsistent experimental results	Inaccurate or inconsistent dosing.	- Ensure accurate weighing of Cl-4AS-1 and precise measurement of vehicle components.- Use calibrated pipettes and syringes.- Ensure the formulation is homogenous before each administration. Vortex or sonicate briefly if necessary to resuspend any settled particles.
Degradation of Cl-4AS-1.	- Store the powdered Cl-4AS-1 at -20°C for long-term storage.[1]- Prepare fresh formulations for each experiment and avoid repeated freeze-thaw cycles of stock solutions. Stock solutions in DMSO can be stored at -80°C for up to 6 months.[1]
Poor bioavailability.	- Optimize the route of administration. For some selective androgen receptor modulators (SARMs), oral and transdermal routes have been explored.[4]- Consider using formulation strategies known to enhance bioavailability, such as self-emulsifying drug delivery systems (SEDDS), although their effectiveness can be compound-specific.[5]

Experimental Protocols

Preparation of Cl-4AS-1 Formulation for Injection

This protocol provides examples of common formulations for compounds with low water solubility. It is crucial to test these formulations on a small scale to ensure the solubility and stability of Cl-4AS-1 at the desired concentration.

Formulation 1: DMSO, Tween 80, and Saline

• Prepare a stock solution of Cl-4AS-1 in DMSO (e.g., 25 mg/mL).

• To prepare a 1 mL working solution of 2.5 mg/mL, take 100 µL of the 25 mg/mL DMSO stock solution.

• Add 50 µL of Tween 80 and mix thoroughly.

• Add 850 µL of saline (0.9% sodium chloride in sterile water) and vortex until a clear and homogenous solution is formed.

Formulation 2: DMSO, PEG300, Tween 80, and Saline

• Prepare a stock solution of Cl-4AS-1 in DMSO.

• For a final formulation, combine the components in the following ratio: 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.

• First, mix the DMSO stock solution with PEG300.

• Add Tween 80 and mix.

• Finally, add the saline and vortex to ensure a homogenous solution.

Formulation 3: DMSO and Corn Oil

• Prepare a stock solution of Cl-4AS-1 in DMSO (e.g., 25 mg/mL).

• To prepare a 1 mL working solution of 2.5 mg/mL, take 100 µL of the 25 mg/mL DMSO stock solution.

• Add 900 µL of corn oil and mix thoroughly to obtain a clear solution or a uniform suspension.

Table 1: Example Injection Formulations for Cl-4AS-1

Formulation Component	Formulation 1 Ratio	Formulation 2 Ratio	Formulation 3 Ratio
DMSO	10%	10%	10%
Tween 80	5%	5%	-
Saline	85%	45%	-
PEG300	-	40%	-
Corn Oil	-	-	90%

Note: These are starting point formulations and may require optimization for your specific experimental needs.

Visualizations

Caption: Experimental workflow for Cl-4AS-1 in vivo studies.

Caption: Simplified signaling pathway of Cl-4AS-1.

References

• 1. Cl-4AS-1 Datasheet DC Chemicals [dcchemicals.com]
• 2. Cl-4AS-1 CAS#: 188589-66-4 [chemicalbook.com]
• 3. Cl-4AS-1 | steroidal androgen receptor agonist | CAS 188589-66-4 | InvivoChem [invivochem.com]
• 4. Selective androgen receptor modulators: the future of androgen therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Cl-4AS-1 and Dihydrotestosterone (DHT) in Breast Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cellular and molecular effects of the selective androgen receptor modulator (SARM), Cl-4AS-1, and the natural androgen, dihydrotestosterone (B1667394) (DHT), on breast cancer cells. The information presented is collated from preclinical research, offering a comprehensive overview supported by experimental data to inform future research and drug development in the field of breast cancer therapy.

Executive Summary

Dihydrotestosterone (DHT), a potent androgen, has been shown to have varied effects on breast cancer cell proliferation, stimulating growth in some cell lines while inhibiting it in others. In contrast, the novel SARM Cl-4AS-1 has demonstrated a consistent inhibitory effect on the growth of various breast cancer cell lines, irrespective of their subtype. This suggests that while both compounds interact with the androgen receptor (AR), their downstream signaling and ultimate cellular outcomes are distinct. Cl-4AS-1's unique pro-apoptotic activity in breast cancer cells highlights its potential as a therapeutic agent.

Comparative Efficacy: Proliferation and Apoptosis

The differential effects of Cl-4AS-1 and DHT on breast cancer cell proliferation have been investigated across luminal (MCF-7), molecular apocrine (MDA-MB-453), and triple-negative (MDA-MB-231) breast cancer cell lines.

Table 1: Effect of DHT and Cl-4AS-1 on Breast Cancer Cell Proliferation [1][2][3][4]

Cell Line	Receptor Status	Treatment	Concentration Range	Effect on Proliferation
MCF-7	ER+, AR+	DHT	1 nM - 1000 nM	Dose-dependent stimulation
Cl-4AS-1	0.1 µM - 10 µM	Dose-dependent inhibition
MDA-MB-453	ER-, AR+	DHT	1 nM - 1000 nM	Stimulation
Cl-4AS-1	0.1 µM - 10 µM	Dose-dependent inhibition
MDA-MB-231	ER-, AR- (low)	DHT	1 nM - 1000 nM	No significant effect
Cl-4AS-1	0.1 µM - 10 µM	Dose-dependent inhibition

ER: Estrogen Receptor, AR: Androgen Receptor

Cl-4AS-1 induces apoptosis in breast cancer cells by blocking their entry into the S-phase of the cell cycle, which is followed by DNA degradation.[2][3] This contrasts with the proliferative signals often initiated by DHT in AR-positive breast cancer cells.

Gene Expression and Morphological Changes

While both Cl-4AS-1 and DHT are agonists of the androgen receptor, they elicit distinct changes in gene expression and cellular morphology.

Table 2: Comparative Effects on Gene Expression and Morphology in MDA-MB-453 Cells [2][3]

Feature	Dihydrotestosterone (DHT)	Cl-4AS-1
Androgen Receptor (AR) Expression	Upregulated	No significant change
General Gene Expression Profile	High concordance with Cl-4AS-1	High concordance with DHT
Cell Morphology	Induces a mesenchymal-like phenotype with actin reorganization	Induces a mesenchymal-like phenotype with actin reorganization

Despite the high concordance in the regulation of many genes, the differential effect on AR expression itself is a key distinguishing feature.[2][3]

Signaling Pathways

The binding of androgens like DHT to the androgen receptor typically initiates a signaling cascade that leads to the transcription of genes involved in cell survival and proliferation.[5][6][7] However, the downstream effects can vary depending on the cellular context. In contrast, Cl-4AS-1, while also acting through the AR, appears to trigger a pathway leading to apoptosis in breast cancer cells.

Caption: Canonical DHT Signaling Pathway in Breast Cancer Cells.

Caption: Proposed Cl-4AS-1 Signaling Pathway Leading to Apoptosis.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of Cl-4AS-1 and DHT.

Cell Proliferation (MTT) Assay

This assay measures cell viability based on the metabolic activity of the cells.

• Cell Seeding: Seed breast cancer cells (MCF-7, MDA-MB-453, or MDA-MB-231) in a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours.

• Treatment: Treat the cells with varying concentrations of DHT (1 nM to 1000 nM) or Cl-4AS-1 (0.1 µM to 10 µM) for the desired time points (e.g., 24, 48, 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control.

Apoptosis Assay (Cell Cycle Analysis by Flow Cytometry)

This method quantifies the percentage of cells in different phases of the cell cycle and identifies apoptotic cells.

• Cell Treatment: Seed cells in 6-well plates and treat with Cl-4AS-1 or DHT at the desired concentrations and time points.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Fix the cells in 70% ethanol (B145695) at -20°C overnight.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in the sub-G1 (apoptotic), G0/G1, S, and G2/M phases of the cell cycle.

Gene Expression Analysis (qRT-PCR)

This technique is used to quantify the expression levels of specific genes.

• RNA Extraction: Treat cells with DHT or Cl-4AS-1, then extract total RNA using a suitable kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.

• qRT-PCR: Perform quantitative real-time PCR using gene-specific primers for target genes (e.g., AR) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

Experimental Workflow

The following diagram illustrates a typical workflow for comparing the effects of Cl-4AS-1 and DHT on breast cancer cells.

Caption: Experimental Workflow for Comparative Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Cl-4AS-1: A Novel Dual-Action Androgen Receptor Agonist and 5α-Reductase Inhibitor

A Comparative Analysis Against Traditional 5α-Reductase Inhibitors

For researchers and professionals in drug development, understanding the nuanced differences between investigational compounds and established drugs is paramount. This guide provides a detailed comparison of Cl-4AS-1, a novel steroidal compound, with the well-established 5α-reductase inhibitors, finasteride (B1672673) and dutasteride (B1684494). This analysis is based on available preclinical data, focusing on mechanism of action, inhibitory potency, and cellular effects.

Cl-4AS-1 distinguishes itself from traditional 5α-reductase inhibitors through its unique dual mechanism of action. While finasteride and dutasteride are pure antagonists of the 5α-reductase enzyme, Cl-4AS-1 functions as both a potent inhibitor of 5α-reductase (both type I and type II isoforms) and a powerful agonist of the androgen receptor (AR).[1][2][3] This dual activity suggests a complex pharmacological profile with the potential for tissue-selective effects.

Comparative Inhibitory Potency

The in vitro inhibitory potency of Cl-4AS-1 against both isoforms of 5α-reductase is comparable to or greater than that of finasteride and dutasteride. The half-maximal inhibitory concentrations (IC50) from preclinical studies are summarized below.

Compound	5α-Reductase Type I (IC50)	5α-Reductase Type II (IC50)	Androgen Receptor (IC50)
Cl-4AS-1	6 nM[1]	10 nM[1]	12 nM (agonist)[1]
Finasteride	~420 nM (estimated)	4.2 nM	No affinity
Dutasteride	Potent inhibitor	Potent inhibitor	No affinity

Note: The IC50 for finasteride on type I 5α-reductase is estimated based on its reported ~100-fold lower affinity for type I compared to type II.

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between Cl-4AS-1 and other 5α-reductase inhibitors lies in their interaction with the androgen signaling pathway. Finasteride and dutasteride act by blocking the conversion of testosterone (B1683101) to the more potent androgen, dihydrotestosterone (B1667394) (DHT). This reduction in DHT levels is the primary mechanism behind their therapeutic effects in conditions like benign prostatic hyperplasia (BPH) and androgenetic alopecia.

Cl-4AS-1, however, not only inhibits DHT production but also directly stimulates the androgen receptor. This suggests that its biological effects could be a composite of reduced local DHT concentrations and direct androgenic signaling.

Diagram 1: Mechanism of traditional 5α-reductase inhibitors.

Diagram 2: Dual mechanism of action of Cl-4AS-1.

Cellular Effects and Therapeutic Potential

Preclinical studies have revealed interesting cellular effects of Cl-4AS-1 that differ from what would be expected from a typical androgen. For instance, in breast cancer cell lines, while DHT promotes proliferation, Cl-4AS-1 has been shown to induce apoptosis and inhibit cell growth. This suggests that the downstream effects of AR activation by Cl-4AS-1 may be context-dependent and differ from those of endogenous androgens. This unique profile could be attributed to differential gene regulation upon binding to the androgen receptor.

Experimental Protocols

The determination of 5α-reductase inhibitory activity is a critical step in the evaluation of compounds like Cl-4AS-1. A common in vitro method is the radiolabeled enzymatic assay.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against human 5α-reductase type I and type II.

Materials:

• Human recombinant 5α-reductase type I and type II enzymes

• [1,2,6,7-³H]-Testosterone (radiolabeled substrate)

• NADPH (cofactor)

• Test compounds (Cl-4AS-1, finasteride, dutasteride) dissolved in a suitable solvent (e.g., DMSO)

• Reaction buffer (e.g., sodium phosphate (B84403) buffer, pH 6.5)

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Enzyme Preparation: The recombinant human 5α-reductase enzymes are diluted to a working concentration in the reaction buffer.

• Reaction Mixture Preparation: A reaction mixture is prepared containing the reaction buffer, NADPH, and the radiolabeled testosterone.

• Incubation: The enzyme preparation is pre-incubated with various concentrations of the test compound or vehicle control for a specified time at 37°C.

• Initiation of Reaction: The enzymatic reaction is initiated by adding the reaction mixture to the enzyme-inhibitor mix.

• Termination of Reaction: After a defined incubation period (e.g., 30-60 minutes) at 37°C, the reaction is terminated, for example, by adding a strong acid.

• Extraction and Quantification: The product, [³H]-dihydrotestosterone, is extracted from the reaction mixture using an organic solvent. The amount of radioactivity in the extract is quantified using a scintillation counter.

• Data Analysis: The percentage of inhibition for each concentration of the test compound is calculated relative to the vehicle control. The IC50 value is then determined by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Diagram 3: Workflow for a radiolabeled 5α-reductase inhibition assay.

Pharmacokinetics and Clinical Development

As of the latest available information, there is no publicly accessible data on the pharmacokinetic profile (including half-life, bioavailability, and metabolism) of Cl-4AS-1 in preclinical animal models or humans. Furthermore, there is no indication that Cl-4AS-1 has entered clinical trials. In contrast, finasteride and dutasteride have well-established pharmacokinetic profiles and extensive clinical data supporting their safety and efficacy for their approved indications.

Conclusion

Cl-4AS-1 represents a departure from traditional 5α-reductase inhibitors due to its dual functionality as both a potent inhibitor of 5α-reductase and a strong agonist of the androgen receptor. Its in vitro potency against both 5α-reductase isoforms is notable. The unique cellular effects observed in preclinical studies, such as the induction of apoptosis in breast cancer cells, suggest a complex mechanism of action that warrants further investigation. However, the lack of in vivo pharmacokinetic and clinical data for Cl-4AS-1 currently limits a direct comparison of its potential therapeutic utility against established drugs like finasteride and dutasteride. Future research will be crucial to elucidate the in vivo effects and the therapeutic potential of this novel dual-action compound.

References

• 1. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hormonal effects of an orally active 4-azasteroid inhibitor of 5 alpha-reductase in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Unveiling the Androgenic Signature: A Comparative Guide to Cl-4AS-1 and Other Selective Androgen Receptor Modulators

For Immediate Release

[City, State] – [Date] – In the dynamic landscape of androgen receptor modulation, the quest for tissue-selective agents with favorable therapeutic profiles remains a paramount objective for researchers and drug developers. This guide provides a comprehensive validation of the selective androgen receptor modulator (SARM) Cl-4AS-1, presenting a comparative analysis with other notable SARMs—Ostarine (MK-2866), Ligandrol (LGD-4033), and RAD-140 (Testolone). Through a meticulous examination of experimental data, this report offers an objective resource for the scientific community.

At a Glance: Comparative Efficacy of Selective Androgen Receptor Modulators

The therapeutic potential of a SARM is defined by its ability to elicit anabolic effects in target tissues, such as muscle and bone, while minimizing androgenic side effects in tissues like the prostate. The following tables summarize the key performance indicators of Cl-4AS-1 and its counterparts.

Table 1: In Vitro Androgen Receptor Binding Affinity

Compound	Receptor Binding Affinity (Ki/IC50)	Notes
Cl-4AS-1	IC50 = 12 nM	Potent steroidal AR agonist.
Ostarine (MK-2866)	Ki = 3.8 nM	High affinity non-steroidal SARM.[1]
Ligandrol (LGD-4033)	Ki ≈ 1 nM	High affinity and selectivity for the androgen receptor.[2][3][4]
RAD-140 (Testolone)	Ki = 7 nM	Excellent affinity for the androgen receptor.[5][6]

Table 2: In Vitro and In Vivo Efficacy Comparison

Compound	In Vitro Efficacy	In Vivo Efficacy (Animal Models)	In Vivo Efficacy (Human Studies)
Cl-4AS-1	Inhibits breast cancer cell growth by inducing apoptosis.[5]	Stimulates prostate gland growth similarly to DHT.	Not reported in available literature.
Ostarine (MK-2866)	Stimulates proliferation and differentiation of muscle cells.[7]	Increases muscle mass with ED50 of 0.03 mg/day in levator ani muscle.[8]	Increased total lean body mass and decreased total fat mass in clinical trials.[[“]][10]
Ligandrol (LGD-4033)	Potent anabolic activity in muscle and bone.	Robust selectivity for muscle versus prostate.	Dose-dependent increase in lean body mass.[2][11][12]
RAD-140 (Testolone)	Potent anabolic activity in muscle and bone.	Stimulates levator ani muscle at doses as low as 0.03 mg/kg.[5]	Not extensively studied in humans.

Delving into the Mechanism: The Androgen Receptor Signaling Pathway

The biological effects of androgens are mediated through the androgen receptor (AR), a ligand-activated transcription factor. Upon binding to an agonist like Cl-4AS-1, the AR undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus. Within the nucleus, the AR-ligand complex binds to androgen response elements (AREs) on the DNA, thereby modulating the transcription of target genes responsible for anabolic and androgenic effects.

References

• 1. eurodiagnostico.com [eurodiagnostico.com]
• 2. The Safety, Pharmacokinetics, and Effects of LGD-4033, a Novel Nonsteroidal Oral, Selective Androgen Receptor Modulator, in Healthy Young Men - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ligandrol - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Design, Synthesis, and Preclinical Characterization of the Selective Androgen Receptor Modulator (SARM) RAD140 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. abmole.com [abmole.com]
• 9. consensus.app [consensus.app]
• 10. SELECTIVE ANDROGEN RECEPTOR MODULATORS AS FUNCTION PROMOTING THERAPIES - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 12. The safety, pharmacokinetics, and effects of LGD-4033, a novel nonsteroidal oral, selective androgen receptor modulator, in healthy young men - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anabolic Potency of Cl-4AS-1 and Testosterone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anabolic potency of the investigational 4-azasteroid Cl-4AS-1 and the endogenous androgen, testosterone (B1683101). The information is compiled from preclinical data to assist researchers in understanding the potential therapeutic and performance-enhancing profiles of these compounds.

Executive Summary

Cl-4AS-1 is a synthetically developed 4-azasteroid characterized by its dual activity as a potent agonist of the androgen receptor (AR) and an inhibitor of the 5α-reductase enzyme. In contrast, testosterone is the primary male sex hormone, serving as the benchmark for anabolic and androgenic activity. While in vitro data demonstrates the high affinity of Cl-4AS-1 for the androgen receptor, a direct comparative in vivo assessment of its anabolic potency against testosterone is not publicly available. This guide presents the existing preclinical data for both compounds and outlines the standard experimental protocols used to determine anabolic and androgenic effects.

Data Presentation

In Vitro Activity

The following table summarizes the available in vitro data for Cl-4AS-1 and testosterone, highlighting their interaction with the androgen receptor and 5α-reductase.

Compound	Target	Metric	Value	Reference
Cl-4AS-1	Androgen Receptor (AR)	IC₅₀	12 nM	[1][2]
5α-reductase type I	IC₅₀	6 nM	[1][2]
5α-reductase type II	IC₅₀	10 nM	[1][2]
Testosterone	Androgen Receptor (AR)	Kᵢ	~1 nM

Note: IC₅₀ (half-maximal inhibitory concentration) indicates the concentration of a drug that is required for 50% inhibition in vitro. Kᵢ (inhibition constant) is another measure of inhibitor potency. Lower values indicate higher potency.

In Vivo Anabolic and Androgenic Activity

The anabolic-to-androgenic ratio is a critical measure of a steroid's therapeutic index, with a higher ratio indicating greater anabolic selectivity. Testosterone is the reference compound with a ratio of 1:1.[3] To date, no in vivo studies utilizing the standardized Hershberger assay have been published for Cl-4AS-1 to determine its anabolic and androgenic effects.

Compound	Anabolic Activity (Levator Ani Muscle Growth)	Androgenic Activity (Prostate/Seminal Vesicle Growth)	Anabolic:Androgenic Ratio	Reference
Cl-4AS-1	Data not available	Data not available	Data not available
Testosterone	Standard Reference	Standard Reference	1:1	[3]

Experimental Protocols

Androgen Receptor Binding Assay (In Vitro)

This assay quantifies the affinity of a compound for the androgen receptor.

Objective: To determine the concentration at which the test compound (e.g., Cl-4AS-1) displaces 50% of a radiolabeled androgen from the androgen receptor (IC₅₀).

Methodology:

• Preparation of Receptor Source: Cytosolic extracts containing the androgen receptor are prepared from androgen-sensitive tissues (e.g., rat prostate) or from cells engineered to express the human androgen receptor.

• Competitive Binding: A constant concentration of a high-affinity radiolabeled androgen (e.g., ³H-R1881) is incubated with the receptor preparation in the presence of varying concentrations of the unlabeled test compound.

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. Unbound ligand is then separated from the receptor-ligand complexes using methods such as dextran-coated charcoal or filtration.

• Quantification: The amount of radioactivity in the receptor-bound fraction is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand is calculated and reported as the IC₅₀ value.

Hershberger Assay (In Vivo)

The Hershberger assay is the gold-standard in vivo method for assessing the anabolic and androgenic properties of a substance.

Objective: To determine the anabolic (myotrophic) and androgenic effects of a test compound in a castrated male rat model.

Methodology:

• Animal Model: Immature male rats are castrated to remove the endogenous source of androgens.

• Dosing: After a post-castration recovery period, the animals are treated with the test compound for a specified duration (typically 10 consecutive days). A vehicle control group and a positive control group (treated with a reference androgen like testosterone propionate) are included.

• Endpoint Measurement: On the day after the final dose, the animals are euthanized, and specific tissues are carefully dissected and weighed.

  • Anabolic (Myotrophic) Activity: Measured by the wet weight of the levator ani muscle.

  • Androgenic Activity: Measured by the wet weights of androgen-dependent tissues such as the ventral prostate and seminal vesicles.

• Data Analysis: The organ weights of the treated groups are compared to the vehicle control group. A statistically significant increase in the weight of the levator ani muscle indicates anabolic activity, while a significant increase in the weight of the prostate and seminal vesicles indicates androgenic activity. The anabolic-to-androgenic ratio is then calculated relative to the reference compound.

Signaling Pathway

The anabolic and androgenic effects of both testosterone and Cl-4AS-1 are mediated through the androgen receptor signaling pathway. The following diagram illustrates this process.

Caption: Androgen Receptor Signaling Pathway.

Logical Workflow for Anabolic Potency Assessment

The determination of a compound's anabolic potency follows a structured experimental workflow, beginning with in vitro characterization and culminating in in vivo validation.

Caption: Experimental Workflow for Anabolic Potency Assessment.

Conclusion

Cl-4AS-1 demonstrates significant potential as a potent androgen receptor agonist based on its in vitro binding affinity. Its dual action as a 5α-reductase inhibitor further distinguishes it from testosterone. However, a definitive comparison of its anabolic potency to that of testosterone is currently hampered by the lack of publicly available in vivo data from standardized assays such as the Hershberger assay. Future preclinical studies directly comparing Cl-4AS-1 and testosterone in a validated animal model are necessary to fully elucidate its anabolic and androgenic profile and to ascertain its potential therapeutic value. Researchers are encouraged to consider the existing in vitro data in the context of this data gap when designing future investigations.

References

• 1. scholars.houstonmethodist.org [scholars.houstonmethodist.org]
• 2. Anabolic-androgenic steroids and aggression in castrated male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Review of Cl-4AS-1 and Ostarine (Enobosarm): Unraveling Their Mechanistic Nuances

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the mechanisms of action of two selective androgen receptor modulators (SARMs), Cl-4AS-1 and Ostarine (Enobosarm). The information presented herein is intended for an audience with a professional background in biomedical research and drug development.

Abstract

Cl-4AS-1 and Ostarine (Enobosarm) are both investigational compounds that interact with the androgen receptor (AR). While both exhibit agonistic properties, their molecular mechanisms and resulting physiological effects show distinct differences. Ostarine is a nonsteroidal SARM known for its tissue-selective anabolic activity, promoting muscle and bone growth with reduced androgenic effects. In contrast, Cl-4AS-1 is a steroidal 4-aza-steroid derivative that acts as a full androgen receptor agonist. Notably, Cl-4AS-1 has demonstrated unique pro-apoptotic effects in breast cancer cell lines, distinguishing its cellular activity from the primarily anabolic profile of Ostarine. This review synthesizes the available preclinical data to provide a comprehensive comparison of their mechanisms of action.

Introduction

The androgen receptor, a member of the nuclear receptor superfamily, plays a crucial role in various physiological processes, including the development and maintenance of male reproductive tissues, muscle mass, and bone density. The therapeutic use of androgens is often limited by their undesirable side effects. This has spurred the development of selective androgen receptor modulators (SARMs) that aim to dissociate the anabolic and androgenic effects of traditional androgens. Ostarine (Enobosarm) is a well-characterized nonsteroidal SARM that has been investigated in multiple clinical trials for its potential to treat muscle wasting and osteoporosis. Cl-4AS-1, a steroidal compound, has been identified as a potent AR agonist with a distinct profile of activity, particularly in the context of cancer research. Understanding the mechanistic differences between these two compounds is crucial for their potential therapeutic applications.

Quantitative Data Comparison

The following table summarizes the key quantitative parameters for Cl-4AS-1 and Ostarine based on available preclinical data.

Parameter	Cl-4AS-1	Ostarine (Enobosarm)	Dihydrotestosterone (B1667394) (DHT)
Androgen Receptor Binding Affinity	IC50: 12 nM[1]	Ki: 3.8 nM[2]	-
Androgen Receptor Activation	Full agonist (transcript changes 90.6 ± 37.1% of 200 nM DHT)[1]	EC50: < 10 nM[3]	-
Anabolic Activity (in vivo)	-	ED50 (Levator Ani): 0.03 mg/day	-
Androgenic Activity (in vivo)	Increased ventral prostate weight to ~70% of control in castrated rats[1]	ED50 (Prostate): 0.12 mg/day	-
Anabolic/Androgenic Ratio	Not explicitly determined	~4:1 (based on ED50 values)	~1:1

Signaling Pathways and Mechanisms of Action

Both Cl-4AS-1 and Ostarine exert their effects primarily through the androgen receptor. However, the downstream consequences of AR activation appear to differ significantly.

Cl-4AS-1: A Full Androgen Receptor Agonist with Pro-Apoptotic Effects

Cl-4AS-1 is a 4-aza-steroidal compound that acts as a full agonist of the androgen receptor.[1] Upon binding to the AR, it initiates the canonical androgen signaling pathway, leading to the translocation of the receptor-ligand complex to the nucleus and the subsequent regulation of target gene expression. Microarray analyses have shown a high concordance between the gene expression changes induced by Cl-4AS-1 and the natural androgen dihydrotestosterone (DHT).[3]

A key distinguishing feature of Cl-4AS-1 is its ability to induce apoptosis in breast cancer cells.[3][4] This pro-apoptotic effect is not typically associated with classical androgens and suggests a unique downstream signaling cascade initiated by Cl-4AS-1-activated AR. This mechanism involves a block in the entry of cells into the S-phase of the cell cycle, followed by DNA degradation.[3]

References

• 1. Identification of Anabolic Selective Androgen Receptor Modulators with Reduced Activities in Reproductive Tissues and Sebaceous Glands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enobosarm - Wikipedia [en.wikipedia.org]
• 3. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of the Androgenic Side Effect Profile: Cl-4AS-1 versus Traditional Anabolic-Androgenic Steroids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the androgenic side effect profile of the novel steroidal androgen receptor (AR) agonist, Cl-4AS-1, with that of traditional anabolic-androgenic steroids (AAS). The information presented herein is intended for an audience with a professional background in pharmacology, endocrinology, and drug development. This document summarizes available preclinical data, details relevant experimental methodologies, and visualizes key biological pathways to facilitate a comprehensive understanding of the topic.

Introduction

Anabolic-androgenic steroids are synthetic derivatives of testosterone (B1683101) widely recognized for their anabolic effects on muscle and bone. However, their clinical utility is often hampered by a significant burden of androgenic side effects. These adverse effects arise from the interaction of these compounds with the androgen receptor in various tissues. Cl-4AS-1 is a novel steroidal compound with a unique pharmacological profile, acting as both a potent androgen receptor agonist and a 5α-reductase inhibitor. This dual activity suggests a potential for a dissociated profile, with potent anabolic effects and a mitigated androgenic side effect profile compared to traditional AAS.

Comparative Androgenic Profile

Direct comparative studies quantifying the full androgenic side effect profile of Cl-4AS-1 against a wide range of traditional AAS in standardized assays are not extensively available in the public domain. However, based on its known mechanism of action and available preclinical data, a qualitative and partially quantitative comparison can be drawn.

Quantitative Data Summary

The following table summarizes the known receptor binding affinities and preclinical observations on androgen-sensitive tissues for Cl-4AS-1 and representative AAS. It is important to note that the data for Cl-4AS-1 is limited, and direct, head-to-head comparative studies are needed for a complete quantitative assessment.

Compound	Androgen Receptor (AR) Binding Affinity (IC50)	5α-Reductase Inhibition (Type I/II IC50)	Effect on Prostate Weight (in castrated rats)	Anabolic/Androgenic Ratio
Cl-4AS-1	12 nM[1]	6 nM / 10 nM[1]	Significant increase[1]	Not established
Testosterone	~2-10 nM (as DHT)	Substrate	Significant increase	1:1
Nandrolone	High	Substrate (to less potent DHN)	Less pronounced than testosterone	~10:1

Note: The anabolic/androgenic ratio is a historical classification based on the differential effects on the levator ani muscle (anabolic) and the ventral prostate/seminal vesicles (androgenic) in the Hershberger assay. A higher ratio indicates greater anabolic selectivity. The anabolic/androgenic ratio for Cl-4AS-1 has not been publicly reported.

Mechanism of Action and Expected Side Effect Profile

The androgenic side effects of AAS are primarily mediated through the activation of the androgen receptor. Some of the most prominent androgenic effects, such as benign prostatic hyperplasia (BPH), acne, and male pattern baldness, are exacerbated by the conversion of testosterone to the more potent androgen, dihydrotestosterone (B1667394) (DHT), by the enzyme 5α-reductase.

Cl-4AS-1: As a potent AR agonist, Cl-4AS-1 is expected to exert androgenic effects. However, its simultaneous potent inhibition of 5α-reductase types I and II is a key differentiating feature.[1] This dual mechanism suggests that in tissues where 5α-reductase is highly expressed (e.g., prostate, skin), the androgenic signal of Cl-4AS-1 may be attenuated compared to testosterone, which is locally converted to the more potent DHT. Preclinical data indicates that while Cl-4AS-1 does cause a significant increase in ventral prostate weight in castrated rats, it did not cause a significant reduction in prostate weight in intact animals, a nuanced finding that warrants further investigation.[1]

Traditional AAS:

• Testosterone: Serves as the primary reference for androgenic activity. Its conversion to DHT in androgen-sensitive tissues amplifies its androgenic effects.

• Nandrolone: Exhibits a more favorable anabolic-to-androgenic ratio compared to testosterone. This is partly because its 5α-reduced metabolite, dihydronandrolone (DHN), has a lower binding affinity for the androgen receptor than DHT.

Experimental Protocols

The assessment of androgenic and anabolic activity is classically performed using the Hershberger assay . This in vivo bioassay is a standardized and validated method for screening chemicals for androgenic and anti-androgenic properties.

The Hershberger Assay Protocol

The Hershberger bioassay is an in vivo short-term screening test that evaluates a substance's ability to elicit biological activities consistent with androgen agonists, antagonists, or 5α-reductase inhibitors.[2][3]

Objective: To assess the androgenic (stimulatory) and/or anti-androgenic (inhibitory) potential of a test compound by measuring the weight changes in five androgen-dependent tissues in castrated male rats.

Animal Model: Immature, castrated male rats (typically Sprague-Dawley or Wistar strains). Castration removes the endogenous source of androgens, making the target tissues highly sensitive to exogenous androgenic stimulation.

Androgenic Assay Protocol:

• Animal Preparation: Male rats are castrated at approximately 42 days of age.

• Dosing: Following a post-castration recovery period (typically 7 days), the animals are randomly assigned to treatment groups. The test compound is administered daily for 10 consecutive days via oral gavage or subcutaneous injection. A vehicle control group and a positive control group (e.g., testosterone propionate) are included.

• Endpoint Measurement: Approximately 24 hours after the final dose, the animals are euthanized, and the following five androgen-dependent tissues are carefully dissected and weighed:

  • Ventral prostate (VP)

  • Seminal vesicles (SV) (including coagulating glands and their fluids)

  • Levator ani-bulbocavernosus (LABC) muscle

  • Cowper's glands (COW)

  • Glans penis (GP)

• Data Analysis: The weights of the five tissues are normalized to the animal's body weight. A statistically significant increase in the weights of at least two of the five tissues in the test group compared to the vehicle control group is considered a positive indication of androgenic activity.[2]

Anti-Androgenic Assay Protocol: The protocol is similar to the androgenic assay, with the key difference being that all animals (except the vehicle control) are co-administered a reference androgen, typically testosterone propionate (B1217596), to stimulate the growth of the androgen-dependent tissues. The test compound is then assessed for its ability to antagonize this growth. A statistically significant decrease in the weights of at least two of the five tissues in the group receiving the test compound plus testosterone propionate, compared to the group receiving testosterone propionate alone, indicates anti-androgenic activity.

Signaling Pathways and Experimental Workflows

Androgen Receptor Signaling Pathway

Androgenic compounds exert their effects by binding to and activating the androgen receptor, a ligand-activated transcription factor. The following diagram illustrates the classical androgen receptor signaling pathway.

Caption: Classical Androgen Receptor Signaling Pathway.

Experimental Workflow for the Hershberger Assay

The following diagram outlines the key steps in the Hershberger bioassay for assessing the androgenic activity of a test compound.

Caption: Hershberger Assay Experimental Workflow.

Conclusion

Cl-4AS-1 presents a unique pharmacological profile as a potent androgen receptor agonist with concurrent 5α-reductase inhibitory activity. This dual mechanism of action suggests a potential for a dissociated androgenic profile, with the possibility of reduced androgenic side effects in tissues where 5α-reductase is prevalent, compared to traditional AAS like testosterone. However, the available preclinical data is limited, and a definitive assessment of its androgenic side effect profile necessitates direct, head-to-head comparative studies using standardized assays such as the Hershberger bioassay. Further research is warranted to fully characterize the anabolic and androgenic properties of Cl-4AS-1 and to determine its potential as a therapeutic agent with an improved safety profile over existing androgens.

References

• 1. 4-Azasteroidal 5 alpha-reductase inhibitors without affinity for the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Evaluating the Specificity of Cl-4AS-1 for the Androgen Receptor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the specificity of Cl-4AS-1, a steroidal selective androgen receptor modulator (SARM), for the androgen receptor (AR). By comparing its performance with other alternatives and presenting available experimental data, this document aims to offer an objective resource for researchers in pharmacology and drug development.

Introduction to Cl-4AS-1

Cl-4AS-1 is a potent steroidal agonist of the androgen receptor, also exhibiting inhibitory activity against 5α-reductase.[1] It has been investigated for its potential therapeutic applications, particularly in the context of breast cancer, where it displays characteristics of a classical AR agonist but also possesses distinct properties.[2][3] Understanding the specificity of Cl-4AS-1 for the androgen receptor is crucial for predicting its therapeutic efficacy and potential off-target effects.

Comparative Binding Affinity and Functional Activity

An ideal SARM exhibits high binding affinity and selective agonist activity for the androgen receptor in target tissues (e.g., muscle and bone) while having minimal activity in other tissues (e.g., prostate) and negligible affinity for other steroid hormone receptors.

Data Presentation

The following tables summarize the available quantitative data for Cl-4AS-1 and provide a comparison with Dihydrotestosterone (DHT), a potent endogenous androgen, and RAD-140, a well-characterized non-steroidal SARM.

Table 1: Binding Affinity (IC50/Ki) of Cl-4AS-1 and Comparators for the Androgen Receptor

Compound	Receptor	Binding Affinity (IC50/Ki in nM)	Citation
Cl-4AS-1	Androgen Receptor	IC50 = 12	[1]
RAD-140	Androgen Receptor	Ki = 7
Dihydrotestosterone (DHT)	Androgen Receptor	IC50 = 3.2	[4]

Table 2: Off-Target Binding and Activity of Cl-4AS-1 and RAD-140

Compound	Off-Target	Activity	Value (nM)	Citation
Cl-4AS-1	5α-reductase Type I	Inhibition	IC50 = 6	[1]
5α-reductase Type II	Inhibition	IC50 = 10	[1]
RAD-140	Progesterone (B1679170) Receptor	Binding	IC50 = 750
Other Steroid Receptors	No significant binding	-

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are protocols for key assays used to characterize the specificity of androgen receptor ligands.

Competitive Radioligand Binding Assay for Androgen Receptor

This assay determines the binding affinity of a test compound for the androgen receptor by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Radioligand: [³H]-Mibolerone or [³H]-DHT

• Receptor Source: Cytosol from rat prostate or cells expressing the human androgen receptor.

• Test Compound: Cl-4AS-1

• Assay Buffer: Tris-HCl buffer with additives to prevent protein degradation.

• Wash Buffer: Ice-cold Tris-HCl buffer.

• Scintillation Cocktail

• 96-well filter plates

• Filtration apparatus

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compound (Cl-4AS-1) and a known competitor (e.g., unlabeled DHT).

• In a 96-well plate, combine the receptor preparation, a fixed concentration of the radioligand, and varying concentrations of the test compound or unlabeled competitor.

• Include control wells for total binding (receptor + radioligand) and non-specific binding (receptor + radioligand + excess unlabeled competitor).

• Incubate the plate to allow the binding to reach equilibrium.

• Separate the bound from free radioligand by rapid filtration through the filter plates.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Add scintillation cocktail to the filters and measure the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Androgen Receptor Transactivation Assay (MMTV Promoter Assay)

This cell-based reporter gene assay measures the functional agonist or antagonist activity of a compound on the androgen receptor.

Materials:

• Cell Line: A suitable cell line (e.g., 22Rv1) stably transfected with a reporter construct containing the mouse mammary tumor virus (MMTV) promoter driving a luciferase reporter gene. These cells should endogenously express the androgen receptor.[5]

• Test Compound: Cl-4AS-1

• Reference Agonist: Dihydrotestosterone (DHT)

• Reference Antagonist: Bicalutamide

• Cell Culture Medium

• Luciferase Assay Reagent

• Luminometer

Procedure:

• Seed the 22Rv1/MMTV cells in a 96-well plate and allow them to attach overnight.

• For agonist testing, treat the cells with serial dilutions of Cl-4AS-1 or DHT.

• For antagonist testing, treat the cells with a fixed concentration of DHT in the presence of serial dilutions of Cl-4AS-1 or bicalutamide.

• Include vehicle-treated cells as a negative control.

• Incubate the cells for a sufficient period (e.g., 24 hours) to allow for gene transcription and protein expression.

• Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Measure the luminescence using a luminometer.

• For agonist activity, plot the luminescence signal against the compound concentration to determine the EC50 (the concentration that produces 50% of the maximal response).

• For antagonist activity, plot the inhibition of the DHT-induced signal against the compound concentration to determine the IC50.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can aid in their understanding. The following diagrams were created using the DOT language.

Caption: Androgen Receptor Signaling Pathway for Cl-4AS-1.

Caption: Workflow for Competitive Radioligand Binding Assay.

Caption: Workflow for AR Transactivation Assay.

Discussion and Conclusion

The available data indicates that Cl-4AS-1 is a potent agonist of the androgen receptor with an IC50 value of 12 nM.[1] This is comparable to the potent endogenous androgen, DHT (IC50 = 3.2 nM), and the well-characterized SARM, RAD-140 (Ki = 7 nM).[4] A notable characteristic of Cl-4AS-1 is its potent inhibition of 5α-reductase types I and II, with IC50 values of 6 nM and 10 nM, respectively.[1] This dual activity is a distinguishing feature compared to non-steroidal SARMs like RAD-140, which do not inhibit this enzyme.

Studies in breast cancer cell lines have shown a high degree of concordance in the regulation of gene expression between Cl-4AS-1 and DHT, supporting its role as an AR agonist.[2][3] However, some differences in gene regulation were observed, such as the upregulation of AR expression by DHT but not by Cl-4AS-1.[2][3] Furthermore, while DHT promoted the proliferation of certain breast cancer cell lines, Cl-4AS-1 exhibited a dose-dependent inhibition of growth in all tested cell lines, suggesting unique downstream effects that may be beneficial for cancer therapy.[2][3]

The primary limitation in evaluating the specificity of Cl-4AS-1 is the lack of publicly available data on its binding affinity for other steroid hormone receptors. For a compound to be considered truly "selective," it must demonstrate significantly lower affinity for off-target receptors. In contrast, RAD-140 has been shown to have a high degree of selectivity for the AR, with an IC50 for the progesterone receptor that is over 100-fold higher than its Ki for the androgen receptor.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The cellular and molecular effects of the androgen receptor agonist, Cl-4AS-1, on breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. endocrine.org [endocrine.org]
• 5. Development and pre-validation of an in vitro transactivation assay for detection of (anti)androgenic potential compounds using 22Rv1/MMTV cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Cl-4AS-1: A Focus on Prostate Versus Muscle Tissue

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the selective androgen receptor modulator (SARM), Cl-4AS-1, with a specific focus on its differential impact on prostate and muscle tissues. Due to the limited publicly available data directly investigating Cl-4AS-1 in these tissues, this guide leverages the well-established mechanisms of action of the SARM class of compounds to infer the activities of Cl-4AS-1. This is supplemented with comparative experimental data from other well-characterized SARMs.

Introduction to Cl-4AS-1 and SARMs

Cl-4AS-1 is a non-steroidal selective androgen receptor modulator. SARMs are a class of therapeutic compounds that exhibit tissue-selective activation of the androgen receptor (AR). The primary goal of SARM development is to harness the anabolic benefits of androgens in tissues like muscle and bone while minimizing the androgenic side effects in tissues such as the prostate.[1] This tissue selectivity offers a promising therapeutic window for conditions such as muscle wasting, osteoporosis, and benign prostatic hyperplasia.

Data Presentation: Comparative Efficacy of SARMs

The following table summarizes preclinical and clinical data from various SARMs, illustrating the hallmark of this class: potent anabolic activity in muscle with significantly lower androgenic activity in the prostate. This data serves as a proxy for the expected performance of Cl-4AS-1.

Compound	Anabolic Activity (Muscle)	Androgenic Activity (Prostate)	Anabolic/Androgenic Ratio	Reference
Testosterone (B1683101) Propionate (TP)	100% (Levator Ani Muscle Weight)	100% (Ventral Prostate Weight)	1:1	Preclinical Data
Enobosarm (Ostarine, MK-2866)	Significant increase in lean body mass	No significant increase in prostate volume or PSA levels	High	Clinical Trial Data[2]
LGD-4033 (Ligandrol)	Dose-proportional increase in lean body mass	No significant changes in PSA or prostate volume at tested doses	High	Clinical Trial Data
BMS-564929	125% efficacy compared to testosterone (Levator Ani)	Significantly lower potency on prostate (ED50 = 0.14 mg/kg vs. 0.0009 mg/kg for muscle)	~160:1	Preclinical Data[3]
S-4 (Andarine)	Full restoration of levator ani weight in castrated rats	Partial agonist activity, less than 20% of intact prostate weight	High	Preclinical Data[1]
TEI-SARM2	Potent anabolic activity on skeletal muscle mass	Significantly less effect on prostate and testis weight compared to muscle	High	Preclinical Data[4]

Note: The data presented is a summary from various sources and is intended for comparative purposes. Direct head-to-head clinical trial data is limited.

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of SARMs are provided below.

Hershberger Bioassay for In Vivo Androgenic and Anabolic Activity

The Hershberger bioassay is a standardized in vivo test used to screen for androgenic and anti-androgenic activities of a test compound.[5][6][7]

Objective: To determine the anabolic (muscle-stimulating) and androgenic (prostate-stimulating) effects of a test substance in a castrated male rat model.

Protocol Outline:

• Animal Model: Peripubertal male rats are castrated to remove the endogenous source of androgens.

• Dosing: After a recovery period, the animals are treated with the test compound (e.g., Cl-4AS-1) at various dose levels, a vehicle control, and a positive control (e.g., testosterone propionate) for 10 consecutive days.

• Tissue Collection: Approximately 24 hours after the final dose, the animals are euthanized, and key androgen-responsive tissues are excised and weighed. These include:

  • Anabolic Tissues: Levator ani-bulbocavernosus (LABC) muscle.

  • Androgenic Tissues: Ventral prostate (VP), seminal vesicles (SV), and glans penis (GP).

• Data Analysis: The weights of the tissues from the treated groups are compared to those of the control groups. A significant increase in the weight of the LABC muscle indicates anabolic activity, while a significant increase in the weights of the VP, SV, and GP indicates androgenic activity. The anabolic-to-androgenic ratio is calculated to determine the tissue selectivity of the compound.

Androgen Receptor (AR) Competitive Binding Assay

This in vitro assay determines the ability of a test compound to bind to the androgen receptor.[8][9][10]

Objective: To measure the binding affinity of a test compound for the androgen receptor.

Protocol Outline:

• Receptor Source: Androgen receptors are typically obtained from the cytosol of rat prostate tissue or from cells engineered to express the human androgen receptor.

• Competitive Binding: A constant concentration of a radiolabeled androgen (e.g., [³H]-R1881) is incubated with the androgen receptor preparation in the presence of varying concentrations of the unlabeled test compound (e.g., Cl-4AS-1).

• Separation: After incubation, the bound and unbound radioligand are separated.

• Quantification: The amount of radioactivity in the bound fraction is measured using a scintillation counter.

• Data Analysis: The data is used to generate a competition curve, from which the IC50 (the concentration of the test compound that displaces 50% of the radiolabeled ligand) is determined. This value is indicative of the compound's binding affinity for the AR.

Androgen Receptor (AR) Transactivation Assay

This in vitro cell-based assay measures the ability of a test compound to activate the androgen receptor and induce the transcription of a reporter gene.[11][12][13]

Objective: To determine if a test compound acts as an agonist, antagonist, or partial agonist of the androgen receptor.

Protocol Outline:

• Cell Line: A suitable mammalian cell line (e.g., HEK293, HepG2) is co-transfected with two plasmids:

  • An expression vector for the human androgen receptor.

  • A reporter vector containing an androgen-responsive element (ARE) upstream of a reporter gene (e.g., luciferase or green fluorescent protein).

• Treatment: The transfected cells are treated with the test compound (e.g., Cl-4AS-1) at various concentrations.

• Reporter Gene Assay: After an incubation period, the cells are lysed, and the activity of the reporter gene product is measured (e.g., luminescence for luciferase).

• Data Analysis: The level of reporter gene expression is indicative of the degree of AR activation. By comparing the response to a known androgen (e.g., DHT), it can be determined if the test compound is an agonist (activates the receptor), an antagonist (blocks activation by an agonist), or a partial agonist (produces a submaximal response).

Mandatory Visualization

Signaling Pathway in Muscle Tissue

Caption: Inferred signaling pathway of Cl-4AS-1 in muscle tissue, leading to anabolism.

Signaling Pathway in Prostate Tissue

Caption: Inferred signaling of Cl-4AS-1 in prostate tissue, resulting in reduced androgenic effects.

Experimental Workflow: Hershberger Bioassay

Caption: Workflow for the Hershberger bioassay to assess anabolic and androgenic activity.

Conclusion

Based on the established pharmacology of the SARM class of compounds, it is inferred that Cl-4AS-1 will exhibit a favorable anabolic-to-androgenic ratio. In muscle tissue, Cl-4AS-1 is expected to act as a potent agonist of the androgen receptor, promoting anabolic signaling pathways and leading to muscle hypertrophy. Conversely, in prostate tissue, its impact is anticipated to be significantly attenuated. This is due to the lack of conversion to a more potent androgen by 5α-reductase and the differential recruitment of co-repressors over co-activators in the prostate, leading to partial agonistic or even antagonistic activity. Further direct experimental validation of Cl-4AS-1 is required to definitively confirm these inferred properties.

References

• 1. Selective Androgen Receptor Modulators (SARMs) as Function Promoting Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SELECTIVE ANDROGEN RECEPTOR MODULATORS AS FUNCTION PROMOTING THERAPIES - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The OECD Program to Validate the Rat Hershberger Bioassay to Screen Compounds for in Vivo Androgen and Antiandrogen Responses: Phase 2 Dose–Response Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oecd.org [oecd.org]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 11. Transactivation assay for detection of androgenic activity of chemicals | EURL ECVAM - TSAR [tsar.jrc.ec.europa.eu]
• 12. Androgen Receptor Transactivation Assay for Detection of androgenic Agonist and Antagonist Activity of Chemicals using the stably transfected human 22Rv1/MMTV_GR-KO cell line | EURL ECVAM - TSAR [tsar.jrc.ec.europa.eu]
• 13. Androgen receptor transactivation assay using green fluorescent protein as a reporter - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cl-4AS-1 and Leading Non-Steroidal SARMs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of the steroidal selective androgen receptor modulator (SARM) Cl-4AS-1 against prominent non-steroidal SARMs, including Ostarine (MK-2866), Ligandrol (LGD-4033), and Testolone (RAD-140). The analysis is intended to inform research and development by highlighting key differences in mechanism, potency, and tissue selectivity.

Introduction to Androgen Receptor Modulation

Selective Androgen Receptor Modulators are a class of therapeutic compounds that bind to androgen receptors (AR) with high affinity. Unlike traditional anabolic-androgenic steroids (AAS), SARMs are designed to exhibit tissue-selective activity, promoting anabolic effects in muscle and bone while minimizing unwanted androgenic side effects in tissues like the prostate and skin.[1][2] This field encompasses both steroidal and non-steroidal agents, which employ distinct mechanisms to achieve tissue selectivity.

• Non-Steroidal SARMs : These are structurally diverse molecules that interact with the AR to produce a unique conformational change, leading to the differential recruitment of tissue-specific co-regulator proteins (coactivators or corepressors).[1] This is the primary hypothesis for their tissue-selective anabolic effects.[1]

• Steroidal SARMs : This class, which includes compounds like Cl-4AS-1, is derived from the classic steroid nucleus. Their selectivity can arise from different mechanisms, including resistance to enzymatic conversion in certain tissues.[3]

This guide will focus on the key distinctions between the steroidal modulator Cl-4AS-1 and its non-steroidal counterparts.

Compound Profiles and Mechanisms of Action

Cl-4AS-1: A Steroidal AR Agonist and 5α-Reductase Inhibitor

Cl-4AS-1 is a 4-azasteroid derivative that functions as a potent, full agonist of the androgen receptor.[4][5] Uniquely, it also acts as a potent inhibitor of 5α-reductase (types I and II), the enzyme responsible for converting testosterone (B1683101) into the more potent androgen, 5α-dihydrotestosterone (DHT), in tissues like the prostate.[4][5] This dual mechanism represents a strategy for "combined androgen blockade," aiming to exert anabolic effects via AR activation while simultaneously mitigating androgenic activity in specific tissues by preventing the amplification of the androgen signal.[4]

Figure 1: Dual-action mechanism of Cl-4AS-1.

Non-Steroidal SARMs (Ostarine, Ligandrol, RAD-140)

These compounds were developed to dissociate the anabolic and androgenic effects of traditional steroids.[6] They bind selectively to the AR in muscle and bone, triggering anabolic signaling.[7] Their reduced impact on androgenic tissues like the prostate is a key design feature.[1][7] Among them, RAD-140 is recognized for its high potency, while Ligandrol is also considered highly potent for increasing muscle tissue.[8][9][10] Ostarine is generally considered milder and has been the subject of more extensive clinical investigation for muscle wasting.[7][9]

Figure 2: General signaling pathway of non-steroidal SARMs.

Comparative Performance Data

The following table summarizes key quantitative metrics for Cl-4AS-1 and representative non-steroidal SARMs based on available preclinical data. Direct head-to-head comparisons are limited; therefore, data is compiled from various sources. The anabolic/androgenic ratio is a critical measure of tissue selectivity.

Parameter	Cl-4AS-1	Ostarine (MK-2866)	Ligandrol (LGD-4033)	RAD-140 (Testolone)
Compound Class	Steroidal (4-Azasteroid)	Non-Steroidal (Aryl Propionamide)	Non-Steroidal (Quinolinone Derivative)	Non-Steroidal (Bicyclic Hydantoin)
AR Binding Affinity (IC₅₀/Kᵢ)	IC₅₀ = 12 nM[4][5]	Kᵢ ≈ 3.8 nM	Kᵢ ≈ 1 nM	Kᵢ ≈ 7 nM
5α-Reductase Inhibition (IC₅₀)	Type I: 6 nM[4][5]Type II: 10 nM[4][5]	Not an inhibitor	Not an inhibitor	Not an inhibitor
Anabolic Activity	Potent agonist activity[4][5]	Demonstrated in clinical trials[9]	Potent, faster muscle gain noted in studies[8]	High anabolic activity[8][9]
Androgenic Activity (Prostate)	Caused significant increase in prostate weight in castrated rats[5]	Reduced activity compared to testosterone	Reduced activity compared to testosterone	Reduced activity compared to testosterone[7]
Anabolic/Androgenic Ratio	Lower (less selective) due to full agonist activity in prostate[5]	High (more selective)	High (more selective)	High (more selective)

Note: Binding affinity (Kᵢ) values for non-steroidal SARMs are compiled from various preclinical studies and may vary based on assay conditions. Lower values indicate higher binding affinity.

Experimental Protocols: The Hershberger Bioassay

The Hershberger bioassay is the standard in vivo method for characterizing the androgenic and anabolic activity of compounds.[11][12] It uses a castrated rat model to eliminate the influence of endogenous androgens.[13]

Objective: To determine the anabolic (effect on levator ani muscle) and androgenic (effect on ventral prostate and seminal vesicles) potential of a test compound.

Methodology:

• Animal Model: Immature, peripubertal male rats are surgically castrated.[13] They are allowed to recover for approximately seven days to ensure endogenous androgen levels are depleted.[13]

• Grouping: Animals are divided into several groups (n≥6 per group):

  • Vehicle Control (castrated, no treatment)

  • Positive Control (e.g., Testosterone Propionate)

  • Test Compound Groups (at least 2-3 dose levels of the SARM)[14]

• Dosing: The test compound is administered daily for 10 consecutive days, typically via oral gavage or subcutaneous injection.[11][14]

• Necropsy: Approximately 24 hours after the final dose, the animals are euthanized.[14]

• Tissue Collection: Five specific androgen-dependent tissues are carefully dissected and weighed:

  • Ventral Prostate (VP)

  • Seminal Vesicles (SV)

  • Levator Ani-Bulbocavernosus (LABC) muscle

  • Cowper's Glands (COW)

  • Glans Penis (GP)[11][13]

• Data Analysis: The weights of the tissues from the treated groups are statistically compared to the vehicle control group. An increase in the LABC muscle weight indicates anabolic activity, while increases in VP and SV weights indicate androgenic activity. A compound is considered positive if it causes a statistically significant weight increase in at least two of the five designated tissues.[14]

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// Edges Start -> Castration [color="#5F6368"]; Castration -> Recovery [color="#5F6368"]; Recovery -> Grouping [color="#5F6368"]; Grouping -> Dosing [color="#5F6368"]; Dosing -> Necropsy [color="#5F6368"]; Necropsy -> Dissection [color="#5F6368"]; Dissection -> Analysis [color="#5F6368"]; Analysis -> End [color="#5F6368"]; }

Figure 3: Experimental workflow for the Hershberger bioassay.

Objective Comparison and Conclusion

The primary distinction between Cl-4AS-1 and non-steroidal SARMs lies in their structural class and resulting mechanism for achieving tissue selectivity.

• Mechanism & Selectivity : Non-steroidal SARMs like Ostarine, Ligandrol, and RAD-140 are designed to be selective agonists, primarily activating anabolic pathways in muscle and bone with less stimulation of androgenic tissues.[7][15] In contrast, Cl-4AS-1 is a potent, full AR agonist in all tissues, including the prostate.[5] Its "selectivity" is attempted through a secondary mechanism: the inhibition of 5α-reductase, which is intended to prevent the local amplification of androgen signaling in tissues like the prostate.[4] However, preclinical data showing a significant increase in prostate weight suggests this strategy may be less effective at dissociating anabolic from androgenic effects compared to the inherent selectivity of leading non-steroidal SARMs.[5]

• Performance Profile : While all compounds demonstrate potent anabolic potential, the non-steroidal SARMs appear to offer a superior anabolic/androgenic ratio, which is a primary goal of SARM development. The androgenic liability of Cl-4AS-1, evidenced by its effect on prostate growth in animal models, makes it functionally closer to a traditional anabolic steroid, despite its novel dual-action design.[5]

For researchers in drug development, the choice between these classes depends on the therapeutic goal. The non-steroidal platform offers a more direct path to tissue selectivity, though challenges such as potential liver toxicity and testosterone suppression remain.[8][15] The dual-action steroidal approach of Cl-4AS-1 is an innovative strategy for combined androgen blockade, but may not achieve the degree of tissue dissociation seen with leading non-steroidal compounds. Further research and head-to-head comparative studies are necessary to fully elucidate the clinical potential of each approach.

References

• 1. Selective androgen receptor modulator - Wikipedia [en.wikipedia.org]
• 2. usada.org [usada.org]
• 3. Frontiers | Selective androgen receptor modulators: a critical appraisal [frontiersin.org]
• 4. Cl-4AS-1 - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Selective androgen receptor modulators in preclinical and clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. swolverine.com [swolverine.com]
• 8. sportstechnologylabs.com [sportstechnologylabs.com]
• 9. swolverine.com [swolverine.com]
• 10. behemothlabz.com [behemothlabz.com]
• 11. The OECD Program to Validate the Rat Hershberger Bioassay to Screen Compounds for in Vivo Androgen and Antiandrogen Responses: Phase 2 Dose–Response Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Hershberger assay to investigate the effects of endocrine-disrupting compounds with androgenic or antiandrogenic activity in castrate-immature male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. DEVELOPMENT OF A CURATED HERSHBERGER DATABASE - PMC [pmc.ncbi.nlm.nih.gov]
• 14. oecd.org [oecd.org]
• 15. swolverine.com [swolverine.com]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of Cl-4AS-1

For Immediate Implementation by Laboratory Professionals

This document provides essential, step-by-step guidance for the safe and compliant disposal of Cl-4AS-1, a potent 4-azasteroid compound utilized in advanced biomedical research. Adherence to these procedures is critical for ensuring personnel safety, preventing environmental contamination, and maintaining regulatory compliance within research facilities. This guide is intended for researchers, scientists, and drug development professionals who handle this and other hazardous chemical compounds.

I. Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, it is imperative to consult your institution's specific safety protocols and the material's Safety Data Sheet (SDS), if available. In the absence of a specific SDS for Cl-4AS-1, the following general precautions for handling potent, biologically active compounds should be strictly followed.

A. Personal Protective Equipment (PPE):

• Gloves: Always wear two pairs of nitrile gloves when handling Cl-4AS-1, whether in solid form or in solution.

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes or airborne particles.

• Lab Coat: A dedicated lab coat, preferably disposable, should be worn to prevent contamination of personal clothing.

• Respiratory Protection: When handling the solid compound or preparing solutions, work within a certified chemical fume hood to prevent inhalation.

B. Engineering Controls:

• All handling and disposal procedures involving Cl-4AS-1 must be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Ensure that a properly functioning eyewash station and safety shower are readily accessible.

II. Cl-4AS-1 Disposal Protocol: A Multi-Stage Approach

The recommended disposal procedure for Cl-4AS-1 involves a systematic approach to neutralize and dispose of the compound in accordance with general hazardous waste guidelines. This protocol is designed for aqueous solutions containing Cl-4AS-1.

A. Quantitative Data for Disposal Planning

The following table summarizes the key stages and parameters for the disposal of Cl-4AS-1 waste.

Stage	Parameter	Specification	Purpose
1. Preparation	Personal Protective Equipment	Double nitrile gloves, safety goggles, lab coat	Ensure personnel safety from chemical exposure.
Engineering Control	Certified chemical fume hood	Prevent inhalation of hazardous vapors or aerosols.
2. Chemical Inactivation (Acid Hydrolysis)	Reagent	1M Hydrochloric Acid (HCl)	To degrade the Cl-4AS-1 molecule into less active components.
Target pH	~3	Acidic conditions accelerate the hydrolysis of the azasteroid structure.
Reaction Time	Minimum 12 hours	To ensure complete degradation of the compound.
3. Neutralization	Reagent	1M Sodium Hydroxide (B78521) (NaOH)	To bring the pH of the solution to a neutral range for safe disposal.
Target pH	6.0 - 8.0	To comply with standard wastewater discharge regulations.
4. Final Disposal	Method	Collection in a designated hazardous waste container	To be disposed of through the institution's Environmental Health and Safety (EHS) program.

B. Experimental Protocol for Disposal

1. Preparation:

• Conduct the entire procedure within a certified chemical fume hood.
• Don all required PPE as specified above.
• Place a labeled glass waste container containing the aqueous Cl-4AS-1 solution on a magnetic stir plate.
• Add a magnetic stir bar to the solution.

2. Chemical Inactivation (Acid Hydrolysis):

• While stirring the solution, slowly add 1M hydrochloric acid (HCl).
• Monitor the pH of the solution using calibrated pH strips or a pH meter.
• Continue adding HCl until the pH of the solution is approximately 3.
• Cover the container with a watch glass to prevent splashes, ensuring it is not sealed to avoid pressure buildup.
• Allow the solution to stir at room temperature for a minimum of 12 hours to ensure complete degradation.

3. Neutralization:

• After the 12-hour degradation period, slowly add 1M sodium hydroxide (NaOH) to the solution while stirring.
• Continuously monitor the pH, adding NaOH until the pH is within the neutral range of 6.0 to 8.0.

4. Final Disposal:

• Transfer the neutralized solution to a designated and clearly labeled hazardous waste container.
• Contact your institution's Environmental Health and Safety (EHS) department for pickup and final disposal according to institutional and local regulations.
• Under no circumstances should Cl-4AS-1 or its treated solutions be disposed of down the drain.

C. Disposal of Contaminated Solids:

• Any materials such as gloves, paper towels, or pipette tips that come into contact with Cl-4AS-1 should be collected in a separate, clearly labeled hazardous waste container for solid waste.

• This solid waste should also be disposed of through your institution's EHS program, likely via incineration.

III. Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the Cl-4AS-1 disposal procedure, providing a clear visual guide for laboratory personnel.

Caption: Workflow for the safe disposal of Cl-4AS-1.

Essential Safety and Operational Guide for Handling Cl-4AS-1

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for Laboratory Safety and Chemical Handling.

This document provides immediate, essential safety and logistical information for the handling of Cl-4AS-1, a potent 4-azasteroid. The following procedural guidance is based on best practices for handling potent pharmaceutical compounds in a laboratory setting, as a specific Safety Data Sheet (SDS) for Cl-4AS-1 is not publicly available. Researchers must treat Cl-4AS-1 as a hazardous compound and apply the precautionary principle.

Hazard Identification and Risk Assessment

Cl-4AS-1 is a potent steroidal androgen receptor agonist.[1] Due to its steroidal nature and high potency, it should be handled with extreme care to avoid exposure. Potential routes of exposure include inhalation, dermal contact, and ingestion. All personnel must be trained on the potential hazards and the procedures outlined in this guide before handling the compound.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Cl-4AS-1. This is the minimum requirement; specific laboratory protocols may necessitate additional protection.

Body Part	Protection	Specification
Hands	Double Gloving	Nitrile or neoprene gloves. Change outer gloves frequently.
Eyes	Safety Goggles	Chemical splash goggles.
Body	Lab Coat	Dedicated, disposable lab coat.
Respiratory	Respirator	An N95 or higher-rated respirator is recommended, especially when handling powders or creating aerosols.
Face	Face Shield	Recommended when there is a risk of splashes or aerosol generation.

Engineering Controls

Proper engineering controls are critical to minimize exposure to Cl-4AS-1.

Control Type	Specification
Ventilation	Chemical Fume Hood
Containment	Glove Box or Isolator

Standard Operating Procedures

Adherence to strict operational protocols is mandatory to ensure safety.

Weighing and Aliquoting

• Preparation: Don all required PPE and ensure the chemical fume hood is functioning correctly.

• Containment: Perform all weighing and aliquoting of solid Cl-4AS-1 within the fume hood.

• Technique: Use a disposable weighing paper or boat. Handle with care to avoid generating dust.

• Cleaning: After use, decontaminate all surfaces and equipment. Dispose of all consumables as hazardous waste.

Solution Preparation

• Solvent Handling: Add solvent to the solid Cl-4AS-1 slowly to avoid splashing.

• Mixing: Cap the vial securely before vortexing or sonicating.

• Storage: Store solutions in clearly labeled, sealed containers in a designated and secure location.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Isolate: Restrict access to the spill area.

• Protect: Don appropriate PPE, including a respirator.

• Contain: For liquid spills, use a chemical absorbent kit. For solid spills, gently cover with a damp paper towel to avoid raising dust.

• Clean: Carefully collect the absorbed material or contaminated paper towels and place them in a sealed container for hazardous waste.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by a detergent solution.

• Dispose: All materials used for cleanup must be disposed of as hazardous waste.

References

• 1. agnopharma.com [agnopharma.com]